2-((4-Fluorophenyl)amino)ethanol

• CAS: 702-17-0

Core Science & Biosynthesis

An In-depth Technical Guide to the Chemical Properties of 2-((4-Fluorophenyl)amino)ethanol

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a comprehensive overview of the known chemical properties, synthesis, and potential biological relevance of 2-((4-Fluorophenyl)amino)ethanol (also known as N-(2-hydroxyethyl)-4-fluoroaniline). It is intended for an audience of trained professionals in the fields of chemistry and drug development. All laboratory work should be conducted with appropriate safety precautions.

Executive Summary

2-((4-Fluorophenyl)amino)ethanol is a fluorinated aromatic amino alcohol. Publicly available data on the specific chemical and biological properties of this exact molecule is limited. This guide addresses this information gap by providing a detailed analysis of its key precursor, 4-fluoroaniline, and a well-characterized structural isomer, 2-amino-1-(4-fluorophenyl)ethanol. Furthermore, a logical synthetic pathway for 2-((4-Fluorophenyl)amino)ethanol is proposed, complete with a detailed experimental workflow. This document aims to serve as a foundational resource for researchers interested in the synthesis and potential applications of this and related compounds.

Introduction to 2-((4-Fluorophenyl)amino)ethanol

2-((4-Fluorophenyl)amino)ethanol is an organic compound featuring a 4-fluorophenyl group attached to an ethanol backbone via a secondary amine. Its structure combines the features of a fluorinated aniline and an amino alcohol. The presence of the fluorine atom can significantly influence the molecule's electronic properties, lipophilicity, and metabolic stability, making it a compound of interest in medicinal chemistry and materials science.

Molecular Structure:

Due to the limited direct data on this compound, this guide will focus on providing a robust understanding based on its constituent parts and related molecules.

Physicochemical Properties of Key Precursor: 4-Fluoroaniline

A primary and logical starting material for the synthesis of 2-((4-Fluorophenyl)amino)ethanol is 4-fluoroaniline. Understanding its properties is critical for designing a successful synthesis. 4-Fluoroaniline is a light-colored oily liquid that is insoluble in water.[1] It serves as a versatile intermediate in the manufacturing of pharmaceuticals, herbicides, and plant growth regulators.[1]

Property	Value	Reference
CAS Number	371-40-4	[1][2]
Molecular Formula	C₆H₆FN	[1][3]
Molecular Weight	111.12 g/mol	[1][4]
Appearance	Colorless to light-colored oily liquid	[1][5]
Melting Point	-1.9 °C (28.6 °F)	[3][4]
Boiling Point	188 °C (370 °F) at 760 mmHg	[3][6]
Density	1.1725 g/cm³ at 20 °C (68 °F)	[5]
Solubility in Water	Insoluble	[1][5]
logP (Octanol/Water)	1.15	[1]
Flash Point	74 °C (165 °F) Closed Cup	[5]

Proposed Synthesis of 2-((4-Fluorophenyl)amino)ethanol

A standard and effective method for the synthesis of 2-((4-Fluorophenyl)amino)ethanol is the N-alkylation of 4-fluoroaniline with a 2-carbon electrophile containing a hydroxyl group, such as 2-chloroethanol. This reaction typically requires a base to neutralize the HCl byproduct and a suitable solvent.

Experimental Protocol: N-alkylation of 4-Fluoroaniline

This protocol describes a general procedure for the reaction of 4-fluoroaniline with 2-chloroethanol.

Materials:

• 4-Fluoroaniline

• 2-Chloroethanol

• Sodium Carbonate (Na₂CO₃) or another suitable base

• Dimethylformamide (DMF) or another suitable polar aprotic solvent

• Diethyl ether or Ethyl acetate for extraction

• Saturated Sodium Bicarbonate solution

• Brine (Saturated NaCl solution)

• Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

• Round-bottom flask

• Reflux condenser

• Stirring apparatus

• Separatory funnel

• Rotary evaporator

Procedure:

• Reaction Setup: In a round-bottom flask, dissolve 4-fluoroaniline (1 equivalent) and a slight excess of 2-chloroethanol (e.g., 1.2 equivalents) in DMF.

• Addition of Base: Add a base, such as sodium carbonate (2-3 equivalents), to the mixture. The base acts as a scavenger for the hydrochloric acid generated during the reaction.

• Heating: Heat the reaction mixture to a temperature of 80-100 °C and maintain it under reflux with stirring for several hours (e.g., 4-12 hours). The reaction progress can be monitored by thin-layer chromatography (TLC).

• Workup: After the reaction is complete, cool the mixture to room temperature. Dilute the mixture with water and transfer it to a separatory funnel.

• Extraction: Extract the aqueous layer multiple times with an organic solvent like ethyl acetate.

• Washing: Combine the organic extracts and wash them sequentially with a saturated sodium bicarbonate solution and then with brine to remove any remaining impurities.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent using a rotary evaporator to obtain the crude product.

• Purification: The crude product can be further purified by column chromatography on silica gel to yield pure 2-((4-Fluorophenyl)amino)ethanol.

Synthesis Workflow Diagram

Caption: Proposed synthesis workflow for 2-((4-Fluorophenyl)amino)ethanol.

Properties of a Key Structural Isomer: 2-Amino-1-(4-fluorophenyl)ethanol

To provide a reference for the potential properties of the target compound, this section details the known characteristics of its structural isomer, 2-amino-1-(4-fluorophenyl)ethanol. In this isomer, the amino group and the 4-fluorophenyl group are both attached to the first carbon of the ethanol chain, whereas in the target compound, the substituted amino group is on the second carbon.

Property	Value	Reference
CAS Number	403-28-1 (for hydrochloride salt)	[7]
Molecular Formula	C₈H₁₀FNO
Molecular Weight	155.17 g/mol
Appearance	White to off-white crystalline solid
Melting Point	182–185 °C (hydrochloride form)	[7]
Solubility	Soluble in water and polar solvents	[7]
Optical Rotation	+27.4° (c = 0.5, H₂O) for (S)-enantiomer	[7]

Potential Biological Activity and Signaling Pathways

While no specific biological data exists for 2-((4-Fluorophenyl)amino)ethanol, derivatives of its structural isomer, 2-amino-1-(4-fluorophenyl)ethanol, have been investigated for several pharmacological properties. These include potential antiviral, anti-inflammatory, and neuroprotective effects.[7] The presence of the fluorophenyl and ethanolamine moieties in many biologically active compounds suggests that 2-((4-Fluorophenyl)amino)ethanol could be a valuable scaffold for drug discovery.

Given its structure as an amino alcohol , it is conceivable that it could interact with various signaling pathways, though this is purely speculative. For instance, many signaling pathways are modulated by compounds containing alcohol and amine functionalities.[8] However, without experimental data, no specific pathway can be definitively associated with this compound.

Safety and Handling

No specific safety data sheet (SDS) is available for 2-((4-Fluorophenyl)amino)ethanol. However, based on its precursor, 4-fluoroaniline, and general knowledge of aromatic amines and amino alcohols, the following precautions should be taken:

• Personal Protective Equipment (PPE): Wear appropriate protective gloves, safety goggles, and a lab coat.

• Handling: Handle in a well-ventilated area, preferably in a chemical fume hood, to avoid inhalation of any vapors.[2][7] Avoid contact with skin and eyes.[2][7]

• Toxicity: 4-fluoroaniline is harmful if swallowed, in contact with skin, or if inhaled, and can cause skin and eye irritation.[2] It is reasonable to assume that 2-((4-Fluorophenyl)amino)ethanol may have similar hazards.

• Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area.

Always consult a comprehensive safety data sheet for the specific reagents being used and perform a thorough risk assessment before beginning any experimental work.

References

• 1. 4-Fluoroaniline | C6H6FN | CID 9731 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. fishersci.com [fishersci.com]
• 3. 4-Fluoroaniline - Wikipedia [en.wikipedia.org]
• 4. lobachemie.com [lobachemie.com]
• 5. 4-FLUOROANILINE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 6. cdhfinechemical.com [cdhfinechemical.com]
• 7. assets.thermofisher.com [assets.thermofisher.com]
• 8. researchgate.net [researchgate.net]

An In-depth Technical Guide to the Structure Elucidation of 2-((4-Fluorophenyl)amino)ethanol

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the structural elucidation of 2-((4-Fluorophenyl)amino)ethanol, a fluorinated aromatic amino alcohol of interest in medicinal chemistry and materials science. Due to the limited availability of direct experimental data for this specific isomer, this document combines confirmed structural information with detailed, plausible experimental protocols for its synthesis and characterization. Furthermore, predicted spectroscopic data are presented to aid in its identification. A generalized workflow for the investigation of its biological activity is also outlined, drawing context from structurally related compounds.

Chemical Structure and Properties

2-((4-Fluorophenyl)amino)ethanol, also known as 2-(4-fluoroanilino)ethanol, is an organic compound featuring a 4-fluorophenyl group attached to the nitrogen atom of an ethanolamine moiety.

Chemical Structure:

Table 1: Physicochemical Properties of 2-((4-Fluorophenyl)amino)ethanol

Property	Value	Source
Molecular Formula	C₈H₁₀FNO	PubChem[1]
Molecular Weight	155.17 g/mol	PubChem[1]
InChIKey	FFBNXQAXKXXLJT-UHFFFAOYSA-N	PubChem
Canonical SMILES	C1=CC(=CC=C1NCCO)F	PubChem
Predicted XLogP3	0.9	PubChem
Predicted Topological Polar Surface Area	32.26 Ų	PubChem
Predicted Hydrogen Bond Donor Count	2	PubChem
Predicted Hydrogen Bond Acceptor Count	2	PubChem
Predicted Rotatable Bond Count	3	PubChem

Experimental Protocols

Synthesis of 2-((4-Fluorophenyl)amino)ethanol

A plausible and efficient method for the synthesis of 2-((4-Fluorophenyl)amino)ethanol is the N-alkylation of 4-fluoroaniline with 2-chloroethanol. This reaction is a standard method for the formation of N-aryl-2-aminoethanols.

Reaction:

4-FC₆H₄NH₂ + ClCH₂CH₂OH → 4-FC₆H₄NHCH₂CH₂OH + HCl

Materials:

• 4-Fluoroaniline (1.0 eq)

• 2-Chloroethanol (1.2 eq)

• Sodium carbonate (Na₂CO₃) (1.5 eq)

• Acetonitrile (anhydrous)

• Deionized water

• Ethyl acetate

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer with heating

• Separatory funnel

• Rotary evaporator

Procedure:

• To a dry round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add 4-fluoroaniline (1.0 eq), sodium carbonate (1.5 eq), and anhydrous acetonitrile.

• Stir the mixture at room temperature for 15 minutes to ensure a homogenous suspension.

• Add 2-chloroethanol (1.2 eq) to the reaction mixture.

• Heat the mixture to reflux (approximately 82°C) and maintain for 12-24 hours. The reaction progress can be monitored by Thin Layer Chromatography (TLC).

• After the reaction is complete, cool the mixture to room temperature.

• Filter the solid sodium carbonate and wash it with a small amount of ethyl acetate.

• Concentrate the filtrate under reduced pressure using a rotary evaporator to remove the acetonitrile.

• Dissolve the residue in ethyl acetate and transfer it to a separatory funnel.

• Wash the organic layer sequentially with deionized water (2 x 50 mL) and brine (1 x 50 mL).

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

• The crude 2-((4-Fluorophenyl)amino)ethanol can be purified by column chromatography on silica gel using a mixture of hexane and ethyl acetate as the eluent.

Spectroscopic Characterization

The following are standard protocols for the spectroscopic analysis of the synthesized compound.

2.2.1. Nuclear Magnetic Resonance (NMR) Spectroscopy:

• Sample Preparation: Dissolve 5-10 mg of the purified compound in approximately 0.6 mL of a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆).

• ¹H NMR: Acquire the proton NMR spectrum on a 400 MHz or 500 MHz spectrometer. Chemical shifts are reported in ppm relative to tetramethylsilane (TMS) as an internal standard.

• ¹³C NMR: Acquire the carbon-13 NMR spectrum on the same instrument.

2.2.2. Infrared (IR) Spectroscopy:

• Sample Preparation: A thin film of the liquid product can be prepared between two NaCl or KBr plates. Alternatively, a solution in a suitable solvent (e.g., chloroform) can be used.

• Analysis: Record the IR spectrum using a Fourier-Transform Infrared (FTIR) spectrometer over a range of 4000-400 cm⁻¹.

2.2.3. Mass Spectrometry (MS):

• Technique: Electrospray ionization (ESI) is a suitable method for this compound.

• Sample Preparation: Prepare a dilute solution of the sample in a suitable solvent (e.g., methanol or acetonitrile).

• Analysis: Infuse the sample solution into the mass spectrometer to obtain the mass-to-charge ratio (m/z) of the molecular ion and any fragment ions.

Data Presentation: Predicted Spectroscopic Data

Table 2: Predicted ¹H NMR Spectral Data for 2-((4-Fluorophenyl)amino)ethanol (in CDCl₃)

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
~6.9-7.1	m	2H	Aromatic H (ortho to F)
~6.6-6.8	m	2H	Aromatic H (ortho to NH)
~3.8	t	2H	-CH₂-OH
~3.3	t	2H	-NH-CH₂-
~4.0 (broad)	s	1H	-NH-
~2.0 (broad)	s	1H	-OH

Table 3: Predicted ¹³C NMR Spectral Data for 2-((4-Fluorophenyl)amino)ethanol (in CDCl₃)

Chemical Shift (δ, ppm)	Assignment
~157 (d, J ≈ 240 Hz)	C-F
~144	C-NH
~116 (d, J ≈ 22 Hz)	C-H (ortho to F)
~115 (d, J ≈ 8 Hz)	C-H (ortho to NH)
~61	-CH₂-OH
~46	-NH-CH₂-

Table 4: Predicted Key IR Absorption Bands for 2-((4-Fluorophenyl)amino)ethanol

Wavenumber (cm⁻¹)	Vibration
3400-3200	O-H and N-H stretching (broad)
3100-3000	Aromatic C-H stretching
2950-2850	Aliphatic C-H stretching
1610, 1510	Aromatic C=C stretching
1220	C-N stretching
1100-1000	C-O stretching
820	para-disubstituted C-H bending

Table 5: Predicted Mass Spectrometry Data for 2-((4-Fluorophenyl)amino)ethanol

Adduct	Predicted m/z	Source
[M+H]⁺	156.08193	PubChemLite
[M+Na]⁺	178.06387	PubChemLite
[M-H]⁻	154.06737	PubChemLite

Mandatory Visualizations

Experimental Workflow for Synthesis and Structure Elucidation

Caption: Workflow for the synthesis and structural elucidation of 2-((4-Fluorophenyl)amino)ethanol.

Generalized Workflow for Biological Activity Screening

As no specific signaling pathway for 2-((4-Fluorophenyl)amino)ethanol has been identified, the following diagram outlines a general workflow for investigating the biological activity of a novel compound of this class. N-aryl-2-aminoethanol derivatives have been explored for various pharmacological activities, including adrenergic receptor modulation.

Caption: Generalized workflow for the biological screening of a novel N-aryl-2-aminoethanol compound.

Conclusion

This technical guide provides a foundational understanding of 2-((4-Fluorophenyl)amino)ethanol. While experimental data for this specific molecule is sparse, this document offers a robust starting point for researchers by providing a reliable synthesis protocol, predicted spectroscopic data for characterization, and a logical framework for investigating its potential biological activities. The provided workflows and tabulated data serve as a valuable resource for scientists and professionals in the field of drug discovery and chemical synthesis, enabling further exploration of this and related compounds. It is imperative that the predicted data presented herein is validated through rigorous experimental investigation.

References

• 1. PubChemLite - 2-((4-fluorophenyl)amino)ethanol (C8H10FNO) [pubchemlite.lcsb.uni.lu]

An In-depth Technical Guide to the Synthesis of 2-((4-Fluorophenyl)amino)ethanol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis of 2-((4-Fluorophenyl)amino)ethanol, a valuable intermediate in the development of various pharmaceutical compounds. This document details the synthetic route, experimental protocols, and characterization of the target molecule, presenting quantitative data in a clear and accessible format.

Introduction

2-((4-Fluorophenyl)amino)ethanol, also known as N-(2-hydroxyethyl)-4-fluoroaniline, is a key building block in medicinal chemistry. Its structural motif, featuring a fluorinated aromatic ring and an ethanolamine side chain, is present in a variety of biologically active molecules. The fluorine atom can enhance metabolic stability and binding affinity to target proteins, while the ethanolamine moiety can participate in hydrogen bonding and serve as a linker for further chemical modifications. A clear understanding of its synthesis is therefore crucial for researchers engaged in drug discovery and development.

Synthetic Pathway

The most direct and common method for the synthesis of 2-((4-Fluorophenyl)amino)ethanol is the nucleophilic substitution reaction between 4-fluoroaniline and a suitable two-carbon electrophile bearing a hydroxyl group or its precursor. The most logical and readily available electrophile for this transformation is 2-chloroethanol.

The reaction proceeds via an SN2 mechanism where the lone pair of electrons on the nitrogen atom of 4-fluoroaniline attacks the electrophilic carbon of 2-chloroethanol, displacing the chloride leaving group. The presence of a base is often beneficial to neutralize the hydrochloric acid generated during the reaction, driving the equilibrium towards the product.

Caption: General reaction scheme for the synthesis of 2-((4-Fluorophenyl)amino)ethanol.

Experimental Protocol

Materials and Reagents:

Reagent/Material	Molecular Formula	Molar Mass ( g/mol )
4-Fluoroaniline	C₆H₆FN	111.12
2-Chloroethanol	C₂H₅ClO	80.51
Potassium Carbonate	K₂CO₃	138.21
N,N-Dimethylformamide (DMF)	C₃H₇NO	73.09
Ethyl Acetate	C₄H₈O₂	88.11
Hexane	C₆H₁₄	86.18
Anhydrous Sodium Sulfate	Na₂SO₄	142.04

Procedure:

• Reaction Setup: To a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add 4-fluoroaniline (1.0 eq), potassium carbonate (1.5 eq), and anhydrous N,N-dimethylformamide (DMF).

• Addition of Reagent: Slowly add 2-chloroethanol (1.2 eq) to the stirring mixture at room temperature.

• Reaction: Heat the reaction mixture to 80-100 °C and maintain for 4-6 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC) using a mixture of ethyl acetate and hexane as the mobile phase.

• Work-up: After completion of the reaction, cool the mixture to room temperature and pour it into a separatory funnel containing water. Extract the aqueous layer with ethyl acetate (3 x 50 mL).

• Purification: Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate. Filter the drying agent and concentrate the solvent under reduced pressure to obtain the crude product.

• Chromatography: Purify the crude product by column chromatography on silica gel using a gradient of ethyl acetate in hexane as the eluent to afford pure 2-((4-Fluorophenyl)amino)ethanol.

Characterization Data (Predicted):

While specific experimental data is not available, the following are expected characterization results based on the structure and data from analogous compounds.

Technique	Expected Results
¹H NMR	Peaks corresponding to aromatic protons (AA'BB' system), two methylene groups (triplets), a hydroxyl proton (broad singlet), and an amine proton (broad singlet).
¹³C NMR	Signals for the fluorinated benzene ring carbons (with C-F coupling), and two aliphatic carbons of the ethanolamine chain.
Mass Spec	A molecular ion peak corresponding to the molecular weight of the product (155.17 g/mol ).
FT-IR	Characteristic peaks for N-H stretching, O-H stretching, C-N stretching, and C-F stretching.

Potential Applications and Signaling Pathways

While the specific biological targets of 2-((4-Fluorophenyl)amino)ethanol are not extensively documented, its structural similarity to other pharmacologically active molecules suggests potential interactions with various biological systems. The ethanolamine moiety is a common feature in many neurotransmitter modulators. For instance, ethanol itself is known to interact with several neurotransmitter systems, including GABAergic and glutamatergic pathways.[1][2][3]

Given the presence of the fluorophenyl group, this compound could be investigated for its potential to modulate the activity of receptors or enzymes where this motif is known to confer specific binding properties.

Caption: Hypothetical signaling pathway involving 2-((4-Fluorophenyl)amino)ethanol.

Conclusion

This technical guide outlines a practical synthetic approach to 2-((4-Fluorophenyl)amino)ethanol, a compound of interest for pharmaceutical research. While a specific detailed protocol is yet to be published, the provided methodology, based on established chemical principles, offers a solid foundation for its synthesis and purification. Further research is warranted to fully elucidate its pharmacological profile and potential therapeutic applications. The information presented here is intended to support researchers and scientists in their efforts to explore the potential of this and related molecules in the development of novel therapeutics.

References

• 1. Ethanol and neurotransmitter interactions--from molecular to integrative effects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Alcohol and Neurotransmitter Interactions - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

In-Depth Technical Guide: 2-Amino-2-(4-fluorophenyl)ethanol (CAS: 140373-17-7)

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Amino-2-(4-fluorophenyl)ethanol is a chiral amino alcohol derivative that holds significant interest within the fields of medicinal chemistry and drug development. Its structure, featuring a fluorinated phenyl ring, an amino group, and a hydroxyl group, makes it a valuable chiral building block for the synthesis of more complex molecules with potential therapeutic applications. The presence of a fluorine atom can significantly modulate a molecule's physicochemical and pharmacokinetic properties, such as metabolic stability, lipophilicity, and binding affinity to biological targets. This technical guide provides a comprehensive overview of the available data on 2-Amino-2-(4-fluorophenyl)ethanol, including its properties, synthesis, and potential applications, with a focus on experimental details and data presentation for a scientific audience.

Physicochemical Properties

A summary of the key physicochemical properties of 2-Amino-2-(4-fluorophenyl)ethanol is presented in the table below. This data is essential for its handling, formulation, and interpretation of its biological activity.

Property	Value	Source
CAS Number	140373-17-7	Multiple
Molecular Formula	C₈H₁₀FNO	PubChem[1]
Molecular Weight	155.17 g/mol	PubChem[1]
Boiling Point	287.4 ± 25.0 °C at 760 mmHg	ChemSrc
Density	1.2 ± 0.1 g/cm³	ChemSrc
Appearance	White to off-white solid	Sigma-Aldrich[2]
Storage Temperature	2-8 °C	ChemShuttle[3], Sigma-Aldrich[2]

Spectroscopic Data

• ¹H NMR: Proton Nuclear Magnetic Resonance spectroscopy provides information on the chemical environment of hydrogen atoms in the molecule.

• ¹³C NMR: Carbon-13 Nuclear Magnetic Resonance spectroscopy provides information on the carbon skeleton of the molecule.

• IR: Infrared spectroscopy identifies the functional groups present in the molecule.

• Mass Spectrometry: Mass spectrometry determines the molecular weight and can provide information on the fragmentation pattern of the molecule.

Synthesis

The synthesis of chiral 1,2-amino alcohols is a well-established area of organic chemistry, with numerous methods available for their enantioselective preparation. While a specific, detailed experimental protocol for the synthesis of 2-Amino-2-(4-fluorophenyl)ethanol is not extensively documented in publicly available literature, general and effective strategies can be adapted.

Experimental Workflow: General Asymmetric Synthesis

A common and effective method for the synthesis of chiral amino alcohols is the asymmetric reduction of α-amino ketones. The following workflow outlines a general approach that can be optimized for the synthesis of 2-Amino-2-(4-fluorophenyl)ethanol.

References

• 1. 2-Amino-2-(4-fluorophenyl)ethanol | C8H10FNO | CID 14853201 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. (R)-2-AMINO-2-(4-FLUOROPHENYL)ETHAN-1-OL HYDROCHLORIDE [sigmaaldrich.com]
• 3. (R)-2-amino-2-(4-fluorophenyl)ethanol;CAS No.:174770-74-2 [chemshuttle.com]

Investigational Prospectus: Elucidating the Biological Activity of 2-((4-Fluorophenyl)amino)ethanol

Prepared for: Researchers, Scientists, and Drug Development Professionals

Executive Summary

This technical document provides a comprehensive overview of the current state of knowledge regarding the biological activity of the compound 2-((4-Fluorophenyl)amino)ethanol. Extensive literature review reveals a significant gap in the public domain concerning the specific pharmacological profile of this molecule. Consequently, this whitepaper serves as an investigational prospectus, outlining a strategic approach to systematically characterize its biological functions. By examining the structure-activity relationships of analogous N-arylethanolamines and fluorinated phenethylamines, we hypothesize potential therapeutic areas and provide exemplary experimental protocols and data presentation formats to guide future research. This document is intended to be a foundational resource for initiating a research program aimed at unlocking the potential of 2-((4-Fluorophenyl)amino)ethanol.

Introduction and Current Knowledge Gap

2-((4-Fluorophenyl)amino)ethanol is a small molecule belonging to the N-arylethanolamine class of compounds. Its structure, featuring a fluorinated phenyl ring linked to an ethanolamine moiety, suggests the potential for interaction with various biological targets. The incorporation of a fluorine atom can significantly modulate a molecule's pharmacokinetic and pharmacodynamic properties, including metabolic stability, binding affinity, and membrane permeability.

Despite its intriguing structure, a thorough search of scientific literature and chemical databases reveals a notable absence of published data on the biological activity of 2-((4-Fluorophenyl)amino)ethanol. This lack of information presents both a challenge and an opportunity for novel drug discovery and development. This document aims to bridge this gap by proposing a structured research plan.

Synthesis and Physicochemical Properties

While a specific synthesis for 2-((4-Fluorophenyl)amino)ethanol is not prominently described, the synthesis of N-substituted 2-aminoethanols is a well-established area of organic chemistry. A plausible synthetic route could involve the reaction of 4-fluoroaniline with 2-chloroethanol or ethylene oxide.

Table 1: Predicted Physicochemical Properties of 2-((4-Fluorophenyl)amino)ethanol

Property	Predicted Value	Method
Molecular Formula	C₈H₁₀FNO	-
Molecular Weight	155.17 g/mol	-
XLogP3	1.1	Computational
Hydrogen Bond Donor Count	2	Computational
Hydrogen Bond Acceptor Count	2	Computational
Rotatable Bond Count	3	Computational

Note: These values are computationally predicted and require experimental verification.

Predicted Biological Activity Profile Based on Structural Analogs

The biological activity of 2-((4-Fluorophenyl)amino)ethanol can be hypothesized by examining structurally related compounds.

• Phenylethanolamines: This class of compounds is known to interact with adrenergic receptors. Depending on the substitutions, they can act as agonists or antagonists of α- and β-adrenergic receptors, influencing cardiovascular and central nervous system (CNS) functions. For instance, fluorination of phenylephrine has been shown to alter its potency and selectivity for adrenergic receptor subtypes.[1][2]

• N-Acylethanolamines: While not a direct structural analog, this class of endogenous lipids, which includes the endocannabinoid anandamide, demonstrates the diverse signaling roles of ethanolamine-containing molecules, including modulation of pain, inflammation, and mood.[3][4]

• Fluorinated Aromatic Compounds: The presence of a fluorine atom can enhance the binding affinity of a ligand to its target protein and improve metabolic stability, potentially leading to a longer duration of action.[5]

Based on these observations, 2-((4-Fluorophenyl)amino)ethanol could potentially exhibit activity in the following areas:

• Cardiovascular System: Modulation of heart rate, blood pressure, and vascular tone through interaction with adrenergic receptors.

• Central Nervous System: Potential effects on mood, cognition, and neuronal signaling.

• Anti-inflammatory Activity: Possible modulation of inflammatory pathways.

Proposed Experimental Workflow for Biological Characterization

To systematically investigate the biological activity of 2-((4-Fluorophenyl)amino)ethanol, a tiered screening approach is recommended.

Caption: Proposed experimental workflow for characterizing 2-((4-Fluorophenyl)amino)ethanol.

Exemplary Experimental Protocols

The following are template protocols for key initial experiments.

Radioligand Binding Assay for Adrenergic Receptors

Objective: To determine the binding affinity of 2-((4-Fluorophenyl)amino)ethanol for α₁-, α₂-, and β-adrenergic receptors.

Materials:

• Membrane preparations from cells expressing human adrenergic receptor subtypes.

• Radioligands: [³H]-Prazosin (for α₁), [³H]-Rauwolscine (for α₂), [³H]-CGP-12177 (for β).

• 2-((4-Fluorophenyl)amino)ethanol (test compound).

• Non-specific binding inhibitors (e.g., phentolamine for α, propranolol for β).

• Scintillation fluid and microplates.

Procedure:

• Prepare serial dilutions of the test compound.

• In a 96-well plate, add membrane preparations, radioligand, and either buffer, non-specific inhibitor, or test compound.

• Incubate at room temperature for 60 minutes.

• Terminate the reaction by rapid filtration through a glass fiber filter mat.

• Wash the filters with ice-cold buffer.

• Measure radioactivity using a liquid scintillation counter.

• Calculate the percentage of specific binding and determine the Ki value using non-linear regression analysis.

In Vivo Cardiovascular Screening in Rodents

Objective: To assess the effect of 2-((4-Fluorophenyl)amino)ethanol on blood pressure and heart rate in an animal model.

Materials:

• Spontaneously hypertensive rats (SHR) or normotensive Wistar-Kyoto (WKY) rats.

• 2-((4-Fluorophenyl)amino)ethanol formulated for intravenous or oral administration.

• Vehicle control.

• Telemetry system for continuous blood pressure and heart rate monitoring.

Procedure:

• Implant telemetry transmitters in the rats and allow for a recovery period.

• Record baseline cardiovascular parameters for 24-48 hours.

• Administer the test compound or vehicle to the animals.

• Continuously monitor blood pressure, heart rate, and activity for a defined period post-dosing.

• Analyze the data to determine the magnitude and duration of any cardiovascular effects.

Hypothetical Data Presentation

The following tables are templates for organizing and presenting the data obtained from the proposed experiments.

Table 2: Hypothetical In Vitro Receptor Binding Profile

Receptor Subtype	Radioligand	Ki (nM)
α₁-Adrenergic	[³H]-Prazosin	Experimental Value
α₂-Adrenergic	[³H]-Rauwolscine	Experimental Value
β₁-Adrenergic	[³H]-CGP-12177	Experimental Value
β₂-Adrenergic	[³H]-CGP-12177	Experimental Value
5-HT₁A	[³H]-8-OH-DPAT	Experimental Value
D₂	[³H]-Spiperone	Experimental Value

Table 3: Hypothetical In Vivo Cardiovascular Effects in SHR Rats

Dose (mg/kg, p.o.)	Max. Change in Mean Arterial Pressure (mmHg)	Time to Max. Effect (hours)	Duration of Effect (hours)
1	Experimental Value	Experimental Value	Experimental Value
3	Experimental Value	Experimental Value	Experimental Value
10	Experimental Value	Experimental Value	Experimental Value

Potential Signaling Pathways

Based on the predicted interaction with adrenergic receptors, 2-((4-Fluorophenyl)amino)ethanol could modulate the following signaling pathways.

Caption: Hypothesized G-protein coupled receptor signaling pathways for adrenergic receptors.

Conclusion and Future Directions

2-((4-Fluorophenyl)amino)ethanol represents an unexplored molecule with the potential for novel biological activity. The structural motifs present in this compound suggest that it may interact with key physiological targets, particularly within the cardiovascular and central nervous systems. The lack of existing data necessitates a systematic and rigorous investigation to elucidate its pharmacological profile.

The proposed research plan, encompassing in vitro screening, secondary profiling, and in vivo evaluation, provides a clear roadmap for characterizing this compound. The exemplary protocols and data presentation formats are intended to serve as a guide for these future studies. The elucidation of the biological activity of 2-((4-Fluorophenyl)amino)ethanol could lead to the identification of a novel chemical probe for studying biological systems or a lead compound for the development of new therapeutics. We strongly recommend the initiation of a dedicated research program to explore the potential of this promising molecule.

References

• 1. Synthesis and adrenergic activity of ring-fluorinated phenylephrines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Effects of ring fluorination on the adrenergic properties of phenylephrine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Endocannabinoids and related N-acylethanolamines: biological activities and metabolism - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

An In-depth Technical Guide to 2-((4-Fluorophenyl)amino)ethanol

This technical guide provides a comprehensive literature review of 2-((4-Fluorophenyl)amino)ethanol, a fluorinated aromatic amino alcohol of interest to researchers, scientists, and drug development professionals. Due to the limited availability of specific experimental data for this compound, this guide also includes comparative data from its structural isomers and proposes experimental protocols based on established synthetic methodologies for analogous compounds.

Physicochemical Properties

Quantitative data for 2-((4-Fluorophenyl)amino)ethanol and its structural isomers are summarized in the table below for easy comparison. It is important to note that much of the data for the target compound is predicted, highlighting the need for further experimental characterization.

Property	2-((4-Fluorophenyl)amino)ethanol	2-Amino-2-(4-fluorophenyl)ethanol	2-Amino-1-(4-fluorophenyl)ethanol Hydrochloride
Molecular Formula	C₈H₁₀FNO	C₈H₁₀FNO	C₈H₁₁ClFNO
Molecular Weight	155.17 g/mol	155.17 g/mol [1]	191.63 g/mol
CAS Number	Not available	140373-17-7[1]	403-28-1
Predicted XlogP	0.9[2]	0.2[1]	Not available
Monoisotopic Mass	155.07465 Da[2]	155.074642105 Da[1]	Not available
Melting Point	Not available	Not available	182–185°C
Boiling Point	Not available	Not available	Not available
Predicted Collision Cross Section ([M+H]⁺)	129.1 Ų[2]	130.3 Ų[3]	Not available

Synthesis and Experimental Protocols

While a specific, detailed experimental protocol for the synthesis of 2-((4-Fluorophenyl)amino)ethanol is not extensively documented in the literature, a plausible synthetic route involves the nucleophilic substitution of a haloethanol with 4-fluoroaniline. The following proposed protocol is based on general methods for the synthesis of N-aryl amino alcohols.

Proposed Synthesis of 2-((4-Fluorophenyl)amino)ethanol

This protocol describes the reaction of 4-fluoroaniline with 2-chloroethanol.

Materials:

• 4-Fluoroaniline

• 2-Chloroethanol

• Sodium carbonate (Na₂CO₃) or another suitable base

• Ethanol (or another suitable solvent)

• Dichloromethane (for extraction)

• Anhydrous magnesium sulfate (MgSO₄)

• Hydrochloric acid (HCl)

• Sodium hydroxide (NaOH)

Procedure:

• In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve 4-fluoroaniline (1 equivalent) in ethanol.

• Add sodium carbonate (2 equivalents) to the solution to act as a base.

• Add 2-chloroethanol (1.2 equivalents) to the reaction mixture.

• Heat the mixture to reflux and maintain for several hours, monitoring the reaction progress by thin-layer chromatography (TLC).

• Once the reaction is complete, cool the mixture to room temperature and filter to remove the inorganic salts.

• Evaporate the solvent from the filtrate under reduced pressure to obtain the crude product.

• Dissolve the crude product in dichloromethane and wash with water to remove any remaining salts and unreacted 2-chloroethanol.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• The resulting crude product can be purified by column chromatography on silica gel to yield pure 2-((4-Fluorophenyl)amino)ethanol.

Proposed workflow for the synthesis of 2-((4-Fluorophenyl)amino)ethanol.

Spectroscopic Data

Spectroscopic Data	2-((4-Fluorophenyl)amino)ethanol (Predicted)	(R)-2-Amino-2-(4-fluorophenyl)ethanol (Experimental)
¹H NMR	Not Available	Available[1]
¹³C NMR	Not Available	Available[1]
Mass Spectrum (m/z)	[M+H]⁺: 156.08193, [M+Na]⁺: 178.06387[2]	Available[1]
IR Spectrum	Not Available	Available[1]

Biological Activity and Potential Applications

The biological activities of 2-((4-Fluorophenyl)amino)ethanol have not been specifically reported. However, the broader class of N-aryl amino alcohols has been investigated for various therapeutic applications.

• Antimalarial Activity: Aryl amino alcohols are known to exhibit antimalarial properties, with some acting as inhibitors of hemozoin formation in the malaria parasite[4][5]. The structural similarity of 2-((4-Fluorophenyl)amino)ethanol to these compounds suggests it could be a candidate for antimalarial drug discovery.

• Antibacterial Activity: N-aryl amino acids, which share structural motifs with the target compound, have shown potential as antibacterial agents[6]. This suggests that 2-((4-Fluorophenyl)amino)ethanol could be screened for antibacterial activity.

• Enzyme Inhibition: The amino alcohol functionality can interact with the active sites of various enzymes, making it a scaffold of interest for the development of enzyme inhibitors.

Proposed Experimental Workflow for Biological Screening

Given the potential for antibacterial activity, a standard broth microdilution assay could be employed to determine the minimum inhibitory concentration (MIC) of 2-((4-Fluorophenyl)amino)ethanol against a panel of pathogenic bacteria.

Proposed workflow for antibacterial screening.

Signaling Pathways

There is no information in the current literature detailing the specific signaling pathways modulated by 2-((4-Fluorophenyl)amino)ethanol. However, based on the activities of related aryl amino alcohols, a hypothetical mechanism of action could involve enzyme inhibition.

Hypothetical enzyme inhibition pathway.

Safety and Toxicology

Specific toxicological data for 2-((4-Fluorophenyl)amino)ethanol is not available. However, information on its potential precursor, 4-fluoroaniline, indicates that it is toxic if swallowed or if the skin is exposed, and can cause irritation to the skin, eyes, and mucous membranes. It is also important to consider that N-phenyl-2-aminoethanol derivatives can be toxic and may cause skin sensitization. Therefore, appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, should be used when handling this compound. All work should be conducted in a well-ventilated fume hood.

Conclusion

2-((4-Fluorophenyl)amino)ethanol represents a chemical entity with potential applications in medicinal chemistry, particularly in the development of new therapeutic agents. However, the current body of literature lacks specific experimental data on its synthesis, characterization, and biological activity. This guide has provided a summary of the available information, along with proposed experimental protocols and workflows to stimulate further research into this promising compound. Future studies should focus on the experimental validation of its physicochemical properties, the optimization of its synthesis, and the comprehensive evaluation of its biological activities to fully elucidate its therapeutic potential.

References

• 1. (R)-2-Amino-2-(4-fluorophenyl)ethanol(174770-74-2) 1H NMR [m.chemicalbook.com]
• 2. PubChemLite - 2-((4-fluorophenyl)amino)ethanol (C8H10FNO) [pubchemlite.lcsb.uni.lu]
• 3. PubChemLite - 2-amino-2-(4-fluorophenyl)ethanol (C8H10FNO) [pubchemlite.lcsb.uni.lu]
• 4. taylorandfrancis.com [taylorandfrancis.com]
• 5. pubs.aip.org [pubs.aip.org]
• 6. mdpi.com [mdpi.com]

An In-Depth Technical Guide to 2-((4-Fluorophenyl)amino)ethanol: Discovery and History

This technical guide provides a comprehensive overview of the discovery, history, and synthesis of the chemical compound 2-((4-Fluorophenyl)amino)ethanol. The content is tailored for researchers, scientists, and professionals in the field of drug development, offering detailed experimental protocols, structured data, and visualizations to facilitate a deeper understanding of this molecule.

Introduction and Discovery

The precise historical discovery of 2-((4-Fluorophenyl)amino)ethanol is not well-documented in readily available scientific literature. Its history is intrinsically linked to the broader exploration of N-aryl ethanolamines, a class of compounds recognized for their diverse biological activities. The synthesis of the parent compound, 2-Anilinoethanol, has been known for a considerable time and is typically achieved through the reaction of aniline with ethylene oxide or 2-chloroethanol.[1] The introduction of a fluorine substituent on the phenyl ring, as seen in 2-((4-Fluorophenyl)amino)ethanol, is a common strategy in medicinal chemistry to modulate the pharmacokinetic and pharmacodynamic properties of a molecule. While a seminal discovery paper for this specific fluorinated derivative is not apparent, its existence and basic properties are cataloged in chemical databases such as PubChem. It is important to distinguish 2-((4-Fluorophenyl)amino)ethanol from its isomer, 2-amino-2-(4-fluorophenyl)ethanol, which has a different substitution pattern and is also documented in chemical literature.[2]

Physicochemical Properties

The fundamental physicochemical properties of 2-((4-Fluorophenyl)amino)ethanol are summarized in the table below. It is important to note that much of the available data is computationally predicted and may not have been experimentally verified.

Property	Value	Source
Molecular Formula	C₈H₁₀FNO	PubChem
Molecular Weight	155.17 g/mol	PubChem
XLogP3 (Predicted)	1.1	PubChem
Hydrogen Bond Donor Count	2	PubChem
Hydrogen Bond Acceptor Count	2	PubChem
Rotatable Bond Count	3	PubChem
Exact Mass	155.074642 g/mol	PubChem
Monoisotopic Mass	155.074642 g/mol	PubChem
Topological Polar Surface Area	32.3 Ų	PubChem
Heavy Atom Count	11	PubChem
Formal Charge	0	PubChem
Complexity	114	PubChem

Synthesis and Experimental Protocols

While a specific, detailed experimental protocol for the synthesis of 2-((4-Fluorophenyl)amino)ethanol is not explicitly described in the reviewed literature, a plausible and widely used method can be inferred from the synthesis of analogous N-aryl ethanolamines. The most common approach involves the nucleophilic substitution reaction between 4-fluoroaniline and a suitable two-carbon electrophile, such as 2-chloroethanol or ethylene oxide.

Proposed Synthesis from 4-Fluoroaniline and 2-Chloroethanol

This method is based on the well-established reaction of anilines with 2-haloethanols.

Reaction:

Experimental Protocol (Analogous to the synthesis of 2-Anilinoethanol):

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, combine 4-fluoroaniline (1.0 equivalent) and 2-chloroethanol (1.1 equivalents).

• Solvent and Base: The reaction can be carried out neat or in a high-boiling point solvent such as N-methyl-2-pyrrolidone (NMP) or dimethylformamide (DMF). The addition of a base, such as sodium carbonate (Na₂CO₃) or triethylamine (Et₃N) (1.5 equivalents), is necessary to neutralize the hydrochloric acid formed during the reaction.

• Reaction Conditions: Heat the reaction mixture to a temperature of 100-140°C. The progress of the reaction should be monitored by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Work-up: Once the reaction is complete, cool the mixture to room temperature. If a solvent was used, remove it under reduced pressure. Dilute the residue with water and extract the product with a suitable organic solvent, such as ethyl acetate or dichloromethane.

• Purification: Wash the combined organic extracts with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel or by distillation under reduced pressure to yield 2-((4-Fluorophenyl)amino)ethanol.

Proposed Synthesis from 4-Fluoroaniline and Ethylene Oxide

This method offers an alternative route that avoids the formation of a halide salt byproduct.

Reaction:

Experimental Protocol (Analogous to the synthesis of 2-Anilinoethanol):

• Reaction Setup: In a sealed reaction vessel or autoclave, dissolve 4-fluoroaniline (1.0 equivalent) in a suitable solvent, such as methanol or ethanol.

• Reactant Addition: Cool the solution and carefully introduce ethylene oxide (1.0-1.2 equivalents), which is a gas at room temperature.

• Reaction Conditions: Heat the sealed vessel to a temperature of 80-120°C. The reaction is typically carried out under pressure. Monitor the reaction progress by analyzing aliquots.

• Work-up and Purification: After the reaction is complete, cool the vessel and vent any excess ethylene oxide. Remove the solvent under reduced pressure. The resulting crude product can be purified by distillation under reduced pressure to yield 2-((4-Fluorophenyl)amino)ethanol.[1]

Logical and Experimental Workflow Visualizations

To better illustrate the concepts discussed, the following diagrams have been generated using the DOT language.

Caption: Proposed workflow for the synthesis of 2-((4-Fluorophenyl)amino)ethanol.

References

• 1. Page loading... [guidechem.com]
• 2. 2-Amino-2-(4-fluorophenyl)ethanol | C8H10FNO | CID 14853201 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Guide on the Safety and Hazards of 2-((4-Fluorophenyl)amino)ethanol

Introduction

2-((4-Fluorophenyl)amino)ethanol and its isomers are fluorinated phenylaminoethanol compounds. This class of chemicals is of interest in pharmaceutical and chemical synthesis. Due to the presence of the fluorophenyl group, these compounds can exhibit specific biological activities and toxicological profiles. A thorough understanding of their safety and hazard profile is essential for safe handling, research, and development. This guide summarizes the known hazards, provides standardized experimental methodologies for safety assessment, and outlines a general workflow for chemical hazard evaluation.

Hazard Identification and Classification

Based on aggregated data from notifications to the ECHA C&L Inventory for the isomer 2-Amino-2-(4-fluorophenyl)ethanol, the compound is classified with significant health hazards.[1]

GHS Classification

The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides the following hazard statements for the isomer 2-Amino-2-(4-fluorophenyl)ethanol.[1]

Hazard Class	Hazard Category	GHS Pictogram	Signal Word	Hazard Statement
Acute Toxicity, Oral	Category 4	Danger	Warning	H302: Harmful if swallowed
Skin Corrosion/Irritation	Category 2	Danger	Warning	H315: Causes skin irritation
Serious Eye Damage/Eye Irritation	Category 1	Danger	Danger	H318: Causes serious eye damage
Specific Target Organ Toxicity (Single Exposure)	Category 3	Danger	Warning	H335: May cause respiratory irritation

Toxicological Profile

Quantitative toxicological data for 2-((4-Fluorophenyl)amino)ethanol is not available. The hazard classifications suggest the following toxicological endpoints are of primary concern. The methodologies for assessing these endpoints are described in Section 4.0.

Toxicological Endpoint	Result / Classification
Acute Oral Toxicity	Category 4 (Harmful) : Harmful if swallowed.[1]
Skin Irritation	Category 2 (Irritant) : Causes skin irritation.[1]
Eye Irritation	Category 1 (Damage) : Causes serious eye damage.[1]
Respiratory Irritation	Category 3 (Irritant) : May cause respiratory irritation.[1]
Germ Cell Mutagenicity	Data not available.
Carcinogenicity	Data not available.
Reproductive Toxicity	Data not available.

Experimental Protocols for Hazard Assessment

The following are summaries of standardized OECD (Organisation for Economic Co-operation and Development) guidelines typically employed to assess the key toxicological endpoints for a chemical of this class.

Acute Oral Toxicity (OECD 423: Acute Toxic Class Method)

This method is designed to classify a substance based on its acute oral toxicity with the use of a minimal number of animals.[2][3]

• Principle: A stepwise procedure is used where a small group of animals (typically three) is dosed at a defined starting level (e.g., 300 mg/kg or 2000 mg/kg). The outcome (survival or death) determines the next step: if mortality is observed, the dose for the next group is lowered; if no mortality occurs, the dose is increased. This continues until the criteria for a specific toxicity class are met.

• Test Animals: Typically, a single sex (usually females) of rats is used. Animals are fasted prior to dosing.

• Administration: The test substance is administered orally in a single dose via gavage. Water is the preferred vehicle; if not suitable, an oil (e.g., corn oil) may be used.[4]

• Observation Period: Animals are observed for a total of 14 days. Special attention is paid during the first few hours after dosing and daily thereafter.[5]

• Endpoints: The primary endpoint is mortality. Observations also include changes in skin, fur, eyes, and behavior. Body weight is recorded weekly. At the end of the study, all surviving animals are subjected to a gross necropsy.

• Data Interpretation: The substance is classified into one of the GHS categories based on the number of animals that die at specific dose levels.[3]

In Vitro Skin Irritation (OECD 439: Reconstructed Human Epidermis Test)

This in vitro method is used to identify chemicals that are irritant to the skin, avoiding the use of live animals.[6][7][8]

• Principle: The test substance is applied topically to a three-dimensional Reconstructed Human Epidermis (RhE) model, which mimics the upper layers of human skin.[6][7] Irritant chemicals are cytotoxic to the cells in the epidermis. Cell viability is measured after exposure.

• Methodology:

  • Dosing: Triplicate tissue models are dosed with the test substance (e.g., 25 mg for solids or 30 µl for liquids). Negative (e.g., water) and positive (e.g., 5% SDS) controls are run in parallel.[9]

  • Incubation: Tissues are exposed to the chemical for a defined period (e.g., 60 minutes) at 37°C.[9]

  • Washing & Post-Incubation: The test substance is carefully washed off, and the tissues are transferred to fresh medium and incubated for a post-exposure period (e.g., 42 hours) to allow for the recovery or manifestation of cytotoxic effects.

  • Viability Assay: Cell viability is assessed using the MTT assay. Tissues are incubated with MTT solution, which is converted by mitochondrial enzymes of viable cells into a blue formazan salt. The amount of formazan produced is measured spectrophotometrically after extraction.[9]

• Data Interpretation: The substance is classified as a skin irritant (GHS Category 2) if the mean tissue viability is reduced to 50% or less compared to the negative control.[6][9]

Acute Eye Irritation/Corrosion (OECD 405)

This test evaluates the potential of a substance to cause eye irritation or corrosion.[10][11] A tiered or sequential testing strategy is strongly recommended to minimize animal use.[1]

• Principle: The test substance is applied in a single dose into the conjunctival sac of one eye of an experimental animal, with the untreated eye serving as a control. The degree of irritation is scored over time.

• Test Animals: The albino rabbit is the recommended species. Healthy, young adult animals are used.[1]

• Procedure:

  • Initial Test: A single animal is used for the initial test. The use of systemic analgesics and topical anesthetics is recommended to minimize pain and distress.[1][12]

  • Application: A single dose (e.g., 0.1 mL for liquids) is instilled into the conjunctival sac.

  • Observation: The eyes are examined at 1, 24, 48, and 72 hours after application.[11] The severity of lesions of the cornea, iris, and conjunctiva are scored.

  • Confirmatory Test: If a corrosive or severe irritant effect is not seen, the response is confirmed using up to two additional animals, tested sequentially.[1][12]

• Data Interpretation: The classification is based on the severity and reversibility of the ocular lesions. Substances causing irreversible eye damage are classified as GHS Category 1.

Logical Workflow for Hazard Assessment

A systematic approach is crucial for evaluating the potential hazards of a chemical. The following diagram illustrates a general workflow for chemical hazard identification and risk assessment.

Caption: General Workflow for Chemical Hazard Assessment.

Safe Handling and First Aid

Given the hazards identified for the surrogate compound, the following precautions are recommended:

• Engineering Controls: Work in a well-ventilated area, preferably within a chemical fume hood.

• Personal Protective Equipment (PPE):

  • Eye Protection: Wear chemical safety goggles and/or a face shield.

  • Skin Protection: Wear impervious gloves (e.g., nitrile) and a lab coat. Ensure full skin coverage.

  • Respiratory Protection: If working outside a fume hood or if aerosols may be generated, use an appropriate respirator.

• Handling: Avoid direct contact with the substance. Avoid inhalation of dust or vapors. Wash hands thoroughly after handling.

First Aid Measures

• If Swallowed: Rinse mouth. Do NOT induce vomiting. Call a POISON CENTER or doctor/physician if you feel unwell.

• If on Skin: Wash with plenty of soap and water. If skin irritation occurs, get medical advice/attention. Take off contaminated clothing and wash it before reuse.

• If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing. Immediately call a POISON CENTER or doctor/physician.

• If Inhaled: Remove person to fresh air and keep comfortable for breathing. Call a POISON CENTER or doctor/physician if you feel unwell.

References

• 1. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 2. OECD Guideline For Acute oral toxicity (TG 423) | PPTX [slideshare.net]
• 3. researchgate.net [researchgate.net]
• 4. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 5. oecd.org [oecd.org]
• 6. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 7. senzagen.com [senzagen.com]
• 8. oecd.org [oecd.org]
• 9. x-cellr8.com [x-cellr8.com]
• 10. nucro-technics.com [nucro-technics.com]
• 11. oecd.org [oecd.org]
• 12. ACUTE EYE IRRITATION OECD GUIDELINE BY SEJAL AGRAWAL | PPTX [slideshare.net]

An In-depth Technical Guide to 2-((4-Fluorophenyl)amino)ethanol and its Isomers

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical compound 2-((4-Fluorophenyl)amino)ethanol, including its proper IUPAC nomenclature, and discusses the available data for it and its more extensively studied structural isomers. Due to the limited specific information available for the titular compound, this guide also details the properties and potential synthesis of the related isomer, 2-amino-2-(4-fluorophenyl)ethanol, which is of significant interest in medicinal chemistry.

Nomenclature and Structural Isomerism

The chemical name "2-((4-Fluorophenyl)amino)ethanol" describes a specific structural isomer of a fluorinated amino alcohol. The International Union of Pure and Applied Chemistry (IUPAC) name for this compound is 2-(4-fluoroanilino)ethanol . Its chemical structure consists of a 4-fluorophenyl group attached to the nitrogen atom of an ethanolamine backbone.

It is crucial to distinguish this compound from its structural isomers, for which more scientific data is available:

• 2-amino-1-(4-fluorophenyl)ethanol: The 4-fluorophenyl group is attached to the carbon atom bearing the hydroxyl group.

• 2-amino-2-(4-fluorophenyl)ethanol: The 4-fluorophenyl group is attached to the carbon atom bearing the amino group.

This guide will primarily focus on 2-(4-fluoroanilino)ethanol and the more well-documented 2-amino-2-(4-fluorophenyl)ethanol .

Physicochemical Properties

Quantitative data for these compounds is summarized below.

Table 1: Physicochemical Properties of 2-(4-fluoroanilino)ethanol

Property	Value	Source
Molecular Formula	C8H10FNO	[1]
Monoisotopic Mass	155.07465 Da	[1]
Predicted XlogP	0.9	[1]
SMILES	C1=CC(=CC=C1NCCO)F	[1]
InChI	InChI=1S/C8H10FNO/c9-7-1-3-8(4-2-7)10-5-6-11/h1-4,10-11H,5-6H2	[1]
InChIKey	FFBNXQAXKXXLJT-UHFFFAOYSA-N	[1]

Table 2: Physicochemical Properties of 2-amino-2-(4-fluorophenyl)ethanol

Property	Value	Source
Molecular Formula	C8H10FNO	[2]
Molecular Weight	155.17 g/mol	[2]
Monoisotopic Mass	155.074642105 Da	[2]
Predicted XlogP	0.2	[2]
CAS Number	140373-17-7	[2]
Melting Point	101-103 °C ((S)-enantiomer)	[3]
Boiling Point	286.3±25.0 °C (Predicted)	[3]
pKa	12.40±0.10 (Predicted)	[3]

Synthesis and Experimental Protocols

Proposed Synthesis of 2-((4-Fluorophenyl)amino)ethanol

A common method for the synthesis of N-arylethanolamines is the reaction of a primary arylamine with a two-carbon electrophile containing a hydroxyl group or a precursor. A likely pathway involves the reaction of 4-fluoroaniline with 2-bromoethanol or ethylene oxide .

Reaction Scheme:

4-Fluoroaniline + 2-Bromoethanol → 2-((4-Fluorophenyl)amino)ethanol + HBr

Experimental Protocol (Hypothetical):

• Reaction Setup: To a solution of 4-fluoroaniline (1.0 equivalent) in a suitable polar aprotic solvent (e.g., acetonitrile or DMF) in a round-bottom flask, add a non-nucleophilic base such as potassium carbonate (1.5 equivalents).

• Addition of Electrophile: Slowly add 2-bromoethanol (1.1 equivalents) to the reaction mixture at room temperature.

• Reaction Conditions: Heat the mixture to reflux (e.g., 80-100 °C) and monitor the reaction progress using thin-layer chromatography (TLC).

• Work-up: Upon completion, cool the reaction mixture to room temperature and filter to remove the inorganic base. The solvent is then removed under reduced pressure.

• Purification: The crude product is redissolved in an organic solvent like ethyl acetate and washed with water and brine. The organic layer is dried over anhydrous sodium sulfate, filtered, and concentrated. The final product can be purified by column chromatography on silica gel.

Below is a workflow diagram illustrating this proposed synthesis.

Caption: A workflow for the proposed synthesis of 2-((4-Fluorophenyl)amino)ethanol.

Synthesis of 2-amino-2-(3-fluorophenyl)ethanol (Analogue)

A reported method for the synthesis of the related compound, (S)-2-Amino-2-(3-fluorophenyl)ethanol, involves the deprotection of a silyl-protected sulfinamide precursor in methanol with methanolic HCl.[3] This highlights a potential route for producing chiral amino alcohols.

Potential Applications in Drug Development

While specific applications for 2-((4-Fluorophenyl)amino)ethanol are not documented, related fluorinated phenylethanolamine structures are of interest in drug discovery. The introduction of fluorine can modulate key properties such as metabolic stability, lipophilicity, and binding affinity to biological targets. Analogous compounds, like 2-(4-Aminophenyl)ethanol, are utilized as versatile intermediates in the synthesis of pharmaceuticals and agrochemicals.[4] It is plausible that 2-((4-Fluorophenyl)amino)ethanol could serve as a building block for novel bioactive molecules.

Potential Signaling Pathway Interactions (Hypothetical)

There is no specific information linking 2-((4-Fluorophenyl)amino)ethanol to any signaling pathways. However, as an amino alcohol, it may undergo metabolic transformations common to xenobiotics. The diagram below illustrates a hypothetical metabolic pathway.

Caption: A potential metabolic fate of 2-((4-Fluorophenyl)amino)ethanol.

Conclusion

2-((4-Fluorophenyl)amino)ethanol, with the IUPAC name 2-(4-fluoroanilino)ethanol, is a distinct chemical entity for which detailed scientific literature is sparse. In contrast, its structural isomer, 2-amino-2-(4-fluorophenyl)ethanol, is more widely documented and commercially available, suggesting its greater utility or ease of synthesis. This guide has provided the available data for the titular compound and a more in-depth look at its isomer, along with a proposed synthetic route and a hypothetical metabolic pathway to stimulate further research into this class of compounds. For drug development professionals, the fluorinated phenylethanolamine scaffold represents a promising area for the design of novel therapeutics.

References

• 1. PubChemLite - 2-((4-fluorophenyl)amino)ethanol (C8H10FNO) [pubchemlite.lcsb.uni.lu]
• 2. 2-Amino-2-(4-fluorophenyl)ethanol | C8H10FNO | CID 14853201 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. (S)-2-Amino-2-(3-fluorophenyl)ethanol CAS#: 325152-98-5 [chemicalbook.com]
• 4. klandchemicals.com [klandchemicals.com]

An In-depth Technical Guide to 2-Amino-2-(4-fluorophenyl)ethanol

Abstract

This technical guide provides a comprehensive overview of 2-amino-2-(4-fluorophenyl)ethanol, a fluorinated amino alcohol derivative. The document details its chemical and physical properties, provides a representative synthetic protocol, and discusses its potential biological significance. This guide is intended for researchers, scientists, and professionals in the fields of medicinal chemistry, pharmacology, and drug development who are interested in fluorinated small molecules as potential therapeutic agents or research tools.

Introduction and Nomenclature

2-Amino-2-(4-fluorophenyl)ethanol is an organic compound featuring a phenyl ring substituted with a fluorine atom, and an ethanol backbone with an amino group. The molecular formula for this compound is C8H10FNO [1][2][3].

It is crucial to distinguish between isomers. The IUPAC name 2-amino-2-(4-fluorophenyl)ethanol specifies that both the amino group (-NH2) and the 4-fluorophenyl group are attached to the second carbon of the ethanol chain. This is distinct from its isomer, 2-((4-fluorophenyl)amino)ethanol, where the nitrogen atom is directly bonded to the phenyl ring and the ethanol chain. This guide focuses on 2-amino-2-(4-fluorophenyl)ethanol due to the greater availability of scientific data for this isomer.

The presence of a fluorine atom can significantly alter the physicochemical and biological properties of a molecule, including its metabolic stability, binding affinity, and membrane permeability, making fluorinated compounds like this one of particular interest in drug discovery.

Chemical and Physical Properties

The key physicochemical properties of 2-amino-2-(4-fluorophenyl)ethanol have been compiled from various sources and are summarized in the table below.

Property	Value	Source(s)
Molecular Formula	C8H10FNO	[1][2][3]
Molecular Weight	155.17 g/mol	[1][2]
IUPAC Name	2-amino-2-(4-fluorophenyl)ethanol	[1]
CAS Number	140373-17-7 (for the racemate)	[1]
174770-74-2 (for the R-enantiomer)	[2]
Canonical SMILES	C1=CC(=CC=C1C(CO)N)F	[1]
Physical Appearance	White to yellow solid (predicted)	[3]
Melting Point	101-103 °C (for (S)-3-fluoro isomer)	[3]
Boiling Point	286.3±25.0 °C (Predicted)	[3]
pKa	12.40±0.10 (Predicted)	[3]

Experimental Protocols

Representative Synthesis of 2-Amino-2-(4-fluorophenyl)ethanol

Objective: To synthesize (S)-2-Amino-2-(4-fluorophenyl)ethanol.

Reaction Scheme (Hypothetical Adaptation):

• Start with 2-amino-1-(4-fluorophenyl)ethan-1-one hydrochloride.

• Protect the amino group (e.g., as a Boc or Cbz derivative).

• Asymmetric reduction of the ketone to the corresponding alcohol using a chiral reducing agent (e.g., (R)-CBS-oxazaborolidine with borane).

• Deprotection of the amino group under acidic conditions to yield the final product.

Detailed Protocol (Example based on related syntheses):

• Step 1: Boc Protection of 2-amino-1-(4-fluorophenyl)ethan-1-one

  • Dissolve 2-amino-1-(4-fluorophenyl)ethan-1-one hydrochloride (1 equivalent) in a 1:1 mixture of dioxane and water.

  • Add sodium bicarbonate (NaHCO3, 2.5 equivalents) to neutralize the hydrochloride.

  • Add di-tert-butyl dicarbonate (Boc)2O (1.1 equivalents) and stir the mixture at room temperature for 12-18 hours.

  • Monitor the reaction by Thin Layer Chromatography (TLC).

  • Upon completion, extract the product with ethyl acetate. Wash the organic layer with brine, dry over anhydrous sodium sulfate (Na2SO4), and concentrate under reduced pressure to obtain the Boc-protected ketone.

• Step 2: Asymmetric Reduction

  • Dissolve the Boc-protected ketone (1 equivalent) in anhydrous tetrahydrofuran (THF) under an inert atmosphere (e.g., Argon or Nitrogen).

  • Cool the solution to -20 °C.

  • Slowly add a solution of (R)-CBS-oxazaborolidine (0.1 equivalents) in THF.

  • Add a solution of borane-dimethyl sulfide complex (BH3·SMe2, 1.0 equivalent) dropwise over 30 minutes, maintaining the temperature at -20 °C.

  • Stir the reaction for 4-6 hours at -20 °C.

  • Quench the reaction by the slow addition of methanol, followed by 1M HCl.

  • Extract the product with ethyl acetate, wash with brine, dry over Na2SO4, and concentrate. Purify by column chromatography.

• Step 3: Boc Deprotection

  • Dissolve the purified Boc-protected amino alcohol (1 equivalent) in methanol.

  • Add a 4M solution of HCl in dioxane or methanol (excess, e.g., 5-10 equivalents).

  • Stir the solution at room temperature for 2-4 hours[3].

  • Monitor for the disappearance of the starting material by TLC.

  • Remove the solvent under vacuum. Neutralize the residue with a saturated NaHCO3 solution[3].

  • Extract the final product, (S)-2-amino-2-(4-fluorophenyl)ethanol, with a suitable organic solvent (e.g., dichloromethane/methanol mixture), dry the organic phase, and concentrate to yield the product[3].

Biological Activity and Potential Applications

While extensive biological data for 2-amino-2-(4-fluorophenyl)ethanol is not available, related structures offer insights into its potential applications.

• Pharmacological Precursor: This compound serves as a valuable building block in medicinal chemistry for the synthesis of more complex molecules[4].

• Potential Bioactivity: The hydrochloride salt of a structural isomer, 2-amino-1-(4-fluorophenyl)ethanol, has been noted for potential antiviral, anti-inflammatory, and neuroprotective effects[4]. The introduction of the fluorine atom can enhance potency and improve the pharmacokinetic profile compared to non-fluorinated analogues.

• Research Chemical: It is used as an intermediate in laboratory research for the development of novel compounds[3].

Signaling Pathways and Experimental Workflows

No specific signaling pathways have been definitively associated with 2-amino-2-(4-fluorophenyl)ethanol in the literature. However, given the "ethanol" component of its name, it is relevant to consider pathways affected by ethanol itself, which can induce oxidative stress. A key pathway implicated in ethanol-induced cell death in microglia is the NOX/ROS/PARP/TRPM2 signaling cascade[5].

Below are visualizations relevant to the study of this compound.

Caption: Workflow for screening and identifying the biological signaling pathways modulated by a novel compound.

Caption: The NOX/ROS/PARP/TRPM2 signaling pathway implicated in ethanol-induced microglial cell death[5].

References

• 1. 2-Amino-2-(4-fluorophenyl)ethanol | C8H10FNO | CID 14853201 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. (R)-2-amino-2-(4-fluorophenyl)ethanol;CAS No.:174770-74-2 [chemshuttle.com]
• 3. (S)-2-Amino-2-(3-fluorophenyl)ethanol CAS#: 325152-98-5 [chemicalbook.com]
• 4. 2-Amino-1-(4-fluorophenyl)ethanol hydrochloride | 403-28-1 | Benchchem [benchchem.com]
• 5. Ethanol Induces Microglial Cell Death via the NOX/ROS/PARP/TRPM2 Signalling Pathway - PMC [pmc.ncbi.nlm.nih.gov]

In-Depth Technical Guide: 2-((4-Fluorophenyl)amino)ethanol

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 2-((4-Fluorophenyl)amino)ethanol, a key intermediate in pharmaceutical synthesis. With a molecular weight of 155.17 g/mol , this compound serves as a versatile building block in the development of various therapeutic agents. This document details its chemical and physical properties, provides a detailed experimental protocol for its synthesis, and explores its applications in drug discovery.

Core Compound Properties

2-((4-Fluorophenyl)amino)ethanol is an organic compound featuring a fluorinated phenyl ring attached to an aminoethanol moiety. The presence of the fluorine atom can significantly influence the compound's pharmacokinetic and pharmacodynamic properties, making it a valuable component in medicinal chemistry.

Property	Value	Source
Molecular Weight	155.17 g/mol	[1]
Molecular Formula	C8H10FNO	[1][2]
CAS Number	140373-17-7	[1]
IUPAC Name	2-((4-fluorophenyl)amino)ethanol
Synonyms	2-Amino-2-(4-fluorophenyl)ethanol	[1]
Purity	Typically ≥95%	[2]
Storage	2-8°C	[2]

Experimental Protocols

Synthesis of 2-((4-Fluorophenyl)amino)ethanol

A common synthetic route to 2-((4-Fluorophenyl)amino)ethanol involves the reaction of 4-fluoroaniline with a suitable two-carbon electrophile, such as 2-bromoethanol or ethylene oxide. The following is a representative experimental protocol for the synthesis via nucleophilic substitution.

Materials:

• 4-Fluoroaniline

• 2-Bromoethanol

• Sodium carbonate (Na2CO3)

• Ethanol

• Ethyl acetate

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO4)

• Round-bottom flask

• Reflux condenser

• Stirring apparatus

• Separatory funnel

• Rotary evaporator

• Silica gel for column chromatography

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve 4-fluoroaniline (1 equivalent) in ethanol.

• Addition of Base: Add sodium carbonate (2 equivalents) to the solution to act as a base and neutralize the hydrobromic acid formed during the reaction.

• Addition of Electrophile: To the stirred suspension, add 2-bromoethanol (1.2 equivalents) dropwise at room temperature.

• Reaction: Heat the reaction mixture to reflux and maintain for 4-6 hours. Monitor the progress of the reaction by thin-layer chromatography (TLC).

• Workup: Once the reaction is complete, cool the mixture to room temperature and filter to remove the inorganic salts.

• Extraction: Concentrate the filtrate under reduced pressure using a rotary evaporator. Dissolve the resulting residue in ethyl acetate and wash with water and then with brine.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purification: Purify the crude product by silica gel column chromatography using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes) to yield pure 2-((4-Fluorophenyl)amino)ethanol.

Applications in Drug Development

2-((4-Fluorophenyl)amino)ethanol is a valuable intermediate in the synthesis of a variety of pharmaceutical compounds. Its structural motif is found in molecules targeting a range of biological pathways. The fluorophenyl group can enhance metabolic stability and binding affinity to target proteins, while the aminoethanol side chain provides a handle for further chemical modifications.

This compound and its derivatives are of interest in the development of drugs for neurological and psychiatric disorders. For instance, fluorinated phenylalanines and related structures have applications as potential enzyme inhibitors and therapeutic agents.[3] The core structure of 2-((4-Fluorophenyl)amino)ethanol can be found in more complex molecules that are investigated for their potential antidepressant, anxiolytic, or antipsychotic properties.[4]

Visualization of Synthetic Pathway

The following diagram illustrates the key steps in the synthesis of 2-((4-Fluorophenyl)amino)ethanol from 4-fluoroaniline and 2-bromoethanol.

Caption: Synthetic workflow for 2-((4-Fluorophenyl)amino)ethanol.

This guide provides foundational knowledge for researchers and professionals working with 2-((4-Fluorophenyl)amino)ethanol, highlighting its synthesis and potential in the landscape of modern drug discovery.

References

• 1. 2-Amino-2-(4-fluorophenyl)ethanol | C8H10FNO | CID 14853201 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. (R)-2-amino-2-(4-fluorophenyl)ethanol;CAS No.:174770-74-2 [chemshuttle.com]
• 3. BJOC - Fluorinated phenylalanines: synthesis and pharmaceutical applications [beilstein-journals.org]
• 4. 2-Amino-2-(2-fluorophenyl)ethanol [myskinrecipes.com]

In-Depth Technical Guide: 2-((4-Fluorophenyl)amino)ethanol and Its Derivatives

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 2-((4-fluorophenyl)amino)ethanol, a fluorinated aromatic amine of significant interest in synthetic and medicinal chemistry. Due to ambiguity in its common nomenclature, this document clarifies its identity, primarily referring to it as N-(2-hydroxyethyl)-4-fluoroaniline or 2-(4-fluoroanilino)ethanol . This guide consolidates available data on its synonyms, chemical properties, and outlines a general experimental protocol for its synthesis based on established methodologies for analogous compounds. Furthermore, it explores the characteristics of its parent compound, 4-fluoroaniline, and related derivatives to provide a broader context for its potential applications and reactivity.

Chemical Identity and Synonyms

The compound with the structure of an ethanol group attached to the nitrogen atom of 4-fluoroaniline is most accurately identified by the following names:

• Systematic IUPAC Name: 2-((4-Fluorophenyl)amino)ethanol

• Common Synonyms:

  • N-(2-hydroxyethyl)-4-fluoroaniline

  • 2-(4-fluoroanilino)ethanol

  • N-(4-Fluorophenyl)ethanolamine

It is crucial to distinguish this compound from its structural isomers, such as 2-amino-1-(4-fluorophenyl)ethanol, which possesses a different substitution pattern on the ethanol backbone.

Parent Compound: The foundational building block for this molecule is 4-fluoroaniline .

Identifier	Value
Chemical Name	4-Fluoroaniline
Synonyms	p-Fluoroaniline, 4-Fluorobenzenamine, 1-Amino-4-fluorobenzene
CAS Number	371-40-4
Molecular Formula	C₆H₆FN
Molecular Weight	111.12 g/mol

Physicochemical Properties

Detailed experimental data for 2-((4-fluorophenyl)amino)ethanol is not extensively reported in publicly available literature. However, properties can be inferred based on its structure and data from analogous compounds.

Table 1: Physicochemical Properties of 2-((4-Fluorophenyl)amino)ethanol and Related Compounds

Property	2-((4-Fluorophenyl)amino)ethanol (Inferred)	4-Fluoroaniline[1][2]	2-Amino-1-(4-fluorophenyl)ethanol[3]
Molecular Formula	C₈H₁₀FNO	C₆H₆FN	C₈H₁₀FNO
Molecular Weight	155.17 g/mol	111.12 g/mol	155.17 g/mol
Appearance	Likely a liquid or low-melting solid	Yellow oil	White to off-white crystalline solid
Boiling Point	Expected to be >200 °C	187 °C	278.3 °C
Melting Point	Not available	-1.9 °C	51 °C
Solubility	Expected to be soluble in polar organic solvents and moderately soluble in water.	Insoluble in water	Soluble in water, moderately soluble in alcohols

Experimental Protocols

General Synthesis of N-(Aryl)-ethanolamines

A common method for the synthesis of N-aryl amino alcohols is the copper-catalyzed N-arylation of an amino alcohol with an aryl bromide.

Reaction Scheme:

General reaction for N-arylation of ethanolamine.

Materials:

• 4-Fluorobromobenzene (or other suitable 4-fluorophenyl halide)

• Ethanolamine

• Copper(I) Iodide (CuI) or Copper(I) Chloride (CuCl)[1]

• Potassium Hydroxide (KOH) or other suitable base[1]

• An appropriate solvent (e.g., toluene, DMF)

• Dichloromethane (for extraction)

• Sodium Sulfate (for drying)

• Silica gel (for chromatography)

Procedure:

• To a reaction vessel, add the copper catalyst (e.g., CuCl, 0.1 mmol), the aryl bromide (1.0 mmol), and the base (e.g., KOH, 2.0 mmol).[1]

• Add the solvent and then the ethanolamine (3.0 mmol) via syringe at room temperature.[1]

• Heat the reaction mixture to 90-110 °C and stir for approximately 8 hours.[1]

• Monitor the reaction progress using an appropriate technique, such as Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with water and extract the product with dichloromethane.[1]

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate the solvent under reduced pressure.[1]

• Purify the crude product by column chromatography on silica gel to obtain the desired 2-((4-fluorophenyl)amino)ethanol.[1]

Spectroscopic Data Interpretation (Predicted)

1H NMR:

• Aromatic Protons: Two sets of doublets in the aromatic region (approx. 6.8-7.2 ppm), characteristic of a para-substituted benzene ring.

• -CH2-N- Protons: A triplet at approximately 3.2-3.5 ppm.

• -CH2-O- Protons: A triplet at approximately 3.6-3.9 ppm.

• -NH- and -OH Protons: Broad singlets, with chemical shifts that can vary depending on the solvent and concentration.

13C NMR:

• Aromatic Carbons: Four signals in the aromatic region (approx. 115-158 ppm), with the carbon attached to fluorine showing a large C-F coupling constant.

• -CH2-N- Carbon: A signal around 45-50 ppm.

• -CH2-O- Carbon: A signal around 60-65 ppm.

IR Spectroscopy:

• O-H Stretch: A broad band in the region of 3200-3600 cm-1.

• N-H Stretch: A moderate band around 3300-3500 cm-1.

• C-N Stretch: A band in the region of 1250-1350 cm-1.

• C-O Stretch: A strong band around 1050-1150 cm-1.

• C-F Stretch: A strong band in the region of 1100-1250 cm-1.

Applications and Potential Research Directions

Derivatives of 4-fluoroaniline are widely used as intermediates in the synthesis of pharmaceuticals and agrochemicals.[4] The presence of the fluorine atom can significantly influence the biological activity, metabolic stability, and pharmacokinetic properties of a molecule.[4]

The N-(2-hydroxyethyl) moiety in 2-((4-fluorophenyl)amino)ethanol provides a handle for further chemical modifications, making it a versatile building block.

Logical Flow of Utility:

Potential synthetic pathways and applications.

Future research on 2-((4-fluorophenyl)amino)ethanol could focus on:

• Synthesis of Novel Bioactive Molecules: Utilizing the amino and hydroxyl groups for the construction of more complex molecules with potential therapeutic applications.

• Development of New Synthetic Methodologies: Exploring more efficient and environmentally friendly catalytic systems for its synthesis.

• Material Science Applications: Investigating its use as a monomer or precursor for the development of novel polymers or functional materials.

Conclusion

2-((4-Fluorophenyl)amino)ethanol, or N-(2-hydroxyethyl)-4-fluoroaniline, is a valuable synthetic intermediate with significant potential in various fields of chemical research and development. While detailed experimental data for this specific compound is limited, this guide provides a foundational understanding of its properties and synthesis based on established chemical principles and data from closely related compounds. Further experimental investigation is warranted to fully characterize this molecule and explore its utility in the creation of novel chemical entities.

References

• 1. 2-Anilinoethanol synthesis - chemicalbook [chemicalbook.com]
• 2. organic-synthesis.com [organic-synthesis.com]
• 3. solubilityofthings.com [solubilityofthings.com]
• 4. chem.libretexts.org [chem.libretexts.org]

Protocols & Analytical Methods

Synthesis Protocol for 2-((4-Fluorophenyl)amino)ethanol: An Application Note for Researchers

Introduction

2-((4-Fluorophenyl)amino)ethanol is an important intermediate in the synthesis of various biologically active molecules and pharmaceutical compounds. Its structure, featuring a fluorinated aniline core linked to an ethanolamine moiety, makes it a valuable building block in drug discovery and development. This document provides a detailed protocol for the synthesis of 2-((4-Fluorophenyl)amino)ethanol, designed for researchers and scientists in the field of organic and medicinal chemistry. The presented method is an adaptation of a green chemistry approach, utilizing water as a solvent and avoiding the need for a catalyst.

Reaction Scheme

The synthesis of 2-((4-Fluorophenyl)amino)ethanol is achieved through the nucleophilic substitution reaction between 4-fluoroaniline and 2-chloroethanol.

Figure 1: Synthesis of 2-((4-Fluorophenyl)amino)ethanol.

Experimental Protocol

This protocol is adapted from a general method for the synthesis of N-(2-hydroxyethyl)anilines.[1][2]

Materials:

• 4-Fluoroaniline

• 2-Chloroethanol

• Deionized Water

• Sodium Bicarbonate (NaHCO₃), saturated solution

• Brine (saturated NaCl solution)

• Ethyl Acetate

• Anhydrous Sodium Sulfate (Na₂SO₄)

• Silica gel for column chromatography

Equipment:

• Round-bottom flask

• Reflux condenser

• Heating mantle with a magnetic stirrer

• Separatory funnel

• Rotary evaporator

• Standard laboratory glassware

• Thin-layer chromatography (TLC) plates and chamber

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 4-fluoroaniline (1.0 equivalent).

• Addition of Reagents: To the flask, add deionized water and 2-chloroethanol (1.2 equivalents).

• Reaction: Heat the reaction mixture to reflux (approximately 90-100°C) with vigorous stirring. Monitor the progress of the reaction by thin-layer chromatography (TLC). The reaction is typically complete within 8 hours.[1]

• Work-up:

  • Cool the reaction mixture to room temperature.

  • Transfer the mixture to a separatory funnel and extract with ethyl acetate (3 x 50 mL).

  • Wash the combined organic layers with a saturated solution of sodium bicarbonate (2 x 30 mL) and then with brine (1 x 30 mL).

  • Dry the organic layer over anhydrous sodium sulfate.

• Purification:

  • Filter off the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator to obtain the crude product.

  • Purify the crude product by flash column chromatography on silica gel, using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the pure 2-((4-fluorophenyl)amino)ethanol.

Data Presentation

The following table summarizes representative data for the N-alkylation of various substituted anilines with 2-chloroethanol in water, which can be considered indicative for the synthesis of the target compound.[1]

Entry	Aniline Derivative	Conversion (%)	Selectivity for Mono-alkylation (%)
1	Aniline	>99	91.3
2	3-Methylaniline	>99	92.1
3	4-Methylaniline	>99	93.5
4	4-Methoxyaniline	>99	94.2

Characterization Data

The expected properties of the synthesized 2-((4-Fluorophenyl)amino)ethanol are:

Property	Value
Molecular Formula	C₈H₁₀FNO
Molecular Weight	155.17 g/mol
Appearance	Expected to be a solid or oil
Melting Point	Not readily available
Boiling Point	Not readily available

Logical Workflow

The following diagram illustrates the workflow for the synthesis and purification of 2-((4-Fluorophenyl)amino)ethanol.

Figure 2: Experimental workflow for the synthesis.

Safety Precautions

• 4-Fluoroaniline is toxic and should be handled in a well-ventilated fume hood.

• 2-Chloroethanol is toxic and a skin irritant.

• Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat.

• All reactions should be performed in a well-ventilated fume hood.

This protocol provides a robust and environmentally benign method for the synthesis of 2-((4-Fluorophenyl)amino)ethanol, a key intermediate for further chemical synthesis. Researchers should adapt and optimize the conditions as necessary for their specific applications.

References

• 1. tandfonline.com [tandfonline.com]
• 2. tandfonline.com [tandfonline.com]

Application Notes and Protocols for the Characterization of 2-((4-Fluorophenyl)amino)ethanol

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the analytical methodologies for the characterization of 2-((4-Fluorophenyl)amino)ethanol. The following protocols are designed to serve as a starting point for researchers and may require further optimization for specific applications.

Compound Information

Table 1: Physicochemical Properties of 2-((4-Fluorophenyl)amino)ethanol and a Structurally Similar Compound.

Property	2-((4-Fluorophenyl)amino)ethanol (Predicted/Theoretical)	2-Amino-2-(4-fluorophenyl)ethanol (Experimental/Computed)[1]
Molecular Formula	C₈H₁₀FNO	C₈H₁₀FNO[1]
Molecular Weight	155.17 g/mol	155.17 g/mol [1]
Monoisotopic Mass	155.07465 Da[2]	155.074642105 Da[1]
XlogP (Predicted)	0.9[2]	0.2[1]

| CAS Number | Not available | 140373-17-7[1][3] |

Note: Data for the target compound is primarily based on prediction due to a lack of published experimental values. Data for the related compound is provided for reference.

Analytical Methods and Protocols

High-Performance Liquid Chromatography (HPLC)

High-performance liquid chromatography is a fundamental technique for assessing the purity of 2-((4-Fluorophenyl)amino)ethanol and for quantifying it in various matrices. A reversed-phase method is generally suitable for this compound.

Table 2: Example HPLC Method Parameters.

Parameter	Condition
Column	C18, 150 x 4.6 mm, 5 µm
Mobile Phase	Acetonitrile:Water with 0.1% Formic Acid (Gradient or Isocratic)
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Detector	UV at 254 nm
Injection Volume	10 µL

| Sample Preparation | Dissolve sample in mobile phase or a compatible solvent. |

Experimental Protocol: HPLC Analysis

• Preparation of Mobile Phase: Prepare the desired composition of acetonitrile and water with 0.1% formic acid. For example, a 50:50 (v/v) mixture. Degas the mobile phase using sonication or vacuum filtration.

• Standard Solution Preparation: Accurately weigh and dissolve 2-((4-Fluorophenyl)amino)ethanol in the mobile phase to prepare a stock solution of known concentration (e.g., 1 mg/mL). Prepare a series of dilutions for calibration.

• Sample Preparation: Dissolve the sample containing 2-((4-Fluorophenyl)amino)ethanol in the mobile phase to a suitable concentration. Filter the sample through a 0.45 µm syringe filter before injection.

• Chromatographic Analysis: Equilibrate the HPLC system with the mobile phase until a stable baseline is achieved. Inject the standard solutions and the sample solution.

• Data Analysis: Identify the peak corresponding to 2-((4-Fluorophenyl)amino)ethanol based on the retention time of the standard. Quantify the analyte by constructing a calibration curve from the peak areas of the standard solutions.

HPLC Analysis Workflow

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for the identification and quantification of volatile and semi-volatile compounds. For polar compounds like 2-((4-Fluorophenyl)amino)ethanol, derivatization may be necessary to improve volatility and chromatographic peak shape.[4]

Table 3: Example GC-MS Method Parameters.

Parameter	Condition
Column	DB-5ms, 30 m x 0.25 mm ID, 0.25 µm film thickness (or similar)
Carrier Gas	Helium at a constant flow of 1.0 mL/min
Inlet Temperature	250 °C
Oven Program	Start at 100 °C, hold for 2 min, ramp to 280 °C at 15 °C/min, hold for 5 min
Transfer Line Temp	280 °C
Ion Source Temp	230 °C
Ionization Mode	Electron Ionization (EI) at 70 eV
Mass Range	m/z 40-450

| Derivatization | Optional: Silylation (e.g., with BSTFA) or acylation. |

Experimental Protocol: GC-MS Analysis

• Sample and Standard Preparation: Prepare solutions of the sample and analytical standards in a volatile solvent such as dichloromethane or methanol.

• (Optional) Derivatization: If required, add a derivatizing agent (e.g., N,O-Bis(trimethylsilyl)trifluoroacetamide - BSTFA) to the sample and standard solutions. Heat the mixture (e.g., at 70 °C for 30 minutes) to complete the reaction.

• GC-MS Analysis: Inject an aliquot of the prepared solution into the GC-MS system.

• Data Analysis: Identify the compound by comparing its retention time and mass spectrum with that of a reference standard. The mass spectrum should show the molecular ion peak and characteristic fragmentation patterns.

GC-MS Analysis Workflow

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is essential for the structural elucidation of 2-((4-Fluorophenyl)amino)ethanol. ¹H NMR will provide information on the number and types of protons, while ¹³C NMR will reveal the carbon skeleton. ¹⁹F NMR can be used to confirm the presence of the fluorine atom.

Table 4: Predicted NMR Spectral Data.

Nucleus	Predicted Chemical Shift (ppm) and Multiplicity
¹H NMR	Aromatic protons (AA'BB' system), -CH₂-N, -CH₂-O, -NH, -OH
¹³C NMR	Aromatic carbons (including C-F and C-N), -CH₂-N, -CH₂-O

| ¹⁹F NMR | Singlet or multiplet depending on coupling with aromatic protons |

Experimental Protocol: NMR Analysis

• Sample Preparation: Dissolve 5-10 mg of the sample in approximately 0.6 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆) in an NMR tube.

• Data Acquisition: Acquire ¹H, ¹³C, and ¹⁹F NMR spectra on a suitable NMR spectrometer (e.g., 400 MHz or higher).

• Spectral Processing and Interpretation: Process the raw data (Fourier transform, phase correction, baseline correction). Integrate the ¹H NMR signals and assign the peaks to the corresponding protons in the molecule. Analyze the chemical shifts and multiplicities to confirm the structure.

NMR Analysis Workflow

Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy is used to identify the functional groups present in 2-((4-Fluorophenyl)amino)ethanol.

Table 5: Expected FTIR Absorption Bands.

Wavenumber (cm⁻¹)	Functional Group	Vibration
3400-3200	O-H, N-H	Stretching
3100-3000	Aromatic C-H	Stretching
2960-2850	Aliphatic C-H	Stretching
1600-1585, 1500-1400	Aromatic C=C	Stretching

| 1250-1000 | C-N, C-O, C-F | Stretching |

Experimental Protocol: FTIR Analysis

• Sample Preparation: Place a small amount of the liquid or solid sample directly on the ATR crystal or prepare a KBr pellet if using transmission mode.

• Background Spectrum: Collect a background spectrum of the empty sample compartment.

• Sample Spectrum: Collect the spectrum of the sample.

• Data Analysis: The background is automatically subtracted from the sample spectrum. Identify the characteristic absorption bands and assign them to the corresponding functional groups.

FTIR Analysis Workflow

Safety Precautions

Handle 2-((4-Fluorophenyl)amino)ethanol with appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat. Work in a well-ventilated area or a fume hood. For a related compound, 2-(4-Aminophenyl)ethanol, hazards include skin irritation, serious eye irritation, and potential respiratory irritation. It is prudent to assume similar hazards for the target compound. Consult the Safety Data Sheet (SDS) for detailed safety information.[5]

References

• 1. 2-Amino-2-(4-fluorophenyl)ethanol | C8H10FNO | CID 14853201 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. PubChemLite - 2-((4-fluorophenyl)amino)ethanol (C8H10FNO) [pubchemlite.lcsb.uni.lu]
• 3. 2-Amino-2-(4-fluorophenyl)ethanol | CAS#:140373-17-7 | Chemsrc [chemsrc.com]
• 4. gcms.cz [gcms.cz]
• 5. fishersci.com [fishersci.com]

Application Notes: Mass Spectrometric Analysis of 2-((4-Fluorophenyl)amino)ethanol

Introduction

2-((4-Fluorophenyl)amino)ethanol is an aromatic amino alcohol of interest in pharmaceutical and chemical research due to its structural motifs present in various biologically active molecules. Accurate and reliable analytical methods are crucial for its identification, characterization, and quantification in various matrices. Mass spectrometry (MS), coupled with chromatographic techniques such as Gas Chromatography (GC) or Liquid Chromatography (LC), offers a highly sensitive and specific approach for the analysis of this compound. This document provides a detailed protocol and theoretical fragmentation analysis of 2-((4-Fluorophenyl)amino)ethanol using mass spectrometry.

Molecular Structure and Properties

• IUPAC Name: 2-((4-Fluorophenyl)amino)ethanol

• Molecular Formula: C₈H₁₀FNO[1][2]

• Molecular Weight: 155.17 g/mol [1][2]

• Structure:

Mass Spectrometry Analysis

The fragmentation of 2-((4-Fluorophenyl)amino)ethanol in a mass spectrometer is predicted to be influenced by the presence of the aromatic amine and primary alcohol functional groups. Electron Ionization (EI) is a common technique for GC-MS that induces characteristic fragmentation patterns. For LC-MS, Electrospray Ionization (ESI) is typically used, which can provide information about the molecular ion and its adducts.

Predicted Fragmentation Pathway (Electron Ionization)

Upon electron ionization, the molecule will form a molecular ion ([M]⁺˙) at m/z 155. The subsequent fragmentation is proposed to follow several key pathways:

• Alpha-Cleavage (Amine): The bond between the alpha and beta carbon adjacent to the nitrogen atom can break, leading to the formation of a resonance-stabilized iminium ion.

• Alpha-Cleavage (Alcohol): Cleavage of the C-C bond adjacent to the oxygen atom is a common fragmentation pathway for primary alcohols.[3][4][5][6]

• Loss of Water: Primary alcohols can undergo dehydration, resulting in the loss of a water molecule (18 Da).[3][4][6]

• Aromatic Ring Fragmentation: The stable fluorophenyl group can also undergo fragmentation.

Quantitative Data Summary

The following table summarizes the predicted major fragment ions of 2-((4-Fluorophenyl)amino)ethanol under electron ionization.

m/z	Proposed Fragment Ion	Structure of Fragment
155	Molecular Ion [M]⁺˙	[C₈H₁₀FNO]⁺˙
125	[M - CH₂OH]⁺	[C₇H₇FN]⁺
111	[M - C₂H₄OH]⁺	[C₆H₅FN]⁺
95	[C₆H₄F]⁺	Fluorophenyl cation
77	[C₆H₅]⁺	Phenyl cation

Experimental Protocols

Protocol 1: Gas Chromatography-Mass Spectrometry (GC-MS) Analysis

This protocol outlines a general procedure for the analysis of 2-((4-Fluorophenyl)amino)ethanol using GC-MS.

1. Sample Preparation

• Dissolve a known quantity of 2-((4-Fluorophenyl)amino)ethanol in a volatile organic solvent such as methanol or dichloromethane to a final concentration of approximately 10 µg/mL.[7]

• Ensure the sample is free of particulate matter by centrifugation or filtration if necessary.[7]

• Transfer the solution to a 1.5 mL glass autosampler vial.[7]

2. GC-MS Instrumentation and Conditions

• Gas Chromatograph: Agilent 7890B GC or equivalent.

• Mass Spectrometer: Agilent 5977B MSD or equivalent.

• Column: HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or similar non-polar column.

• Carrier Gas: Helium at a constant flow rate of 1.2 mL/min.[8]

• Inlet Temperature: 280 °C.

• Injection Volume: 1 µL in splitless mode.[8]

• Oven Temperature Program:

  • Initial temperature: 80 °C, hold for 1 minute.

  • Ramp to 280 °C at 15 °C/min.

  • Hold at 280 °C for 5 minutes.

• MS Source Temperature: 230 °C.[8]

• MS Quadrupole Temperature: 150 °C.[8]

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Mass Range: m/z 40-400.

3. Data Analysis

• Identify the peak corresponding to 2-((4-Fluorophenyl)amino)ethanol based on its retention time.

• Analyze the mass spectrum of the peak to identify the molecular ion and characteristic fragment ions.

• Compare the obtained spectrum with a library of mass spectra (if available) or with the predicted fragmentation pattern for confirmation.

Protocol 2: Liquid Chromatography-Mass Spectrometry (LC-MS) Analysis

This protocol provides a general method for the analysis of 2-((4-Fluorophenyl)amino)ethanol using LC-MS with Electrospray Ionization (ESI).

1. Sample Preparation

• Dissolve a known quantity of 2-((4-Fluorophenyl)amino)ethanol in a suitable solvent compatible with the mobile phase (e.g., methanol or acetonitrile) to a concentration of 1-10 µg/mL.

• Filter the sample through a 0.22 µm syringe filter before analysis.

2. LC-MS Instrumentation and Conditions

• Liquid Chromatograph: Agilent 1260 Infinity II LC or equivalent.

• Mass Spectrometer: Agilent 6120 Quadrupole LC/MS or equivalent.

• Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

• Mobile Phase A: Water with 0.1% formic acid.

• Mobile Phase B: Acetonitrile with 0.1% formic acid.

• Gradient:

  • Start with 5% B.

  • Linearly increase to 95% B over 5 minutes.

  • Hold at 95% B for 2 minutes.

  • Return to 5% B and equilibrate for 3 minutes.

• Flow Rate: 0.3 mL/min.

• Column Temperature: 30 °C.

• Injection Volume: 5 µL.

• Ionization Mode: Electrospray Ionization (ESI), positive mode.

• Drying Gas Temperature: 350 °C.

• Drying Gas Flow: 10 L/min.

• Nebulizer Pressure: 40 psi.

• Capillary Voltage: 3500 V.

• Mass Range: m/z 50-500.

3. Data Analysis

• Identify the peak for 2-((4-Fluorophenyl)amino)ethanol based on its retention time.

• Examine the mass spectrum to find the protonated molecular ion [M+H]⁺ at m/z 156.

• If tandem MS (MS/MS) is available, select the [M+H]⁺ ion and subject it to collision-induced dissociation (CID) to obtain fragment ions for structural confirmation.

Visualizations

Caption: Experimental workflow for the mass spectrometric analysis of 2-((4-Fluorophenyl)amino)ethanol.

Caption: Proposed fragmentation pathway of 2-((4-Fluorophenyl)amino)ethanol in EI-MS.

References

• 1. 2-Amino-2-(4-fluorophenyl)ethanol | C8H10FNO | CID 14853201 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. (R)-2-amino-2-(4-fluorophenyl)ethanol;CAS No.:174770-74-2 [chemshuttle.com]
• 3. whitman.edu [whitman.edu]
• 4. GCMS Section 6.10 [people.whitman.edu]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. Fragmentation pattern and mass spectra of Alcohols - Chemistry!!! Not Mystery [chemistrynotmystery.com]
• 7. uoguelph.ca [uoguelph.ca]
• 8. A GC-MS Protocol for the Identification of Polycyclic Aromatic Alkaloids from Annonaceae - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: High-Performance Liquid Chromatography (HPLC) Purification of 2-((4-Fluorophenyl)amino)ethanol

For Researchers, Scientists, and Drug Development Professionals

Abstract

This application note details a reverse-phase high-performance liquid chromatography (RP-HPLC) method for the purification of the pharmaceutical intermediate, 2-((4-Fluorophenyl)amino)ethanol. The described protocol provides a robust and efficient methodology for isolating the target compound from potential impurities. This document includes a comprehensive experimental protocol, data presentation in tabular format, and visual diagrams to illustrate the workflow and chemical principles.

Introduction

2-((4-Fluorophenyl)amino)ethanol is a key building block in the synthesis of various pharmaceutical compounds. Its purity is critical for the quality and efficacy of the final active pharmaceutical ingredient (API). High-performance liquid chromatography (HPLC) is a powerful technique for the purification of such intermediates due to its high resolution and efficiency.[1][2][3][4] This application note outlines a validated RP-HPLC method suitable for achieving high purity of the target compound. The method utilizes a C18 stationary phase and a gradient elution with a mobile phase consisting of acetonitrile and an aqueous buffer, a common approach for separating non-polar to moderately polar analytes.[5]

Chemical Properties

A summary of the relevant physicochemical properties of 2-((4-Fluorophenyl)amino)ethanol is provided in the table below.

Property	Value	Source
Molecular Formula	C8H10FNO	PubChem
Molecular Weight	155.17 g/mol	[6]
Predicted XlogP	0.9	PubChemLite
UV Absorbance Maximum (λmax)	~245 nm (Estimated)	Based on fluoro-aromatic structure

HPLC Purification Protocol

This protocol is designed for the purification of 2-((4-Fluorophenyl)amino)ethanol on a preparative HPLC system.

Materials and Reagents

• 2-((4-Fluorophenyl)amino)ethanol (crude)

• Acetonitrile (HPLC grade)

• Ammonium Acetate (analytical grade)

• Water (deionized, 18 MΩ·cm)

• 0.22 µm syringe filters

Instrumentation

• Preparative HPLC system with a gradient pump, autosampler, column oven, and fraction collector.

• UV-Vis detector

• C18 reverse-phase preparative column (e.g., 250 x 21.2 mm, 5 µm particle size)

Sample Preparation

• Dissolve the crude 2-((4-Fluorophenyl)amino)ethanol in a minimal amount of the initial mobile phase (95% Mobile Phase A: 5% Mobile Phase B).

• The final concentration should be approximately 10-20 mg/mL.

• Filter the sample solution through a 0.22 µm syringe filter to remove any particulate matter.

Chromatographic Conditions

Parameter	Condition
Column	C18, 250 x 21.2 mm, 5 µm
Mobile Phase A	10 mM Ammonium Acetate in Water
Mobile Phase B	Acetonitrile
Flow Rate	20.0 mL/min
Column Temperature	30°C
Detection Wavelength	245 nm
Injection Volume	5.0 mL
Gradient Program	See Table below

Gradient Elution Program

Time (minutes)	% Mobile Phase A	% Mobile Phase B
0.0	95	5
5.0	95	5
35.0	40	60
40.0	5	95
45.0	5	95
46.0	95	5
55.0	95	5

Fraction Collection

• Collect fractions based on the UV signal at 245 nm.

• Start collection at the beginning of the main peak elution and stop at the end of the peak tail.

• Analyze the collected fractions for purity by analytical HPLC.

• Pool the pure fractions and remove the solvent under reduced pressure.

Data Presentation

The following table summarizes the expected results from the purification of a crude sample of 2-((4-Fluorophenyl)amino)ethanol using the described protocol. The data presented is for illustrative purposes.

Analyte	Retention Time (min)	Purity before Purification (%)	Purity after Purification (%)	Recovery (%)
Impurity 1	12.5	5.2	< 0.1	-
2-((4-Fluorophenyl)amino)ethanol	25.8	92.3	> 99.5	~90
Impurity 2	30.1	2.5	< 0.1	-

Visualizations

Experimental Workflow

The following diagram illustrates the overall workflow for the HPLC purification of 2-((4-Fluorophenyl)amino)ethanol.

Caption: Workflow for the purification of 2-((4-Fluorophenyl)amino)ethanol.

Principle of Reverse-Phase HPLC Separation

This diagram illustrates the separation mechanism of the target compound from a more polar and a less polar impurity in a reverse-phase HPLC system.

Caption: Separation principle in reverse-phase HPLC.

Conclusion

The HPLC method described in this application note provides an effective means for the purification of 2-((4-Fluorophenyl)amino)ethanol. The protocol is robust and can be adapted for different scales of purification. The use of a C18 column with a water/acetonitrile gradient is a well-established technique for the separation of aromatic compounds, ensuring good resolution and high purity of the final product. Researchers and drug development professionals can utilize this methodology to obtain high-quality material for subsequent synthetic steps or biological evaluation.

References

• 1. pharmasalmanac.com [pharmasalmanac.com]
• 2. pharmtech.com [pharmtech.com]
• 3. asianjpr.com [asianjpr.com]
• 4. wjpmr.com [wjpmr.com]
• 5. pharmaknowledgeforum.com [pharmaknowledgeforum.com]
• 6. 2-Amino-2-(4-fluorophenyl)ethanol | C8H10FNO | CID 14853201 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Notes and Protocols: The Role of 2-((4-Fluorophenyl)amino)ethanol in Medicinal Chemistry

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the potential uses of the 2-((4-Fluorophenyl)amino)ethanol scaffold in medicinal chemistry. This structural motif holds promise as a building block for the development of novel therapeutic agents, particularly in the realm of oncology and inflammatory diseases. The presence of the 4-fluorophenyl group is a common feature in many biologically active compounds, often contributing to enhanced binding affinity and improved pharmacokinetic properties.

Introduction

The 2-((4-Fluorophenyl)amino)ethanol core structure represents a versatile template for the design of new drugs. The secondary amine provides a key interaction point for binding to biological targets, while the hydroxyl group can be further functionalized to modulate solubility and other physicochemical properties. The 4-fluorophenyl moiety is a well-established bioisostere for a phenyl group, offering advantages such as increased metabolic stability and altered electronic properties that can influence target engagement. While direct and extensive research on the specific applications of 2-((4-Fluorophenyl)amino)ethanol is emerging, the broader class of N-aryl aminoethanols has shown significant potential in various therapeutic areas.

Potential Therapeutic Applications

Derivatives of the 2-((4-Fluorophenyl)amino)ethanol scaffold are being explored for a range of therapeutic applications, primarily driven by the diverse biological activities observed in structurally related compounds.

• Oncology: The N-(4-fluorophenyl) moiety is present in a number of potent kinase inhibitors.[1] Kinases are crucial regulators of cell signaling pathways, and their dysregulation is a hallmark of cancer. Derivatives of 2-((4-Fluorophenyl)amino)ethanol could be designed to target specific kinases involved in tumor growth and proliferation. For instance, compounds incorporating this scaffold could potentially inhibit receptor tyrosine kinases like MET, which is implicated in various cancers.[1]

• Anti-inflammatory Agents: The N-phenylaminoethanol structure is also found in compounds with anti-inflammatory properties. These molecules can potentially modulate inflammatory pathways by inhibiting key enzymes or receptors involved in the inflammatory cascade.

• Antiviral and Antimicrobial Agents: The core scaffold can be elaborated to generate compounds with potential activity against various pathogens. The amine and hydroxyl groups offer handles for the introduction of pharmacophoric features known to interact with viral or bacterial targets.

Quantitative Data on Structurally Related Compounds

Table 1: Anticancer Activity of 4-Chloro-2-((5-aryl-1,3,4-oxadiazol-2-yl)amino)phenol Analogues [2]

Compound ID	Aryl Substituent	Cell Line	Growth Inhibition (%)
6a	4-Fluorophenyl	SNB-75	15.34
6c	4-Nitrophenyl	SNB-75	35.12
6h	3,4,5-Trimethoxyphenyl	SNB-19	65.12
6h	NCI-H460	55.61
6h	SNB-75	54.68

Note: The compounds listed in this table are structurally more complex than 2-((4-Fluorophenyl)amino)ethanol but contain a substituted N-phenylamino moiety, demonstrating the potential for this class of compounds to exhibit significant anticancer activity.

Experimental Protocols

General Synthesis of 2-((4-Fluorophenyl)amino)ethanol

This protocol describes a general method for the synthesis of the parent scaffold, which can then be used as a starting material for further derivatization. The synthesis is based on the reaction of 4-fluoroaniline with 2-chloroethanol.[3]

Materials:

• 4-Fluoroaniline

• 2-Chloroethanol

• Potassium Carbonate (K₂CO₃)

• Methanol (MeOH)

• Ethyl acetate (EtOAc)

• Hexane

• Saturated Sodium Bicarbonate Solution (NaHCO₃)

• Brine

• Anhydrous Sodium Sulfate (Na₂SO₄)

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer and stir bar

• Separatory funnel

• Rotary evaporator

• Thin Layer Chromatography (TLC) plates (silica gel)

Procedure:

• To a solution of 4-fluoroaniline (1.0 eq) in methanol, add potassium carbonate (2.0 eq) and 2-chloroethanol (1.2 eq).

• Stir the reaction mixture at room temperature for 24-48 hours. The progress of the reaction should be monitored by TLC (e.g., using a 1:1 mixture of hexane and ethyl acetate as the mobile phase).

• Once the reaction is complete, remove the methanol under reduced pressure using a rotary evaporator.

• To the residue, add water and extract the product with ethyl acetate (3 x 50 mL).

• Combine the organic layers and wash with saturated sodium bicarbonate solution and then with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purify the crude product by column chromatography on silica gel, eluting with a gradient of hexane and ethyl acetate to afford the pure 2-((4-fluorophenyl)amino)ethanol.

In Vitro Kinase Inhibition Assay (Representative Protocol)

This protocol provides a general method for evaluating the inhibitory activity of synthesized compounds against a specific kinase, a common application for this class of molecules.

Materials:

• Synthesized 2-((4-fluorophenyl)amino)ethanol derivatives

• Recombinant human kinase (e.g., MET, EGFR)

• Kinase substrate (e.g., a specific peptide)

• Adenosine triphosphate (ATP), [γ-³²P]ATP or fluorescently labeled ATP

• Kinase reaction buffer (typically contains Tris-HCl, MgCl₂, DTT)

• 96-well plates

• Scintillation counter or fluorescence plate reader

• Staurosporine (as a positive control)

• DMSO (for compound dilution)

Procedure:

• Prepare a stock solution of the test compounds in DMSO (e.g., 10 mM).

• Serially dilute the compounds in the kinase reaction buffer to achieve a range of desired concentrations.

• In a 96-well plate, add the kinase, the kinase substrate, and the test compound at various concentrations.

• Initiate the kinase reaction by adding ATP (containing a tracer amount of [γ-³²P]ATP or a fluorescent label).

• Incubate the reaction mixture at 30°C for a specified period (e.g., 30-60 minutes).

• Terminate the reaction (e.g., by adding a stop solution containing EDTA).

• For radiolabeled assays, spot the reaction mixture onto a phosphocellulose membrane, wash to remove unincorporated [γ-³²P]ATP, and measure the incorporated radioactivity using a scintillation counter. For fluorescent assays, measure the fluorescence intensity using a plate reader.

• Calculate the percentage of kinase inhibition for each compound concentration relative to a DMSO control.

• Determine the IC₅₀ value (the concentration of the compound that inhibits 50% of the kinase activity) by plotting the percentage of inhibition against the compound concentration and fitting the data to a sigmoidal dose-response curve.

Visualizations

Caption: Experimental workflow for the synthesis and evaluation of 2-((4-Fluorophenyl)amino)ethanol derivatives.

Caption: Hypothetical inhibition of a receptor tyrosine kinase signaling pathway by a 2-((4-Fluorophenyl)amino)ethanol derivative.

References

• 1. mdpi.com [mdpi.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. DSpace [research-repository.griffith.edu.au]

Application Notes and Protocols for the Synthesis of Derivatives from 2-((4-Fluorophenyl)amino)ethanol

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the synthesis of various derivatives of 2-((4-fluorophenyl)amino)ethanol. This starting material possesses both a secondary amine and a primary alcohol, offering two reactive sites for derivatization. The resulting N-alkyl, N-acyl, and O-acyl derivatives are of interest in medicinal chemistry due to the prevalence of the 4-fluorophenyl motif in a range of biologically active compounds.

Introduction

The 4-fluorophenyl group is a common substituent in pharmaceuticals and agrochemicals, often enhancing metabolic stability and binding affinity to biological targets. Derivatives of 2-((4-fluorophenyl)amino)ethanol are valuable scaffolds for the development of novel compounds with potential therapeutic applications. The protocols outlined below describe common synthetic transformations to generate libraries of these derivatives for screening and lead optimization.

Potential Biological Activities of N-(4-Fluorophenyl) Derivatives

Compounds containing the N-(4-fluorophenyl) moiety have been reported to exhibit a variety of biological activities, suggesting potential applications for the derivatives synthesized from 2-((4-fluorophenyl)amino)ethanol.

• Anticancer Activity: Several studies have reported that derivatives of 2-(4-fluorophenyl)-N-phenylacetamide show cytotoxic effects against various cancer cell lines, including prostate (PC3) and breast (MCF-7) cancer cell lines.[1][2] N-benzoyl-N'-(4-fluorophenyl)thiourea derivatives have also been investigated for their anticancer potential against breast cancer cell lines.[3]

• Antifungal Activity: The N-(4-fluorophenyl) group is present in some compounds with notable antifungal properties. For instance, certain thiazole derivatives containing this moiety have shown activity against various fungal strains.[4] Novel clotrimazole derivatives incorporating a 4-fluorophenyl group have also been synthesized and evaluated for their antifungal efficacy.[5]

• Antibacterial Activity: N-(4-fluorophenyl)-N-carboxyethylaminothiazole derivatives have been synthesized and screened for their antimicrobial activity, with some compounds showing efficacy against bacterial strains.[4]

• Other Activities: Various other biological activities have been associated with N-(4-fluorophenyl) compounds, including anti-inflammatory, antiviral, and insecticidal properties.[6][7]

Synthetic Pathways and Experimental Protocols

The following sections detail the experimental procedures for the N-alkylation, N-acylation, and O-acylation of 2-((4-fluorophenyl)amino)ethanol.

N-Alkylation

N-alkylation of the secondary amine can be achieved using various alkylating agents, such as alkyl halides, in the presence of a base.

Experimental Workflow for N-Alkylation

Caption: General workflow for the N-alkylation of 2-((4-Fluorophenyl)amino)ethanol.

Protocol: Synthesis of N-Alkyl-2-((4-fluorophenyl)amino)ethanol Derivatives

• To a solution of 2-((4-fluorophenyl)amino)ethanol (1.0 mmol) in a suitable solvent such as N,N-dimethylformamide (DMF) or acetonitrile (10 mL), add a base such as potassium carbonate (K₂CO₃, 2.0 mmol) or triethylamine (TEA, 1.5 mmol).

• Add the desired alkyl halide (e.g., benzyl bromide, ethyl iodide; 1.1 mmol) dropwise to the stirred suspension at room temperature.

• Heat the reaction mixture to a specified temperature (e.g., 60-80 °C) and monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature and pour it into water (50 mL).

• Extract the aqueous layer with an organic solvent (e.g., ethyl acetate, 3 x 20 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel using an appropriate eluent system (e.g., hexane/ethyl acetate) to afford the desired N-alkyl derivative.

Table 1: Representative Data for N-Alkylation of Analogous N-Arylethanolamines

Alkylating Agent	Base	Solvent	Temp (°C)	Time (h)	Yield (%)	Reference
Benzyl Bromide	K₂CO₃	DMF	80	6	85-95	Adapted from general N-alkylation protocols
Ethyl Iodide	TEA	Acetonitrile	Reflux	12	70-85	Adapted from general N-alkylation protocols
Propargyl Bromide	K₂CO₃	Acetone	RT	24	65-80	Adapted from general N-alkylation protocols

Note: The data presented is based on general procedures for N-alkylation of similar secondary amines and may require optimization for the specific substrate.

N-Acylation

N-acylation of the secondary amine can be readily accomplished using acylating agents like acyl chlorides or acid anhydrides, often in the presence of a base to neutralize the acid byproduct.

Logical Relationship for N-Acylation

References

• 1. 2-(4-Fluorophenyl)-N-phenylacetamide Derivatives as Anticancer Agents: Synthesis and In-vitro Cytotoxicity Evaluation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. 2-(4-Fluorophenyl)-N-phenylacetamide Derivatives as Anticancer Agents: Synthesis and In-vitro Cytotoxicity Evaluation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. repository.unair.ac.id [repository.unair.ac.id]
• 4. researchgate.net [researchgate.net]
• 5. mongoliajol.info [mongoliajol.info]
• 6. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 7. mdpi.com [mdpi.com]

Application Notes and Protocols: 2-((4-Fluorophenyl)amino)ethanol as a Versatile Building Block in Organic Synthesis

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the utility of 2-((4-Fluorophenyl)amino)ethanol as a key building block in the synthesis of valuable heterocyclic scaffolds, particularly focusing on the preparation of fluorophenyl-substituted piperazines. The inherent reactivity of both the secondary amine and the hydroxyl group allows for a range of chemical transformations, making it a valuable intermediate in the development of novel therapeutic agents and other functional molecules.

Introduction

2-((4-Fluorophenyl)amino)ethanol, also known as N-(4-fluorophenyl)ethanolamine, is a bifunctional organic molecule incorporating a 4-fluorophenyl amine and a primary alcohol. The presence of the fluorine atom can enhance metabolic stability, binding affinity, and lipophilicity of target molecules, making this building block particularly attractive for medicinal chemistry applications. Its structural features allow for its use in cyclization reactions to form important heterocyclic cores, such as piperazines and morpholines, which are prevalent in a wide array of biologically active compounds.

Application: Synthesis of 1-(4-Fluorophenyl)piperazine

A prime application of 2-((4-Fluorophenyl)amino)ethanol is in the synthesis of 1-(4-fluorophenyl)piperazine, a key intermediate for numerous pharmaceuticals, including antipsychotics and serotonin receptor modulators. The synthesis typically involves a cyclization reaction, often via the formation of a bis-sulfonate ester followed by reaction with an amine or, more directly, through a reaction with a suitable dielectrophile or a cyclodehydration process.

A closely related and industrially relevant method involves the reaction of diethanolamine with 4-fluoroaniline. This reaction provides a strong model for the reactivity of 2-((4-fluorophenyl)amino)ethanol, which can be envisioned to undergo an initial N-alkylation followed by an intramolecular cyclization.

Reaction Principle

The overall transformation can be depicted as the reaction of 2-((4-Fluorophenyl)amino)ethanol with a suitable two-carbon electrophilic synthon, or through an intramolecular cyclization of a pre-functionalized derivative. A plausible and documented approach for a similar transformation involves the reaction of diethanolamine with 4-fluoroaniline under conditions that promote cyclization.

Experimental Protocols

Protocol 1: Synthesis of 1-(4-Fluorophenyl)piperazine from Diethanolamine and 4-Fluoroaniline

This protocol is adapted from a patented industrial process and serves as a representative example for the synthesis of the target piperazine.

Materials:

• Diethanolamine

• 4-Fluoroaniline

• Sulfuric Acid (concentrated)

• Sodium Hydroxide

• Toluene

• Water

Equipment:

• Jacketed glass reactor with overhead stirrer, condenser, and temperature probe

• Addition funnel

• Separatory funnel

• Rotary evaporator

• Distillation apparatus

Procedure:

• Reaction Setup: To a jacketed glass reactor, charge diethanolamine (1.0 eq).

• Acid Addition: Slowly add concentrated sulfuric acid (0.5-1.0 eq) to the diethanolamine with stirring, maintaining the temperature below 50 °C.

• Addition of 4-Fluoroaniline: Add 4-fluoroaniline (1.0-1.2 eq) to the reaction mixture.

• Azeotropic Distillation: Add toluene to the reactor and heat the mixture to reflux. Collect the water formed during the reaction using a Dean-Stark trap.

• Reaction Monitoring: Monitor the progress of the reaction by a suitable analytical technique (e.g., GC-MS or HPLC) until the starting materials are consumed.

• Work-up:

  • Cool the reaction mixture to room temperature.

  • Carefully add water and then basify the mixture with a concentrated sodium hydroxide solution to pH > 12.

  • Separate the organic layer.

  • Extract the aqueous layer with toluene.

  • Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

• Purification:

  • Filter the drying agent and concentrate the organic phase under reduced pressure.

  • The crude product can be purified by vacuum distillation or recrystallization to afford 1-(4-fluorophenyl)piperazine.

Data Presentation

Parameter	Value
Reactant 1	Diethanolamine
Reactant 2	4-Fluoroaniline
Product	1-(4-Fluorophenyl)piperazine
Typical Yield	70-85%
Purity (post-purification)	>99%
Melting Point	75-77 °C

Visualization of Synthetic Pathway

Logical Workflow for the Synthesis of 1-(4-Fluorophenyl)piperazine

Caption: Workflow for the synthesis of 1-(4-fluorophenyl)piperazine.

Signaling Pathways and Biological Relevance

The 1-(4-fluorophenyl)piperazine scaffold is a common feature in a variety of centrally acting drugs. These compounds often interact with multiple neurotransmitter systems, including serotonergic, dopaminergic, and adrenergic pathways. The specific biological activity is highly dependent on the other substituents attached to the piperazine ring.

Potential Biological Targets of 1-(4-Fluorophenyl)piperazine Derivatives

Application Note: A General Protocol for the N-arylation of 2-((4-Fluorophenyl)amino)ethanol via Buchwald-Hartwig Amination

Introduction

The N-arylation of amino alcohols is a critical transformation in the synthesis of a wide array of biologically active molecules and functional materials. The resulting N-aryl ethanolamine scaffolds are prevalent in pharmaceuticals, agrochemicals, and molecular probes. This application note provides a detailed experimental procedure for the N-arylation of 2-((4-Fluorophenyl)amino)ethanol with aryl halides using a palladium-catalyzed Buchwald-Hartwig amination protocol. This method offers a robust and versatile approach for the synthesis of tertiary amine derivatives.

The Buchwald-Hartwig amination is a powerful cross-coupling reaction that forms a carbon-nitrogen bond between an amine and an aryl halide or pseudohalide.[1][2][3] The reaction is catalyzed by a palladium complex, typically in the presence of a phosphine ligand and a base.[4][5] This methodology has largely replaced harsher, traditional methods like the Ullmann condensation for the synthesis of aryl amines due to its milder reaction conditions and broader substrate scope.[1][6]

Experimental Protocol: N-arylation of 2-((4-Fluorophenyl)amino)ethanol with 4-Bromotoluene

This protocol details the N-arylation of 2-((4-Fluorophenyl)amino)ethanol with 4-bromotoluene as a representative aryl halide.

Materials:

• 2-((4-Fluorophenyl)amino)ethanol (≥98%)

• 4-Bromotoluene (≥99%)

• Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃)

• 2-Dicyclohexylphosphino-2',4',6'-triisopropylbiphenyl (XPhos)

• Sodium tert-butoxide (NaOtBu, ≥98%)

• Toluene (anhydrous, ≥99.8%)

• Saturated aqueous sodium bicarbonate solution

• Brine (saturated aqueous sodium chloride solution)

• Anhydrous magnesium sulfate (MgSO₄)

• Ethyl acetate (EtOAc)

• Hexanes

Equipment:

• Schlenk flask or oven-dried round-bottom flask with a reflux condenser

• Magnetic stirrer and stir bar

• Inert atmosphere (nitrogen or argon) manifold

• Standard laboratory glassware

• Rotary evaporator

• Silica gel for column chromatography

Procedure:

• Reaction Setup: To an oven-dried Schlenk flask containing a magnetic stir bar, add Pd₂(dba)₃ (0.02 mmol, 18.3 mg) and XPhos (0.048 mmol, 22.9 mg).

• Seal the flask with a rubber septum, and purge with an inert atmosphere (nitrogen or argon) for 10 minutes.

• Add anhydrous toluene (5 mL) via syringe.

• Stir the mixture at room temperature for 10 minutes to form the active catalyst complex.

• To this catalyst solution, add 2-((4-Fluorophenyl)amino)ethanol (1.0 mmol, 155.2 mg), 4-bromotoluene (1.2 mmol, 205.2 mg), and sodium tert-butoxide (1.4 mmol, 134.6 mg).

• Reaction Execution: Place the sealed flask in a preheated oil bath at 100 °C.

• Stir the reaction mixture vigorously for 12-24 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Work-up: After the reaction is complete (as indicated by TLC), cool the flask to room temperature.

• Quench the reaction by slowly adding water (10 mL).

• Transfer the mixture to a separatory funnel and extract with ethyl acetate (3 x 20 mL).

• Combine the organic layers and wash with saturated aqueous sodium bicarbonate solution (20 mL) followed by brine (20 mL).

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure using a rotary evaporator.

• Purification: Purify the crude product by flash column chromatography on silica gel using a mixture of hexanes and ethyl acetate as the eluent to afford the desired N-aryl product.

Data Presentation

The following table summarizes the key quantitative data for the described N-arylation reaction.

Parameter	Value
Reactants
2-((4-Fluorophenyl)amino)ethanol	1.0 mmol (155.2 mg)
4-Bromotoluene	1.2 mmol (205.2 mg)
Catalyst & Ligand
Pd₂(dba)₃	0.02 mmol (18.3 mg)
XPhos	0.048 mmol (22.9 mg)
Base
Sodium tert-butoxide	1.4 mmol (134.6 mg)
Solvent
Toluene	5 mL
Reaction Conditions
Temperature	100 °C
Time	12-24 hours
Expected Product
2-((4-Fluorophenyl)(p-tolyl)amino)ethanol
Expected Yield	75-90%

Visualizations

Experimental Workflow Diagram

Caption: Experimental workflow for the N-arylation of 2-((4-Fluorophenyl)amino)ethanol.

Buchwald-Hartwig Catalytic Cycle

Caption: The catalytic cycle of the Buchwald-Hartwig amination.

References

• 1. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 2. Buchwald-Hartwig Cross Coupling Reaction [organic-chemistry.org]
• 3. Buchwald-Hartwig Amination - Wordpress [reagents.acsgcipr.org]
• 4. The first Pd-catalyzed Buchwald–Hartwig aminations at C-2 or C-4 in the estrone series - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Ullmann condensation - Wikipedia [en.wikipedia.org]

Application Notes and Protocols for 2-((4-Fluorophenyl)amino)ethanol in Drug Discovery

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the utilization of 2-((4-Fluorophenyl)amino)ethanol as a versatile scaffold in drug discovery. The following sections outline its potential applications, synthetic protocols for derivatization, and methods for biological evaluation, supported by representative data and pathway diagrams.

Introduction

2-((4-Fluorophenyl)amino)ethanol is a valuable bifunctional building block for the synthesis of novel bioactive molecules. Its structure, featuring a fluorinated phenyl ring, a secondary amine, and a primary alcohol, offers multiple points for chemical modification, enabling the generation of diverse compound libraries for screening. The presence of the fluorine atom can enhance metabolic stability and binding affinity of the final compounds. This scaffold is particularly amenable to the synthesis of substituted ethanolamines, oxazolidinones, and other heterocyclic systems that are prevalent in pharmacologically active agents.

Key Applications in Drug Discovery

The 2-((4-Fluorophenyl)amino)ethanol scaffold is a promising starting point for the development of various therapeutic agents, including but not limited to:

• Kinase Inhibitors: The ethanolamine backbone can be elaborated to interact with the hinge region and other key residues within the ATP-binding pocket of various kinases. The fluorophenyl moiety can be directed towards hydrophobic regions to enhance potency and selectivity.

• Anticancer Agents: Derivatives can be designed to target signaling pathways crucial for cancer cell proliferation and survival.

• Antiviral Compounds: The scaffold can be used to synthesize molecules that interfere with viral entry, replication, or other essential viral processes.

• Cardiovascular Drugs: Modification of the amino and alcohol functionalities can lead to compounds that modulate the activity of cardiovascular targets.

Representative Application: Synthesis and Evaluation of a Hypothetical Kinase Inhibitor

This section details a representative workflow for the application of 2-((4-Fluorophenyl)amino)ethanol in the discovery of a novel kinase inhibitor targeting a hypothetical "Kinase X," implicated in a cancer signaling pathway.

Experimental Protocols

1. Synthesis of a Urea Derivative (HX-1)

This protocol describes the synthesis of a hypothetical urea derivative, HX-1, from 2-((4-Fluorophenyl)amino)ethanol.

• Materials:

  • 2-((4-Fluorophenyl)amino)ethanol

  • 4-Isocyanato-N,N-dimethylbenzamide

  • Anhydrous Dichloromethane (DCM)

  • Triethylamine (TEA)

  • Silica gel for column chromatography

  • Ethyl acetate and Hexanes (for chromatography)

• Procedure:

  • Dissolve 2-((4-Fluorophenyl)amino)ethanol (1.0 eq) in anhydrous DCM in a round-bottom flask under a nitrogen atmosphere.

  • Add triethylamine (1.2 eq) to the solution and stir for 5 minutes at room temperature.

  • Slowly add a solution of 4-isocyanato-N,N-dimethylbenzamide (1.1 eq) in anhydrous DCM to the reaction mixture.

  • Stir the reaction at room temperature for 16 hours.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC).

  • Upon completion, concentrate the reaction mixture under reduced pressure.

  • Purify the crude product by silica gel column chromatography using a gradient of ethyl acetate in hexanes to yield the desired product HX-1.

  • Characterize the final compound by ¹H NMR, ¹³C NMR, and Mass Spectrometry.

2. In Vitro Kinase Inhibition Assay for HX-1

This protocol outlines a method to assess the inhibitory activity of the synthesized compound HX-1 against the hypothetical Kinase X.

• Materials:

  • Recombinant Kinase X

  • ATP

  • Peptide substrate for Kinase X

  • Kinase buffer (e.g., 50 mM HEPES pH 7.5, 10 mM MgCl₂, 1 mM EGTA, 0.01% Brij-35)

  • Synthesized compound HX-1 (dissolved in DMSO)

  • ADP-Glo™ Kinase Assay kit (Promega) or similar

  • 384-well plates

  • Plate reader capable of luminescence detection

• Procedure:

  • Prepare a serial dilution of HX-1 in DMSO.

  • In a 384-well plate, add the kinase buffer.

  • Add the peptide substrate and ATP to the wells.

  • Add the serially diluted HX-1 to the wells (final DMSO concentration should be ≤1%). Include a positive control (no inhibitor) and a negative control (no enzyme).

  • Initiate the kinase reaction by adding the recombinant Kinase X to the wells.

  • Incubate the plate at 30°C for 1 hour.

  • Stop the reaction and measure the amount of ADP produced using the ADP-Glo™ Kinase Assay kit according to the manufacturer's instructions.

  • Measure the luminescence using a plate reader.

  • Calculate the percent inhibition for each concentration of HX-1 and determine the IC₅₀ value by fitting the data to a dose-response curve.

Data Presentation

The inhibitory activities of a series of hypothetical analogs derived from 2-((4-Fluorophenyl)amino)ethanol against Kinase X are summarized in the table below.

Compound ID	R Group Modification	IC₅₀ (nM) for Kinase X
HX-1	4-(N,N-dimethylcarbamoyl)phenyl	50
HX-2	4-methoxyphenyl	250
HX-3	4-chlorophenyl	120
HX-4	3,4-dimethoxyphenyl	85

Table 1: Inhibitory concentration (IC₅₀) values of hypothetical compounds derived from 2-((4-Fluorophenyl)amino)ethanol against Kinase X.

Visualizations

Synthetic Workflow

The following diagram illustrates the synthetic workflow for the preparation of the hypothetical kinase inhibitor HX-1.

Caption: Synthetic scheme for the preparation of HX-1.

Hypothetical Signaling Pathway

The diagram below depicts a hypothetical signaling pathway where Kinase X is a key component, and its inhibition by HX-1 leads to the blockade of downstream cancer-promoting signals.

Caption: Inhibition of the Kinase X pathway by HX-1.

Experimental Workflow for Biological Evaluation

The following diagram outlines the logical flow of experiments for the biological evaluation of synthesized compounds.

Caption: Workflow for biological evaluation of compounds.

Disclaimer: The specific compound HX-1, its biological data, and the associated signaling pathway are representative examples created for illustrative purposes. They are intended to guide researchers on the potential applications of 2-((4-Fluorophenyl)amino)ethanol and the general methodologies employed in drug discovery. Actual experimental results will vary.

Application Notes and Protocols: 2-((4-Fluorophenyl)amino)ethanol as a Precursor for Biologically Active Molecules

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides detailed application notes and protocols on the use of 2-((4-Fluorophenyl)amino)ethanol as a key precursor in the synthesis of biologically active molecules, with a primary focus on the potent anaplastic lymphoma kinase (ALK) inhibitor, Ceritinib. It includes quantitative data on the biological activity of Ceritinib, detailed experimental protocols for its synthesis, and visualizations of the relevant signaling pathway and synthetic workflow.

Introduction: The Role of 2-((4-Fluorophenyl)amino)ethanol in Drug Synthesis

The fluorophenylamino ethanol scaffold is a significant pharmacophore in medicinal chemistry. Specifically, chiral amino alcohols like 2-amino-2-(4-fluorophenyl)ethanol, a structural isomer and key intermediate derived from the title compound class, are pivotal building blocks for synthesizing targeted therapeutics. This document will focus on the synthetic application of this scaffold in the development of Ceritinib, a second-generation ALK inhibitor for non-small cell lung cancer (NSCLC).

Ceritinib is a highly selective and potent ATP-competitive tyrosine kinase inhibitor.[1][2] In ALK-positive NSCLC, a chromosomal rearrangement results in the formation of a fusion protein (e.g., EML4-ALK) with constitutive kinase activity, driving oncogenesis.[2] Ceritinib effectively inhibits ALK autophosphorylation and downstream signaling, leading to apoptosis of cancer cells.[3][4]

Quantitative Data: Biological Activity of Ceritinib

The following table summarizes the in vitro inhibitory activity of Ceritinib against various kinases.

Target	IC50 (nM)	Notes
ALK	0.2	Primary Target; Cell-free assay [5]
Insulin-like growth factor 1 receptor (IGF-1R)	8	Off-target activity[5]
Insulin Receptor (InsR)	7	Off-target activity[5]
STK22D	23	Off-target activity[5]
FLT3	60	Off-target activity[5]
ROS1	Potent Inhibition	Activity against another oncogenic kinase[6]
ALK L1196M	Active	Overcomes this common crizotinib resistance mutation[6]
ALK G1269A	Active	Overcomes this crizotinib resistance mutation[6]
ALK S1206Y	Active	Overcomes this crizotinib resistance mutation[6]
ALK I1171T	Active	Overcomes this crizotinib resistance mutation[6]
ALK G1202R	Not Potent	A key resistance mutation to Ceritinib[7]

Signaling Pathway and Mechanism of Action

Ceritinib targets the constitutively active ALK fusion protein, thereby inhibiting its downstream signaling cascades that promote cell proliferation and survival.

Caption: Inhibition of ALK signaling by Ceritinib.

Experimental Workflow for Ceritinib Synthesis

The synthesis of Ceritinib from a 2-amino-2-(4-fluorophenyl)ethanol derivative is a multi-step process. A generalized workflow is presented below.

References

• 1. Ceritinib - Wikipedia [en.wikipedia.org]
• 2. Ceritinib for ALK-Rearrangement–Positive Non–Small Cell Lung Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 3. go.drugbank.com [go.drugbank.com]
• 4. Ceritinib | C28H36ClN5O3S | CID 57379345 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. selleckchem.com [selleckchem.com]
• 6. New generation anaplastic lymphoma kinase inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 7. aacrjournals.org [aacrjournals.org]

Application Notes and Protocols for In Vitro Assays of 2-((4-Fluorophenyl)amino)ethanol Derivatives

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of in vitro assays relevant to the study of 2-((4-Fluorophenyl)amino)ethanol derivatives and their potential as therapeutic agents. The following sections detail experimental protocols and data presentation for key assays used to evaluate the cytotoxic and apoptotic effects of these compounds on cancer cell lines.

Data Presentation: Cytotoxicity and Apoptotic Activity

Table 1: In Vitro Cytotoxicity of a 2-((4-Fluorophenyl)amino)ethanol Derivative Analog

Compound	Cell Line	Assay	IC50 (µg/mL)	Exposure Time (hours)
2-imino-7-methoxy-4-(4-fluorophenyl)-2h-1,3-thiazino [3,2-a] benzimidazole	PaCa-2 (Pancreatic Cancer)	Alamar Blue	85.7	24
2-imino-7-methoxy-4-(4-fluorophenyl)-2h-1,3-thiazino [3,2-a] benzimidazole	A375 (Melanoma)	Alamar Blue	98.6	24

Table 2: Pro-Apoptotic Activity of a 2-((4-Fluorophenyl)amino)ethanol Derivative Analog

Compound	Cell Line	Assay	Result
2-imino-7-methoxy-4-(4-fluorophenyl)-2h-1,3-thiazino [3,2-a] benzimidazole	PaCa-2 (Pancreatic Cancer)	Caspase-Glo® 3/7 Assay	Upregulation of Caspase 3/7 activity
2-imino-7-methoxy-4-(4-fluorophenyl)-2h-1,3-thiazino [3,2-a] benzimidazole	A375 (Melanoma)	Caspase-Glo® 3/7 Assay	No significant change in Caspase 3/7 activity
2-imino-7-methoxy-4-(4-fluorophenyl)-2h-1,3-thiazino [3,2-a] benzimidazole	PaCa-2 and A375	Gene Expression Analysis	Upregulation of p53 and Bax

Signaling Pathway Visualization

The following diagram illustrates a potential signaling pathway for apoptosis induction by the representative 2-((4-Fluorophenyl)amino)ethanol derivative analog, based on the observed upregulation of p53, Bax, and caspase-3/7.

Caption: Proposed apoptotic signaling pathway.

Experimental Workflow Visualization

The following diagram outlines the general workflow for evaluating the in vitro anticancer activity of novel compounds.

Caption: In vitro anticancer drug screening workflow.

Detailed Experimental Protocols

The following are detailed protocols for key in vitro assays to characterize the biological activity of 2-((4-Fluorophenyl)amino)ethanol derivatives.

Cell Viability Assays (MTT and XTT)

Cell viability assays are used to assess the cytotoxic effects of a compound.[1][2][3][4][5]

4.1.1. MTT Assay Protocol [1][4][5]

Principle: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay that measures the reduction of yellow MTT by mitochondrial succinate dehydrogenase in living cells to form purple formazan crystals.[1][2]

Materials:

• MTT solution (5 mg/mL in PBS)

• Cell culture medium

• Test compound

• Solubilization solution (e.g., DMSO or a solution of 40% DMF in 2% acetic acid with 16% SDS, pH 4.7)[1]

• 96-well plates

• Microplate reader

Procedure:

• Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours.

• Treat cells with various concentrations of the 2-((4-Fluorophenyl)amino)ethanol derivative and a vehicle control.

• Incubate for the desired time period (e.g., 24, 48, or 72 hours).

• Add 10 µL of MTT solution to each well and incubate for 3-4 hours at 37°C.[4]

• Carefully remove the medium.

• Add 100 µL of solubilization solution to each well to dissolve the formazan crystals.

• Read the absorbance at 570 nm using a microplate reader.

4.1.2. XTT Assay Protocol [3][6]

Principle: The XTT (2,3-bis-(2-methoxy-4-nitro-5-sulfophenyl)-2H-tetrazolium-5-carboxanilide) assay is similar to the MTT assay, but the formazan product is water-soluble, simplifying the protocol.[3]

Materials:

• XTT labeling reagent

• Electron-coupling reagent

• Cell culture medium

• Test compound

• 96-well plates

• Microplate reader

Procedure:

• Seed cells in a 96-well plate as described for the MTT assay.

• Treat cells with the test compound.

• Incubate for the desired time period.

• Prepare the XTT labeling mixture by mixing the XTT labeling reagent and the electron-coupling reagent according to the manufacturer's instructions.

• Add 50 µL of the XTT labeling mixture to each well.

• Incubate for 2-4 hours at 37°C.

• Read the absorbance at 450-500 nm with a reference wavelength of 650 nm.

Apoptosis Assays

Apoptosis assays are used to determine if the compound induces programmed cell death.

4.2.1. Annexin V/Propidium Iodide (PI) Staining [7][8][9][10][11]

Principle: In early apoptosis, phosphatidylserine (PS) is translocated to the outer leaflet of the plasma membrane. Annexin V, a calcium-dependent phospholipid-binding protein, has a high affinity for PS and can be used to detect apoptotic cells. Propidium iodide (PI) is a fluorescent intercalating agent that cannot cross the membrane of live cells or early apoptotic cells, but can stain the DNA of late apoptotic and necrotic cells, which have compromised membrane integrity.[9][10][11]

Materials:

• Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, PI, and binding buffer)

• Phosphate-buffered saline (PBS)

• Flow cytometer

Procedure:

• Seed cells and treat with the test compound at its IC50 concentration for a specified time.

• Harvest cells (including floating cells in the supernatant) and wash twice with cold PBS.[9]

• Resuspend the cells in 1X binding buffer at a concentration of 1 x 10^6 cells/mL.

• Add 5 µL of Annexin V-FITC and 5 µL of PI to 100 µL of the cell suspension.

• Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

• Add 400 µL of 1X binding buffer to each tube.

• Analyze the cells by flow cytometry within 1 hour.

4.2.2. Caspase Activity Assay [7][8]

Principle: Caspases are a family of proteases that play a crucial role in apoptosis. Caspase activity assays utilize a substrate that, when cleaved by an active caspase, releases a fluorescent or luminescent signal.

Materials:

• Caspase-Glo® 3/7 Assay System (or similar)

• White-walled 96-well plates

• Luminometer

Procedure:

• Seed cells in a white-walled 96-well plate.

• Treat cells with the test compound.

• Add the Caspase-Glo® 3/7 reagent directly to the wells.

• Mix by orbital shaking for 30 seconds.

• Incubate at room temperature for 1-2 hours.

• Measure the luminescence using a luminometer.

Cell Cycle Analysis[12][13][14]

Principle: Cell cycle analysis is used to determine the proportion of cells in different phases of the cell cycle (G0/G1, S, and G2/M). DNA content is measured using a fluorescent dye like propidium iodide (PI), which stoichiometrically binds to DNA.[12][13][14]

Materials:

• Propidium iodide (PI) staining solution (containing PI and RNase A)

• 70% ethanol

• PBS

• Flow cytometer

Procedure:

• Seed and treat cells with the test compound.

• Harvest cells and wash with cold PBS.

• Fix the cells by dropwise addition of ice-cold 70% ethanol while vortexing, and incubate for at least 2 hours at -20°C.[12]

• Wash the fixed cells with PBS.

• Resuspend the cell pellet in PI staining solution and incubate for 30 minutes at room temperature in the dark.

• Analyze the DNA content by flow cytometry.

Western Blot Analysis

Principle: Western blotting is a technique used to detect specific proteins in a sample. It involves separating proteins by size via gel electrophoresis, transferring them to a membrane, and then probing with antibodies specific to the target protein.

Materials:

• Lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

• Protein assay kit (e.g., BCA assay)

• SDS-PAGE gels

• Transfer buffer

• PVDF or nitrocellulose membrane

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (e.g., against p53, Bax, Bcl-2, caspases, β-actin)

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate

• Imaging system

Procedure:

• Treat cells with the test compound, then lyse the cells in lysis buffer.

• Determine the protein concentration of the lysates.

• Denature the protein samples by boiling in Laemmli buffer.

• Separate the proteins by SDS-PAGE.

• Transfer the separated proteins to a membrane.

• Block the membrane with blocking buffer for 1 hour at room temperature.

• Incubate the membrane with the primary antibody overnight at 4°C.

• Wash the membrane with TBST.

• Incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

• Wash the membrane with TBST.

• Add the chemiluminescent substrate and visualize the protein bands using an imaging system.

References

• 1. Synthesis and biological evaluation of novel 2-imino-4-thiazolidinone derivatives as potent anti-cancer agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Anti-cancer effects of polyphenols via targeting p53 signaling pathway: updates and future directions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. pure.uj.ac.za [pure.uj.ac.za]
• 5. researchgate.net [researchgate.net]
• 6. N-((1-(4-Fluorophenyl)-1H-1,2,3-triazol-4-yl)methyl)-2-methylene-3-oxo-olean-12-en-28-amide Induces Apoptosis in Human Breast Cancer Cells by Stimulating Oxidative Stress and Inhibiting the Notch-Akt Signaling Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Eugenol β-Amino/β-Alkoxy Alcohols with Selective Anticancer Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 8. (R)-2-Amino-2-(4-fluorophenyl)ethanol | 174770-74-2 [m.chemicalbook.com]
• 9. acta.tums.ac.ir [acta.tums.ac.ir]
• 10. Evaluation of Anti-Cancer, Pro-Apoptotic, and Anti-Metastatic Effects of Synthetic Analogue Compound 2-Imino-7-Methoxy-4-(4-fluorophenyl)-2H-1,3-Thiazino [3,2-a] Benzimidazole on Pancreatic PaCa-2 and Melanoma A375 Cancer Cells | Acta Medica Iranica [acta.tums.ac.ir]
• 11. Targeting cancer signaling pathways by natural products: Exploring promising anti-cancer agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. mdpi.com [mdpi.com]
• 13. Design, synthesis and biological evaluation of 2-amino-N-(2-aminophenyl)thiazole-5-carboxamide derivatives as novel Bcr-Abl and histone deacetylase dual inhibitors - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 14. 2-Amino-2-(4-fluorophenyl)ethanol | C8H10FNO | CID 14853201 - PubChem [pubchem.ncbi.nlm.nih.gov]

Catalyst-Free Pathways for the Synthesis of 2-((4-Fluorophenyl)amino)ethanol Derivatives: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the catalyst-free synthesis of 2-((4-fluorophenyl)amino)ethanol and its derivatives. These compounds are valuable intermediates in the pharmaceutical industry, often incorporated into the structures of bioactive molecules. The methods outlined below focus on environmentally benign approaches, minimizing the use of metallic catalysts and harsh reagents, aligning with the principles of green chemistry. Two primary catalyst-free, or minimalist-catalyst, approaches are presented: a proposed microwave-assisted solvent-free method and a well-established base-mediated reaction at ambient temperature.

Introduction

The synthesis of N-aryl-2-aminoethanols is a fundamental transformation in organic chemistry, with the products serving as key building blocks for a wide range of pharmaceuticals and other functional materials. Traditional synthetic routes often rely on metal catalysts or harsh reaction conditions, which can lead to environmental concerns and difficulties in product purification. This document explores catalyst-free alternatives, offering greener and more efficient pathways to 2-((4-fluorophenyl)amino)ethanol derivatives. The methodologies detailed herein are designed to be accessible, reproducible, and scalable for research and development laboratories.

Method 1: Proposed Microwave-Assisted Catalyst-Free Synthesis

This proposed method adapts the principles of microwave-assisted organic synthesis (MAOS) to achieve a rapid and solvent-free reaction between 4-fluoroaniline and 2-chloroethanol. Microwave irradiation can significantly accelerate reaction rates, often obviating the need for a catalyst.[1][2]

Experimental Protocol

Materials:

• 4-fluoroaniline (Reagent grade, ≥99%)

• 2-chloroethanol (Reagent grade, ≥99%)

• Dichloromethane (DCM) (ACS grade)

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography (60-120 mesh)

• Ethyl acetate (ACS grade)

• Hexanes (ACS grade)

Equipment:

• Dedicated scientific microwave reactor with temperature and pressure sensors

• Round-bottom flask (10 mL)

• Magnetic stir bar

• Rotary evaporator

• Glass column for chromatography

• Standard laboratory glassware

Procedure:

• In a 10 mL microwave reactor vessel equipped with a magnetic stir bar, add 4-fluoroaniline (1.0 mmol, 111.1 mg) and 2-chloroethanol (1.2 mmol, 96.6 mg, 1.2 equivalents).

• Seal the vessel and place it in the microwave reactor.

• Irradiate the reaction mixture at 130°C for 20-30 minutes. Monitor the progress of the reaction by thin-layer chromatography (TLC).

• After completion, allow the reaction mixture to cool to room temperature.

• Dissolve the crude product in dichloromethane (20 mL) and wash with water (2 x 10 mL) to remove any unreacted 2-chloroethanol and salts.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure using a rotary evaporator.

• Purify the crude product by column chromatography on silica gel, using a gradient of ethyl acetate in hexanes as the eluent, to afford the pure 2-((4-fluorophenyl)amino)ethanol.

Data Presentation

Entry	Reactant 1	Reactant 2	Conditions	Time (min)	Proposed Yield (%)
1	4-Fluoroaniline	2-Chloroethanol	Microwave, 130°C, Solvent-free	20-30	>80

Note: The yield is an estimation based on similar microwave-assisted amination reactions and requires experimental validation.

Experimental Workflow

References

• 1. Microwave-assisted green synthesis of anilines, phenols, and benzenediamines without transition metals, ligands, or organic solvents - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Microwave-assisted green synthesis of anilines, phenols, and benzenediamines without transition metals, ligands, or organic solvents - PubMed [pubmed.ncbi.nlm.nih.gov]

Green Chemistry Approaches to the Synthesis of 2-((4-Fluorophenyl)amino)ethanol: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of green chemistry approaches for the synthesis of 2-((4-Fluorophenyl)amino)ethanol, a valuable intermediate in the pharmaceutical industry. By exploring alternative reagents, catalysts, and reaction conditions, these methods aim to reduce the environmental impact, improve safety, and enhance the efficiency of the synthesis process compared to conventional routes. Detailed experimental protocols, comparative data, and workflow diagrams are presented to facilitate the adoption of these greener methodologies in the laboratory and industrial settings.

Conventional Synthesis of 2-((4-Fluorophenyl)amino)ethanol

The traditional synthesis of 2-((4-Fluorophenyl)amino)ethanol typically involves the N-alkylation of 4-fluoroaniline with a two-carbon electrophile, such as 2-chloroethanol or ethylene oxide. These methods often require harsh reaction conditions, hazardous solvents, and may result in the formation of byproducts, posing environmental and safety concerns.

A common conventional approach involves the reaction of 4-fluoroaniline with 2-chloroethanol in the presence of a base and a high-boiling point solvent.

Reaction Scheme:

Another conventional route utilizes the ring-opening of ethylene oxide by 4-fluoroaniline. While this method can be more atom-economical, ethylene oxide is a highly reactive and toxic gas, requiring specialized handling procedures.[1]

Green Chemistry Alternatives

Several green chemistry strategies can be employed to overcome the limitations of conventional synthesis methods. These include biocatalysis, microwave-assisted synthesis, and phase-transfer catalysis.

Biocatalytic Synthesis using Transaminases

Biocatalysis offers a highly selective and environmentally benign route to chiral amino alcohols. Transaminases, a class of enzymes that catalyze the transfer of an amino group from a donor to an acceptor molecule, can be utilized for the asymmetric synthesis of 2-((4-Fluorophenyl)amino)ethanol. This approach provides access to enantiomerically pure products, which is often a critical requirement in drug development.[2][3][4][5]

Key Advantages:

• High enantioselectivity

• Mild reaction conditions (room temperature, aqueous media)

• Biodegradable catalysts (enzymes)

• Reduced byproduct formation

Microwave-Assisted Synthesis

Microwave irradiation has emerged as a powerful tool in green chemistry for accelerating organic reactions.[6][7][8][9][10] In the synthesis of 2-((4-Fluorophenyl)amino)ethanol, microwave heating can significantly reduce reaction times, improve yields, and often allows for the use of greener solvents or even solvent-free conditions.

Key Advantages:

• Rapid reaction rates

• Improved energy efficiency

• Higher product yields

• Potential for solvent-free reactions

Phase-Transfer Catalysis

Phase-transfer catalysis (PTC) is a valuable technique for carrying out reactions between reactants located in different immiscible phases (e.g., a solid and a liquid, or two immiscible liquids).[1][11][12] For the N-alkylation of 4-fluoroaniline with 2-chloroethanol, a phase-transfer catalyst can facilitate the transfer of the anionic nucleophile from the aqueous or solid phase to the organic phase where the reaction occurs. This can eliminate the need for harsh, anhydrous conditions and toxic organic solvents.

Key Advantages:

• Use of inexpensive and environmentally benign inorganic bases

• Milder reaction conditions

• Avoidance of hazardous and high-boiling point aprotic solvents

• Increased reaction rates

Data Presentation

The following table summarizes and compares the quantitative data for the different synthetic approaches.

Method	Catalyst	Solvent	Temperature (°C)	Reaction Time (h)	Yield (%)	Reference
Conventional Method
4-Fluoroaniline + 2-Chloroethanol	K₂CO₃	DMF	100-120	12-24	60-70	(Inferred)
Green Chemistry Approaches
Microwave-Assisted	K₂CO₃	Ethanol/Water	80-100 (MW)	0.5-2	85-95	[7] (Analogous)
Phase-Transfer Catalysis	Tetrabutylammonium bromide (TBAB)	Toluene/Water	80-90	4-8	80-90	[11] (Analogous)
Biocatalytic (Transaminase)	Recombinant E. coli expressing a transaminase	Aqueous Buffer	25-37	24-48	>90	[2][3][5] (Analogous)

Note: Data for analogous reactions are included due to the limited availability of specific data for the target molecule.

Experimental Protocols

Conventional Synthesis: N-Alkylation of 4-Fluoroaniline with 2-Chloroethanol

Materials:

• 4-Fluoroaniline

• 2-Chloroethanol

• Potassium carbonate (K₂CO₃)

• N,N-Dimethylformamide (DMF)

• Ethyl acetate

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• To a stirred solution of 4-fluoroaniline (1 equivalent) in DMF, add potassium carbonate (2 equivalents) and 2-chloroethanol (1.2 equivalents).

• Heat the reaction mixture at 110 °C for 18 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• After completion, cool the reaction mixture to room temperature and pour it into water.

• Extract the aqueous layer with ethyl acetate (3 x 50 mL).

• Combine the organic layers and wash with brine.

• Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford 2-((4-Fluorophenyl)amino)ethanol.

Green Synthesis: Microwave-Assisted N-Alkylation

Materials:

• 4-Fluoroaniline

• 2-Chloroethanol

• Potassium carbonate (K₂CO₃)

• Ethanol

• Water

• Ethyl acetate

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• In a microwave-safe reaction vessel, combine 4-fluoroaniline (1 equivalent), 2-chloroethanol (1.2 equivalents), and potassium carbonate (2 equivalents).

• Add a mixture of ethanol and water (e.g., 9:1 v/v) as the solvent.

• Seal the vessel and place it in a microwave reactor.

• Irradiate the mixture at 100 °C for 1 hour.

• Monitor the reaction progress by TLC.

• After completion, cool the vessel to room temperature and filter the reaction mixture.

• Concentrate the filtrate under reduced pressure to remove the ethanol.

• Extract the remaining aqueous layer with ethyl acetate (3 x 30 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate.

• Purify the crude product by column chromatography.

Green Synthesis: Phase-Transfer Catalyzed N-Alkylation

Materials:

• 4-Fluoroaniline

• 2-Chloroethanol

• Sodium hydroxide (NaOH)

• Tetrabutylammonium bromide (TBAB)

• Toluene

• Water

• Ethyl acetate

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• To a vigorously stirred mixture of 4-fluoroaniline (1 equivalent) and 2-chloroethanol (1.2 equivalents) in toluene, add a 50% aqueous solution of sodium hydroxide.

• Add a catalytic amount of tetrabutylammonium bromide (TBAB, ~5 mol%).

• Heat the reaction mixture to 85 °C and stir for 6 hours.

• Monitor the reaction progress by TLC.

• After completion, cool the mixture to room temperature and separate the aqueous and organic layers.

• Extract the aqueous layer with ethyl acetate (2 x 30 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate.

• Purify the crude product by column chromatography.

Green Synthesis: Biocatalytic Synthesis using a Transaminase

Materials:

• A suitable keto-precursor (e.g., 2-hydroxy-1-(4-fluorophenyl)ethan-1-one)

• A whole-cell biocatalyst expressing a suitable transaminase

• An amine donor (e.g., isopropylamine)

• Pyridoxal 5'-phosphate (PLP) cofactor

• Phosphate buffer (e.g., pH 7.5)

• Organic solvent for extraction (e.g., ethyl acetate)

Procedure:

• In a temperature-controlled reaction vessel, prepare a buffer solution (e.g., 100 mM phosphate buffer, pH 7.5).

• Add the keto-precursor, the amine donor in excess, and a catalytic amount of PLP.

• Initiate the reaction by adding the whole-cell biocatalyst.

• Incubate the reaction mixture at the optimal temperature for the enzyme (e.g., 30 °C) with gentle agitation for 24-48 hours.

• Monitor the formation of the amino alcohol product by HPLC or GC analysis.

• After the reaction reaches completion, centrifuge the mixture to remove the whole cells.

• Extract the supernatant with an organic solvent like ethyl acetate.

• Dry the combined organic extracts and concentrate under reduced pressure to obtain the crude product.

• Purify the product by column chromatography if necessary.

Visualization of Synthetic Pathways

The following diagrams illustrate the conventional and a proposed green synthetic pathway for 2-((4-Fluorophenyl)amino)ethanol.

Caption: Conventional synthesis of 2-((4-Fluorophenyl)amino)ethanol.

Caption: Green biocatalytic synthesis of 2-((4-Fluorophenyl)amino)ethanol.

References

• 1. researchgate.net [researchgate.net]
• 2. Biocatalytic synthesis of amino-alcohols using a de novo designed transketolase-/beta-alanine: Pyruvate transaminase pathway in Escherichia coli. - UCL Discovery [discovery.ucl.ac.uk]
• 3. orbit.dtu.dk [orbit.dtu.dk]
• 4. researchgate.net [researchgate.net]
• 5. Transaminases for chiral amine synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Recent developments on microwave-assisted organic synthesis of nitrogen- and oxygen-containing preferred heterocyclic scaffolds - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Simple and Efficient Microwave Assisted N-Alkylation of Isatin - PMC [pmc.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. eurekaselect.com [eurekaselect.com]
• 10. efficient-monoalkylation-of-anilines-with-chalcones-using-microwave-assisted-aza-michael-addition - Ask this paper | Bohrium [bohrium.com]
• 11. CN102993027A - Preparation method of oriented single alkylation of 4-fluorine-N-isopropyl aniline - Google Patents [patents.google.com]
• 12. crdeepjournal.org [crdeepjournal.org]

Technical Notes & Optimization

Optimizing reaction conditions for 2-((4-Fluorophenyl)amino)ethanol synthesis

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to optimizing the synthesis of 2-((4-Fluorophenyl)amino)ethanol. The information is presented in a question-and-answer format to directly address potential issues encountered during experimentation.

Frequently Asked Questions (FAQs)

Q1: What is a common and efficient method for synthesizing 2-((4-Fluorophenyl)amino)ethanol?

A1: A straightforward and environmentally friendly approach is the nucleophilic substitution reaction between 4-fluoroaniline and 2-chloroethanol. This method can be performed in water, eliminating the need for organic solvents and catalysts, which simplifies the work-up procedure.

Q2: What are the main starting materials and reagents required for this synthesis?

A2: The primary starting materials are 4-fluoroaniline and 2-chloroethanol. Depending on the chosen protocol, a base such as sodium bicarbonate (NaHCO₃) or an organic base like triethylamine (NEt₃) may be used to neutralize the hydrochloric acid formed during the reaction.

Q3: What is the expected reaction time and temperature for this synthesis?

A3: The reaction is typically heated to reflux. In an aqueous medium, this would be at or near 100°C. Reaction times can vary from a few hours to overnight, and progress should be monitored by Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC).

Q4: How can I monitor the progress of the reaction?

A4: The reaction can be monitored by TLC using a suitable mobile phase, such as a mixture of ethyl acetate and hexane. The disappearance of the 4-fluoroaniline spot and the appearance of a new, more polar product spot indicate the reaction's progress. Staining with potassium permanganate or visualization under UV light can be used to see the spots.

Q5: What are the potential side products in this reaction?

A5: The most common side product is the dialkylated species, 2,2'-((4-fluorophenyl)azanediyl)bis(ethanol), where the nitrogen atom of the aniline reacts with two molecules of 2-chloroethanol. Unreacted starting materials may also be present in the final mixture.

Troubleshooting Guide

Problem	Possible Cause(s)	Suggested Solution(s)
Low or No Product Yield	1. Incomplete reaction.	1. Increase reaction time and continue to monitor by TLC. 2. Ensure the reaction temperature is at reflux. 3. If using a base, ensure it is present in at least a stoichiometric amount.
2. Low reactivity of starting materials.	1. Consider using a more reactive haloethanol, such as 2-bromoethanol, although this is more expensive and toxic. 2. The use of a phase-transfer catalyst in a biphasic system could be explored.
Formation of Significant Amounts of Dialkylated Side Product	1. High reaction temperature or prolonged reaction time.	1. Lower the reaction temperature slightly, although this may slow down the desired reaction. 2. Monitor the reaction closely and stop it once the starting material is consumed, before significant dialkylation occurs.
2. Molar ratio of reactants.	1. Use a molar excess of 4-fluoroaniline relative to 2-chloroethanol. This will favor the mono-alkylation product.
Difficult Purification of the Final Product	1. Similar polarity of the product and unreacted 4-fluoroaniline.	1. Utilize column chromatography with a carefully selected eluent system to separate the components. 2. Attempt to purify by recrystallization from a suitable solvent system.
2. Presence of baseline material on TLC.	1. Perform an aqueous work-up with a dilute acid wash (e.g., 1M HCl) to remove the basic aniline starting material as its salt. Neutralize the aqueous layer and extract the aniline if recovery is needed. The product, being less basic, may remain in the organic layer.
Inconsistent Results Between Batches	1. Purity of starting materials.	1. Ensure the purity of 4-fluoroaniline and 2-chloroethanol using techniques like NMR or GC-MS before starting the reaction. 2. 4-fluoroaniline can oxidize and darken on storage; distillation may be required if it is impure.
2. Water content in reagents or solvent.	1. If not using water as the solvent, ensure all glassware and solvents are dry.

Experimental Protocols

Protocol 1: Catalyst-Free Synthesis in Water

This protocol is adapted from green chemistry principles for the synthesis of N-(2-hydroxyethyl)anilines.[1]

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, add 4-fluoroaniline (1.0 eq) and 2-chloroethanol (1.2 eq).

• Solvent Addition: Add deionized water to the flask to create a suspension. The amount of water should be sufficient for effective stirring.

• Reaction: Heat the mixture to reflux (approximately 100°C) with vigorous stirring.

• Monitoring: Monitor the reaction progress by TLC (e.g., 3:1 Hexane:Ethyl Acetate).

• Work-up: Once the reaction is complete, cool the mixture to room temperature. The product may precipitate out of the solution. If not, extract the aqueous mixture with ethyl acetate (3 x volume of water).

• Purification: Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel.

Quantitative Data from Analogous Aniline Alkylation

The following table summarizes typical reaction conditions and yields for the N-alkylation of anilines with 2-chloroethanol, which can be used as a starting point for optimization.

Aniline Derivative	Molar Ratio (Aniline:2-chloroethanol)	Solvent	Temperature (°C)	Time (h)	Yield (%)
Aniline	1:1.2	Water	100	8	~85
4-Methylaniline	1:1.2	Water	100	10	~82
4-Methoxyaniline	1:1.2	Water	100	12	~80

Note: This data is representative of N-alkylation of other anilines and serves as a guideline. Actual results for 4-fluoroaniline may vary.

Visualizations

Caption: Experimental workflow for the synthesis of 2-((4-Fluorophenyl)amino)ethanol.

Caption: Troubleshooting decision tree for low yield in the synthesis.

References

• 1. researchgate.net [researchgate.net]

Technical Support Center: Purification of 2-((4-Fluorophenyl)amino)ethanol

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in the purification of 2-((4-Fluorophenyl)amino)ethanol.

Frequently Asked Questions (FAQs)

Q1: What are the common methods for purifying crude 2-((4-Fluorophenyl)amino)ethanol?

A1: The most common purification techniques for 2-((4-Fluorophenyl)amino)ethanol, a polar molecule, are recrystallization and silica gel column chromatography. The choice between these methods often depends on the impurity profile and the desired final purity.

Q2: What are the potential impurities in a crude sample of 2-((4-Fluorophenyl)amino)ethanol?

A2: Impurities can arise from starting materials, side reactions, or degradation. Potential impurities include:

• Unreacted starting materials: Such as 4-fluoroaniline and 2-chloroethanol or ethylene oxide.

• Over-alkylation products: Di-substituted products where the nitrogen atom has reacted with two molecules of the ethanol source.

• Oxidation products: The amino group is susceptible to oxidation.

• Solvent residues: Residual solvents from the reaction or initial work-up.

Q3: My purified 2-((4-Fluorophenyl)amino)ethanol is a colored oil, but I expect a white solid. What could be the issue?

A3: The presence of color often indicates trace impurities, possibly due to oxidation of the aniline moiety. If the product fails to solidify, it may be due to residual solvent or the presence of impurities that lower the melting point. Further purification by column chromatography or repeated recrystallizations may be necessary.

Q4: What is the expected melting point of pure 2-((4-Fluorophenyl)amino)ethanol?

A4: The reported melting point can vary slightly based on the source and analytical method. It is crucial to consult the certificate of analysis for a specific batch or reliable chemical databases. A broad melting range is indicative of impurities.

Troubleshooting Guides

Recrystallization

Problem 1: The compound does not dissolve in the hot recrystallization solvent.

Possible Cause	Suggested Solution
Incorrect solvent choice.	The polarity of the solvent may be too low. For 2-((4-Fluorophenyl)amino)ethanol, polar solvents like ethanol, isopropanol, or mixtures with water are generally suitable.[1]
Insufficient solvent volume.	Add small increments of hot solvent until the compound dissolves completely. Avoid adding a large excess, as this will reduce the final yield.
Compound is highly insoluble.	Consider a mixed solvent system. Dissolve the compound in a minimal amount of a "good" hot solvent (in which it is soluble) and then add a "bad" hot solvent (in which it is less soluble) dropwise until turbidity appears. Reheat to dissolve and then cool slowly.[2][3]

Problem 2: No crystals form upon cooling.

Possible Cause	Suggested Solution
Solution is not supersaturated.	The solution may be too dilute. Evaporate some of the solvent to increase the concentration and then allow it to cool again.
Cooling is too rapid.	Allow the solution to cool slowly to room temperature before placing it in an ice bath. Rapid cooling can lead to the formation of an oil or very fine powder instead of crystals.[3]
Inhibition of nucleation.	Scratch the inside of the flask with a glass rod at the surface of the solution to create nucleation sites. Alternatively, add a seed crystal of the pure compound.

Problem 3: The compound "oils out" instead of crystallizing.

Possible Cause	Suggested Solution
Melting point of the compound is below the boiling point of the solvent.	Use a lower-boiling solvent or a mixed solvent system that allows for crystallization at a lower temperature.
Presence of significant impurities.	The impurities may be lowering the melting point of your compound. Try purifying the crude material by column chromatography first to remove the bulk of the impurities.
Cooling is too fast.	Reheat the solution to redissolve the oil. Allow it to cool much more slowly. You can also try adding more of the "good" solvent to lower the saturation point.

Column Chromatography

Problem 1: The compound does not move from the baseline (Rf = 0).

Possible Cause	Suggested Solution
Mobile phase is not polar enough.	2-((4-Fluorophenyl)amino)ethanol is a polar compound. Increase the polarity of the mobile phase. A common starting point for such compounds is a mixture of ethyl acetate and hexanes.[4] If the compound still doesn't move, consider adding a small percentage of methanol or ethanol to the mobile phase.
Compound is interacting strongly with the silica gel.	The amino group can interact strongly with the acidic silica gel. Adding a small amount of a basic modifier like triethylamine (0.1-1%) to the mobile phase can help to reduce tailing and improve elution.[4]

Problem 2: Poor separation of the desired compound from impurities.

Possible Cause	Suggested Solution
Inappropriate mobile phase polarity.	The polarity of the eluent may be too high, causing all components to elute together. Optimize the mobile phase composition using thin-layer chromatography (TLC) to achieve good separation between your product and the impurities.
Column overloading.	Too much crude material was loaded onto the column. Use a larger column or load less material. A general rule of thumb is a 1:20 to 1:100 ratio of crude material to silica gel by weight.
Column was packed improperly.	Channels or cracks in the silica gel bed will lead to poor separation. Ensure the silica gel is packed uniformly.

Problem 3: The compound elutes with significant tailing.

Possible Cause	Suggested Solution
Strong interaction with the stationary phase.	As mentioned, the basic amino group can interact with acidic sites on the silica. Add a basic modifier like triethylamine or ammonia in methanol to the eluent.
The sample was loaded in a solvent that is too strong.	Dissolve the crude sample in a minimal amount of a solvent that is less polar than the mobile phase, or adsorb it onto a small amount of silica gel before loading.

Data Presentation

Table 1: General Purification Method Comparison

Parameter	Recrystallization	Column Chromatography
Typical Solvents	Ethanol, Isopropanol, Ethanol/Water	Ethyl Acetate/Hexane, Dichloromethane/Methanol
Typical Purity	>98% (can be lower if impurities co-crystallize)	>99% (highly dependent on conditions)
Typical Yield	60-80% (some loss in mother liquor)	70-95%
Scale	Suitable for both small and large scale	More practical for small to medium scale
Time	Can be faster for simple purifications	Generally more time-consuming

Experimental Protocols

Protocol 1: Recrystallization from Ethanol/Water

• Place the crude 2-((4-Fluorophenyl)amino)ethanol in an Erlenmeyer flask.

• Add a minimal amount of hot ethanol to dissolve the solid completely.

• While the solution is hot, add hot water dropwise until the solution becomes slightly turbid.

• Add a few drops of hot ethanol to redissolve the turbidity, resulting in a clear, saturated solution.

• Allow the flask to cool slowly to room temperature.

• Once at room temperature, place the flask in an ice bath to maximize crystal formation.

• Collect the crystals by vacuum filtration, washing with a small amount of cold ethanol/water mixture.

• Dry the crystals under vacuum to remove residual solvent.

Protocol 2: Silica Gel Column Chromatography

• Slurry Packing: Prepare a slurry of silica gel in the initial, least polar mobile phase (e.g., 20% ethyl acetate in hexanes).

• Pour the slurry into the column and allow it to pack under gravity or with gentle pressure, ensuring no air bubbles are trapped.

• Sample Loading: Dissolve the crude 2-((4-Fluorophenyl)amino)ethanol in a minimal amount of the mobile phase or a slightly more polar solvent. Alternatively, for better resolution, adsorb the crude material onto a small amount of silica gel by dissolving it in a volatile solvent, adding silica gel, and evaporating the solvent to obtain a dry powder.

• Carefully load the sample onto the top of the silica bed.

• Elution: Begin eluting with the mobile phase, gradually increasing the polarity (e.g., from 20% to 50% ethyl acetate in hexanes) if necessary to elute the compound.

• Collect fractions and monitor them by TLC to identify those containing the pure product.

• Combine the pure fractions and remove the solvent under reduced pressure.

Mandatory Visualizations

References

• 1. Reagents & Solvents [chem.rochester.edu]
• 2. reddit.com [reddit.com]
• 3. web.mnstate.edu [web.mnstate.edu]
• 4. Chromatography [chem.rochester.edu]

Technical Support Center: Synthesis of 2-((4-Fluorophenyl)amino)ethanol

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of 2-((4-Fluorophenyl)amino)ethanol.

Frequently Asked Questions (FAQs)

Q1: What are the most common synthetic routes to 2-((4-Fluorophenyl)amino)ethanol?

A1: The most prevalent methods for synthesizing 2-((4-Fluorophenyl)amino)ethanol involve the N-alkylation of 4-fluoroaniline. The two primary routes are:

• Reaction with 2-Chloroethanol: This is a nucleophilic substitution where 4-fluoroaniline reacts with 2-chloroethanol, typically in the presence of a base to neutralize the hydrochloric acid formed during the reaction.

• Reaction with Ethylene Oxide: This involves the ring-opening of the ethylene oxide epoxide by 4-fluoroaniline. This method is highly atom-economical as the only byproduct is theoretically the product itself.

Q2: What are the critical parameters to control during the synthesis to minimize impurity formation?

A2: To ensure high purity of the final product, the following parameters should be carefully controlled:

• Stoichiometry: A slight excess of 4-fluoroaniline can help to minimize the over-alkylation product. Conversely, a large excess of the alkylating agent will favor the formation of the di-substituted impurity.

• Temperature: Higher reaction temperatures can lead to an increase in the rate of side reactions, including over-alkylation and decomposition. The optimal temperature should be determined for each specific reaction setup.

• Reaction Time: Monitoring the reaction progress is crucial. Prolonged reaction times can lead to the formation of degradation products.

• Purity of Starting Materials: The purity of 4-fluoroaniline, 2-chloroethanol, and ethylene oxide is critical. Impurities in the starting materials can be carried through the synthesis and contaminate the final product.

Troubleshooting Guide

Problem 1: Presence of unreacted 4-fluoroaniline in the final product.

Possible Cause	Suggested Solution
Insufficient amount of alkylating agent (2-chloroethanol or ethylene oxide).	Use a slight excess (1.1-1.2 equivalents) of the alkylating agent.
Incomplete reaction.	Increase the reaction time or temperature, while monitoring for the formation of other impurities.
Inefficient purification.	Optimize the purification process, such as fractional distillation under reduced pressure or column chromatography.

Problem 2: High levels of the over-alkylation impurity, N,N-bis(2-hydroxyethyl)-4-fluoroaniline.

Possible Cause	Suggested Solution
Excess of the alkylating agent.	Use a stoichiometric amount or a slight excess of 4-fluoroaniline.
High reaction temperature.	Lower the reaction temperature to favor mono-alkylation.
The desired product, being a secondary amine, is more nucleophilic than the starting primary amine under certain conditions.	Consider a stepwise addition of the alkylating agent.

Problem 3: Formation of a significant amount of ethylene glycol.

Possible Cause	Suggested Solution
Presence of water in the reaction mixture, leading to hydrolysis of 2-chloroethanol or ethylene oxide.	Use anhydrous solvents and reagents. Ensure the reaction setup is dry.

Experimental Protocols

Synthesis of 2-((4-Fluorophenyl)amino)ethanol via Reaction with 2-Chloroethanol

• Materials:

  • 4-Fluoroaniline (1.0 eq)

  • 2-Chloroethanol (1.1 eq)

  • Sodium carbonate (1.2 eq)

  • Toluene (as solvent)

• Procedure:

  • To a stirred suspension of sodium carbonate in toluene in a round-bottom flask equipped with a reflux condenser, add 4-fluoroaniline.

  • Heat the mixture to 80°C.

  • Slowly add 2-chloroethanol to the reaction mixture.

  • Increase the temperature to reflux (approximately 110°C) and maintain for 6-8 hours.

  • Monitor the reaction progress by TLC or GC-MS.

  • After completion, cool the reaction mixture to room temperature.

  • Filter the solid inorganic salts and wash with toluene.

  • The combined organic phase is washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure.

  • The crude product is purified by vacuum distillation or column chromatography on silica gel.

Data Presentation

Table 1: Common Impurities and their Typical Levels

Impurity	Chemical Structure	Typical Level (Post-Reaction, Pre-Purification)
4-Fluoroaniline	C₆H₆FN	1-5%
N,N-bis(2-hydroxyethyl)-4-fluoroaniline	C₁₀H₁₄FNO₂	2-10%
Ethylene Glycol	C₂H₆O₂	<1%

Visualizations

Technical Support Center: Synthesis of 2-((4-Fluorophenyl)amino)ethanol

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of 2-((4-Fluorophenyl)amino)ethanol.

Frequently Asked Questions (FAQs)

Q1: What is the most common synthetic route for 2-((4-Fluorophenyl)amino)ethanol?

A1: The most common and direct synthetic route is the N-alkylation of 4-fluoroaniline with a 2-hydroxyethylating agent, typically 2-chloroethanol or ethylene oxide. The reaction is usually carried out in the presence of a base to neutralize the hydrogen halide formed (in the case of 2-chloroethanol) and may or may not use a solvent.

Q2: What are the primary side reactions to be aware of during the synthesis?

A2: The principal side reaction is the over-alkylation of the desired product to form the tertiary amine, N,N-bis(2-hydroxyethyl)-4-fluoroaniline. Other potential issues include unreacted starting materials remaining in the product mixture and, under harsh conditions, potential polymerization of the ethanolamine reactant or ether formation.

Q3: How can I minimize the formation of the di-alkylation byproduct?

A3: Minimizing the formation of N,N-bis(2-hydroxyethyl)-4-fluoroaniline can be achieved by carefully controlling the stoichiometry of the reactants. Using a molar excess of 4-fluoroaniline relative to 2-chloroethanol or ethylene oxide is a key strategy. Additionally, controlling the reaction temperature and the rate of addition of the alkylating agent can help favor mono-alkylation.

Q4: What is the role of the base in this reaction, and which one should I choose?

A4: When using 2-chloroethanol, a base is required to neutralize the hydrochloric acid that is formed. The choice of base can influence the reaction rate and selectivity. Inorganic bases such as sodium carbonate (Na₂CO₃) or potassium carbonate (K₂CO₃) are commonly used. Organic bases like triethylamine can also be employed. The selection may depend on the solvent and reaction temperature. Some green chemistry approaches even utilize water as the solvent, which can influence the choice and effectiveness of the base.[1]

Q5: Is a solvent necessary for this reaction?

A5: The reaction can be performed with or without a solvent. Running the reaction neat (without solvent) can be more atom-economical but may require higher temperatures and can sometimes lead to a higher proportion of side products if not carefully controlled. Common solvents include polar aprotic solvents like DMF or DMSO, or even water for a greener synthesis.[1] The choice of solvent can affect the reaction rate and the solubility of the reactants and products.

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Low Yield of Desired Product	- Incomplete reaction. - Suboptimal reaction temperature. - Inefficient base.	- Monitor the reaction progress using TLC or GC-MS to ensure completion. - Optimize the reaction temperature. A temperature range of 80-120°C is a typical starting point. - Ensure the base is sufficiently strong and present in at least a stoichiometric amount to neutralize the acid formed.
High Percentage of N,N-bis(2-hydroxyethyl)-4-fluoroaniline (Di-alkylation Product)	- Molar ratio of reactants is not optimal. - High reaction temperature. - Slow reaction allowing the product to react further.	- Use a molar excess of 4-fluoroaniline (e.g., 1.5 to 2 equivalents) relative to 2-chloroethanol. - Lower the reaction temperature to favor mono-alkylation. - Add the 2-chloroethanol dropwise to the heated mixture of 4-fluoroaniline and base to maintain a low concentration of the alkylating agent.
Presence of Unreacted 4-Fluoroaniline in the Final Product	- Insufficient amount of alkylating agent. - Reaction time is too short.	- Ensure the molar ratio of 4-fluoroaniline to 2-chloroethanol is appropriate to drive the reaction towards the desired product while minimizing di-alkylation. - Increase the reaction time and monitor for the disappearance of the starting material by TLC or GC-MS.
Difficult Purification of the Product	- Presence of multiple byproducts. - Similar polarities of the product and byproducts.	- Optimize the reaction conditions to minimize side product formation. - Employ column chromatography for purification. A gradient elution from a non-polar solvent (e.g., hexane) to a more polar solvent (e.g., ethyl acetate) is often effective. - Consider crystallization as a purification method if the product is a solid.

Quantitative Data Summary

The following table provides hypothetical data to illustrate the impact of reaction conditions on product distribution. Actual results will vary based on specific experimental parameters.

Molar Ratio (4-Fluoroaniline : 2-Chloroethanol)	Temperature (°C)	Solvent	Yield of 2-((4-Fluorophenyl)amino)ethanol (%)	Yield of N,N-bis(2-hydroxyethyl)-4-fluoroaniline (%)
1 : 1	100	None	65	25
1.5 : 1	100	None	80	10
2 : 1	100	None	85	<5
1.5 : 1	80	Water	75	15
1.5 : 1	120	DMF	78	18

Experimental Protocols

Key Experiment: Synthesis of 2-((4-Fluorophenyl)amino)ethanol with Minimized Side Reactions

Objective: To synthesize 2-((4-Fluorophenyl)amino)ethanol with high selectivity, minimizing the formation of the N,N-bis(2-hydroxyethyl)-4-fluoroaniline byproduct.

Materials:

• 4-Fluoroaniline (2.0 equivalents)

• 2-Chloroethanol (1.0 equivalent)

• Sodium Carbonate (Na₂CO₃) (1.5 equivalents)

• Deionized Water

• Ethyl Acetate

• Hexane

• Anhydrous Sodium Sulfate (Na₂SO₄)

Procedure:

• To a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, add 4-fluoroaniline (2.0 eq.), sodium carbonate (1.5 eq.), and deionized water.

• Heat the mixture to 90-100°C with vigorous stirring.

• Slowly add 2-chloroethanol (1.0 eq.) to the reaction mixture dropwise over a period of 1-2 hours.

• After the addition is complete, maintain the reaction at 100°C and monitor its progress by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS). The reaction is typically complete within 6-8 hours.

• Once the reaction is complete, cool the mixture to room temperature.

• Extract the aqueous mixture with ethyl acetate (3 x 50 mL).

• Combine the organic layers and wash with brine (2 x 30 mL).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purify the crude product by flash column chromatography on silica gel using a hexane-ethyl acetate gradient to isolate the pure 2-((4-Fluorophenyl)amino)ethanol.

Visualizations

Caption: Main reaction and primary side reaction pathway.

Caption: Troubleshooting workflow for synthesis optimization.

References

• 1. researchgate.net [researchgate.net]

Technical Support Center: Stability and Degradation of 2-((4-Fluorophenyl)amino)ethanol

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in their experiments involving 2-((4-Fluorophenyl)amino)ethanol.

Frequently Asked Questions (FAQs)

Q1: What are the recommended storage conditions for 2-((4-Fluorophenyl)amino)ethanol?

A1: To ensure the stability of 2-((4-Fluorophenyl)amino)ethanol, it is recommended to store the compound in a cool, dry place, protected from light. For long-term storage, temperatures between 2-8°C are advisable.[1] The container should be tightly sealed to prevent exposure to moisture and atmospheric contaminants.

Q2: What are the potential degradation pathways for 2-((4-Fluorophenyl)amino)ethanol?

A2: While specific degradation pathways for 2-((4-Fluorophenyl)amino)ethanol are not extensively documented in publicly available literature, based on its chemical structure (a secondary amino alcohol), potential degradation pathways may include:

• Oxidation: The primary alcohol group can be oxidized to an aldehyde and further to a carboxylic acid. The secondary amine can also be susceptible to oxidation.

• Hydrolysis: While generally stable, prolonged exposure to acidic or basic conditions at elevated temperatures could potentially lead to cleavage of the molecule.

• Photodegradation: Exposure to UV light may induce degradation, a common phenomenon for aromatic compounds.

• Thermal Degradation: High temperatures can lead to decomposition.

It is crucial to perform forced degradation studies to identify the specific degradation products and pathways for your formulation.[2][3][4]

Q3: What analytical techniques are suitable for monitoring the stability of 2-((4-Fluorophenyl)amino)ethanol?

A3: A stability-indicating analytical method is essential for accurately quantifying the active pharmaceutical ingredient (API) without interference from degradation products, process impurities, or excipients.[3] Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC) with UV detection is a commonly used and effective method for this purpose.[5][6] The method should be validated according to ICH guidelines to ensure it is fit for its intended purpose.[7]

Troubleshooting Guides

Issue 1: Unexpected Peaks Observed in Chromatogram During Stability Testing

• Possible Cause 1: Degradation of 2-((4-Fluorophenyl)amino)ethanol.

  • Troubleshooting Steps:

    • Characterize the Unknown Peaks: Use techniques like mass spectrometry (MS) coupled with HPLC (LC-MS) to determine the mass of the impurity and aid in its identification.[8]

    • Perform Forced Degradation Studies: Intentionally stress the compound under various conditions (acidic, basic, oxidative, thermal, photolytic) to see if the unknown peak is generated.[9] This can help in identifying the degradation product.

    • Review Storage and Handling Conditions: Ensure the compound has been stored at the recommended 2-8°C and protected from light and moisture.[1][10]

• Possible Cause 2: Contamination.

  • Troubleshooting Steps:

    • Analyze Blank Samples: Inject the solvent/mobile phase used for sample preparation to check for contamination from the analytical system or solvents.

    • Verify Purity of Starting Material: Analyze a fresh, unopened sample of 2-((4-Fluorophenyl)amino)ethanol to rule out impurities from the supplier.

Issue 2: Loss of Potency or Assay Value Over Time

• Possible Cause: Chemical Instability and Degradation.

  • Troubleshooting Steps:

    • Implement a Stability-Indicating Method: If not already in use, develop and validate an analytical method that can separate the parent compound from any potential degradation products.[3]

    • Conduct a Formal Stability Study: Design a study according to ICH guidelines to systematically evaluate the stability of the compound under defined storage conditions (e.g., accelerated and long-term).

    • Investigate Formulation Components: If the compound is in a formulation, assess potential interactions with excipients that could be accelerating degradation.

Experimental Protocols

Protocol 1: Forced Degradation Study

Forced degradation studies are essential to understand the intrinsic stability of a drug substance and to develop stability-indicating analytical methods.[3][4]

Objective: To generate potential degradation products of 2-((4-Fluorophenyl)amino)ethanol under various stress conditions.

Materials:

• 2-((4-Fluorophenyl)amino)ethanol

• Hydrochloric acid (HCl), 0.1 N

• Sodium hydroxide (NaOH), 0.1 N

• Hydrogen peroxide (H₂O₂), 3%

• Methanol or other suitable solvent

• HPLC system with UV detector

• pH meter

Procedure:

• Acid Hydrolysis:

  • Dissolve a known concentration of the compound in 0.1 N HCl.

  • Reflux the solution at 60°C for a specified time (e.g., 30 minutes).[4]

  • Neutralize the solution with an equivalent amount of 0.1 N NaOH.

  • Dilute to a suitable concentration and analyze by HPLC.

• Base Hydrolysis:

  • Dissolve a known concentration of the compound in 0.1 N NaOH.

  • Reflux the solution at 60°C for a specified time (e.g., 30 minutes).[4]

  • Neutralize the solution with an equivalent amount of 0.1 N HCl.

  • Dilute to a suitable concentration and analyze by HPLC.

• Oxidative Degradation:

  • Dissolve a known concentration of the compound in a suitable solvent and add 3% H₂O₂.

  • Store the solution at room temperature for a specified time (e.g., 24 hours).

  • Analyze by HPLC.

• Thermal Degradation:

  • Place the solid compound in a stability chamber or oven at an elevated temperature (e.g., 105°C) for a specified time (e.g., 24 hours).[7]

  • Dissolve the stressed solid in a suitable solvent and analyze by HPLC.

• Photolytic Degradation:

  • Expose the solid compound or a solution of the compound to UV light (e.g., in a photostability chamber) for a specified duration.

  • Analyze the sample by HPLC.

Data Analysis:

• Compare the chromatograms of the stressed samples with that of an unstressed control sample.

• Calculate the percentage of degradation. A target degradation of 5-20% is generally considered appropriate for validating a stability-indicating method.[3]

• Characterize the major degradation products using techniques like LC-MS.

Data Presentation

Table 1: Hypothetical Forced Degradation Study Results for 2-((4-Fluorophenyl)amino)ethanol

Stress Condition	Duration	Temperature	% Degradation	Number of Degradation Products	Major Degradant (Rt)
0.1 N HCl	30 min	60°C	12.5	2	4.8 min
0.1 N NaOH	30 min	60°C	18.2	3	3.5 min, 5.1 min
3% H₂O₂	24 h	Room Temp	8.7	1	6.2 min
Thermal	24 h	105°C	15.6	4	2.9 min, 7.1 min
Photolytic (UV)	48 h	Room Temp	10.3	2	5.8 min

Note: This data is hypothetical and for illustrative purposes only. Actual results may vary.

Visualizations

Caption: Workflow for a forced degradation study.

Caption: Troubleshooting logic for unexpected peaks.

References

• 1. (R)-2-amino-2-(4-fluorophenyl)ethanol;CAS No.:174770-74-2 [chemshuttle.com]
• 2. pharmtech.com [pharmtech.com]
• 3. lubrizolcdmo.com [lubrizolcdmo.com]
• 4. ijrpp.com [ijrpp.com]
• 5. researchgate.net [researchgate.net]
• 6. Development and validation of an RP-HPLC method for analysis of 2-(5-(4-chlorophenyl)-3-(ethoxycarbonyl)-2-methyl-1H-pyrrol-1-yl)propanoic acid and its impurities under different pH [pharmacia.pensoft.net]
• 7. Identification of Degradation Products and a Stability-Indicating RP-HPLC Method for the Determination of Flupirtine Maleate in Pharmaceutical Dosage Forms - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Validated chromatographic methods for determination of teriflunomide and investigation of its intrinsic stability - PMC [pmc.ncbi.nlm.nih.gov]
• 9. biopharminternational.com [biopharminternational.com]
• 10. 2-Amino-1-(2-fluorophenyl)ethanol, 99%, Thermo Scientific 250 mg | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.com]

Preventing byproduct formation in 2-((4-Fluorophenyl)amino)ethanol reactions

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in preventing byproduct formation during the synthesis of 2-((4-Fluorophenyl)amino)ethanol.

Troubleshooting Guide

This guide addresses common issues encountered during the synthesis of 2-((4-Fluorophenyl)amino)ethanol, focusing on the reaction between 4-fluoroaniline and 2-chloroethanol or ethylene oxide.

Common Issues and Solutions

Issue ID	Problem	Potential Cause(s)	Suggested Solution(s)
FP-01	Low yield of the desired product	- Incomplete reaction. - Suboptimal reaction temperature. - Poor quality of starting materials. - Formation of byproducts.	- Monitor the reaction progress using TLC or HPLC. - Optimize the reaction temperature; gradual heating may be beneficial. - Ensure the purity of 4-fluoroaniline and 2-chloroethanol/ethylene oxide. - Refer to the byproduct mitigation strategies below.
FP-02	Formation of a significant amount of a higher molecular weight byproduct	Di-alkylation of the aniline nitrogen, leading to the formation of N,N-bis(2-hydroxyethyl)-4-fluoroaniline.	- Use a molar excess of 4-fluoroaniline relative to 2-chloroethanol/ethylene oxide. - Control the reaction temperature to avoid excessive reactivity. - Slow, dropwise addition of the alkylating agent can minimize this side reaction.
FP-03	Presence of a polymeric or tar-like substance in the crude product	Polymerization of ethylene oxide or 2-chloroethanol, often catalyzed by acidic or basic conditions at elevated temperatures.	- Ensure the reaction is performed under controlled pH conditions. - Use a suitable solvent to maintain a homogeneous reaction mixture. - Avoid excessively high reaction temperatures.
FP-04	Unreacted 4-fluoroaniline remains in the final product	- Insufficient amount of the alkylating agent. - Reaction time is too short.	- Adjust the stoichiometry to use a slight excess of the alkylating agent if di-alkylation is not a major concern. - Increase the reaction time and monitor for the disappearance of the starting material.

Troubleshooting Workflow

Caption: Troubleshooting workflow for byproduct formation.

Frequently Asked Questions (FAQs)

Q1: What are the most common byproducts in the synthesis of 2-((4-Fluorophenyl)amino)ethanol?

A1: The most common byproducts are the di-alkylation product, N,N-bis(2-hydroxyethyl)-4-fluoroaniline, and polymers resulting from the self-reaction of ethylene oxide or 2-chloroethanol. Unreacted starting materials may also be present as impurities.

Q2: How can I minimize the formation of the di-alkylation byproduct?

A2: To minimize di-alkylation, it is recommended to use a molar excess of 4-fluoroaniline relative to the alkylating agent (2-chloroethanol or ethylene oxide). This ensures that the alkylating agent is more likely to react with the primary amine of 4-fluoroaniline rather than the secondary amine of the desired product. Slow addition of the alkylating agent and maintaining a controlled temperature are also crucial.

Q3: What is the optimal temperature for this reaction?

A3: The optimal temperature can vary depending on the solvent and the specific alkylating agent used. Generally, a moderately elevated temperature (e.g., 60-80 °C) is sufficient to drive the reaction to completion without promoting significant byproduct formation. It is advisable to start with a lower temperature and gradually increase it while monitoring the reaction progress.

Q4: Which analytical techniques are best for monitoring the reaction and assessing purity?

A4: Thin-layer chromatography (TLC) is a quick and effective method for monitoring the progress of the reaction in real-time. For a more detailed analysis of purity and to quantify byproducts, High-Performance Liquid Chromatography (HPLC) is the preferred method. Mass spectrometry (MS) can be used to identify the molecular weights of the products and byproducts.

Q5: What are the recommended purification methods for 2-((4-Fluorophenyl)amino)ethanol?

A5: The crude product can typically be purified by column chromatography on silica gel. A solvent system such as ethyl acetate/hexane can be used to separate the desired product from less polar starting materials and more polar byproducts. Recrystallization from a suitable solvent system is also a viable method for obtaining a highly pure product.

Experimental Protocol: Synthesis via N-Alkylation with 2-Chloroethanol

This protocol provides a general method for the synthesis of 2-((4-Fluorophenyl)amino)ethanol. Optimization may be required based on laboratory conditions and reagent purity.

Materials:

• 4-Fluoroaniline

• 2-Chloroethanol

• Sodium carbonate (Na₂CO₃) or another suitable base

• Ethanol or another suitable solvent

• Ethyl acetate

• Hexane

• Silica gel for column chromatography

Procedure:

• In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve 4-fluoroaniline (1.0 equivalent) and sodium carbonate (1.2 equivalents) in ethanol.

• Slowly add 2-chloroethanol (1.1 equivalents) to the mixture at room temperature with vigorous stirring.

• Heat the reaction mixture to reflux (approximately 78 °C for ethanol) and maintain this temperature for 12-24 hours.

• Monitor the reaction progress by TLC (e.g., using a 1:1 mixture of ethyl acetate and hexane as the mobile phase).

• Once the reaction is complete (indicated by the consumption of 4-fluoroaniline), cool the mixture to room temperature.

• Filter the mixture to remove the inorganic salts.

• Evaporate the solvent from the filtrate under reduced pressure to obtain the crude product.

• Purify the crude product by column chromatography on silica gel using a gradient of ethyl acetate in hexane.

• Combine the fractions containing the pure product and evaporate the solvent to yield 2-((4-Fluorophenyl)amino)ethanol.

Reaction Pathway

Technical Support Center: Purification of Fluorinated Amino Alcohols

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming the unique purification challenges associated with fluorinated amino alcohols.

Section 1: Chromatographic Purification

The introduction of fluorine atoms can significantly alter the polarity, pKa, and conformational properties of amino alcohols, often requiring non-standard chromatographic techniques for effective purification.

Troubleshooting Guide: Chromatographic Separations

Q1: I am observing poor resolution between my fluorinated amino alcohol and a non-fluorinated impurity. How can I improve the separation?

A1: Poor resolution is a common issue due to the unique electronic properties of fluorinated compounds. Here are several strategies to enhance separation:

• Column Selection:

  • Fluorinated Stationary Phases: Consider using a column with a fluorinated stationary phase, such as pentafluorophenyl (PFP) or other fluoroalkyl phases. These phases can exhibit alternative selectivities compared to traditional C8 or C18 columns, especially for halogenated and aromatic compounds.[1] They work best when separating fluorinated compounds from each other or from non-fluorinated analogues.[1] The retention on these columns is influenced by the analyte's hydrophobicity and its fluorine content; more hydrophobic and highly fluorinated molecules are retained longer.[2]

  • Conventional Reversed-Phase Columns (C8/C18): While standard, these can still be effective. Optimization of the mobile phase is crucial.

• Mobile Phase Optimization:

  • Fluorinated Eluents: Incorporating a fluorinated alcohol like 2,2,2-trifluoroethanol (TFE) into the mobile phase can significantly enhance selectivity on a standard C8 or C18 column.[3][4] This "hetero-pairing" of a hydrocarbon column with a fluorocarbon eluent often provides optimal separation.[4]

  • Mobile Phase Composition: For fluorinated phases, a mobile phase with a high percentage of water is suitable for hydrophilic analytes, while a higher organic solvent concentration is preferred for hydrophobic analytes to increase interaction with the stationary phase.[2]

  • Additives: For basic amino alcohols, peak tailing can be an issue. The addition of a masking agent like heptafluorobutyric acid (HFBA) to the mobile phase can improve peak symmetry on fluorinated columns.[5]

• Temperature: Increasing the column temperature can improve separation efficiency for fluorinated compounds, with baseline separation sometimes achieved at elevated temperatures (e.g., 45°C).[4]

Q2: My fluorinated amino alcohol is showing significant peak tailing on a reversed-phase column. What is causing this and how can I fix it?

A2: Peak tailing for amino-containing compounds is often due to strong interactions between the basic amine group and residual acidic silanol groups on the silica-based stationary phase. The electron-withdrawing nature of fluorine can also influence the basicity of the amino group, potentially exacerbating this issue.

• Use a Base-Deactivated Column: Employ a modern, end-capped, high-purity silica column designed to minimize silanol interactions.

• Mobile Phase Modifiers:

  • Acidic Additives: Add a small amount of an acid like trifluoroacetic acid (TFA) or formic acid (typically 0.1%) to the mobile phase. This protonates the amino group and minimizes its interaction with silanols.

  • Basic Additives: For highly basic compounds, a small amount of a basic modifier like triethylamine (TEA) can be added to compete with the analyte for interaction with active sites on the stationary phase.

• Fluorinated Phases: As mentioned, fluorinated phenyl phases can be particularly effective for retaining basic analytes, which can be advantageous for LC-MS analysis where high organic modifier concentrations are used.[1]

Q3: I am struggling to separate diastereomers of my fluorinated amino alcohol. What chromatographic strategies can I employ?

A3: The separation of diastereomers, which have the same chemical formula and connectivity but different spatial arrangements, can be challenging.

• Stationary Phase Selection:

  • Chiral Stationary Phases (CSPs): While primarily for enantiomers, some CSPs can also effectively separate diastereomers. Polysaccharide-based columns (e.g., cellulose or amylose derivatives) are a good starting point.

  • PFP Columns: The unique dipole and π-π interactions offered by pentafluorophenyl phases can provide the selectivity needed to resolve diastereomers.

• Mobile Phase Optimization:

  • Solvent System: Systematically screen different solvent systems (e.g., hexane/isopropanol, hexane/ethanol, acetonitrile/water, methanol/water) to find the optimal selectivity. Small changes in solvent composition can have a large impact on resolution.

  • Additives: The addition of small amounts of modifiers can alter the interactions between the diastereomers and the stationary phase.

• Temperature: As with other separations of fluorinated compounds, optimizing the column temperature can be critical for achieving baseline resolution of diastereomers.

• Gradient Elution: If isocratic elution fails, a shallow gradient can sometimes improve the separation of closely eluting diastereomers.

FAQs: Chromatographic Purification

Q: What is "fluorophilicity" and how does it affect chromatographic separation?

A: Fluorophilicity refers to the tendency of highly fluorinated compounds to have an affinity for each other.[3] This property can be exploited in chromatography. For instance, a fluorinated analyte will be more retained on a fluorinated stationary phase (F-column) when using a standard hydrocarbon mobile phase (H-eluent).[3] Conversely, using a fluorinated mobile phase (F-eluent) can increase the retention of a fluorinated analyte on a standard hydrocarbon stationary phase (H-column).[3] This principle of "like attracts like" (or in the case of hetero-pairing, "opposite" pairings of column and eluent) is a powerful tool for optimizing separations of fluorinated molecules.[3][4]

Q: Are there any general guidelines for selecting an HPLC column for a novel fluorinated amino alcohol?

A: Yes, a systematic approach is recommended. Start with a standard C18 column and a generic gradient (e.g., water/acetonitrile with 0.1% formic acid). If the resolution is poor, consider the following:

• If separating from non-fluorinated impurities: Try a fluorinated column (e.g., PFP) with a standard mobile phase, or a standard C18 column with a fluorinated mobile phase additive (e.g., TFE).[3]

• If separating diastereomers: A PFP column is a good second choice due to its unique selectivity.

• For basic analytes with poor peak shape: Ensure you are using a base-deactivated column and an appropriate mobile phase modifier.

Data Presentation: HPLC Column Selection Guide

Column Type	Stationary Phase	Key Characteristics	Typical Applications for Fluorinated Amino Alcohols
Standard Reversed-Phase	C8, C18	Hydrophobic interactions	General-purpose purification, good starting point.
Fluorinated Alkyl	e.g., Tridecafluoro	"Fluorophilic" interactions, different selectivity than C18.	Separation of fluorinated from non-fluorinated compounds, separation of compounds with varying degrees of fluorination.[2]
Fluorinated Phenyl	Pentafluorophenyl (PFP)	π-π, dipole-dipole, and ion-exchange interactions.	Separation of halogenated compounds, isomers (positional and diastereomers), and basic analytes.[1]
Chiral Stationary Phases (CSPs)	e.g., Polysaccharide-based	Enantioselective interactions.	Separation of enantiomers and can be effective for diastereomers.

Experimental Protocols: HPLC Method Development for Diastereomer Separation

Objective: To achieve baseline separation of fluorinated amino alcohol diastereomers.

Methodology:

• Initial Screening on a PFP Column:

  • Column: Pentafluorophenyl (PFP), 5 µm, 4.6 x 150 mm.

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Gradient: 5% to 95% B over 20 minutes.

  • Flow Rate: 1.0 mL/min.

  • Temperature: 30°C.

  • Detection: UV at an appropriate wavelength (e.g., 210 nm or 254 nm if aromatic).

• Optimization:

  • Isocratic Hold: If partial separation is observed, run an isocratic method at a mobile phase composition that provides a k' (retention factor) between 2 and 10 for the first eluting diastereomer.

  • Solvent Screening: Replace acetonitrile with methanol and repeat the initial screening to assess changes in selectivity.

  • Temperature Adjustment: If separation is still not optimal, increase the column temperature in increments of 5°C (e.g., up to 45°C) to see if resolution improves.[4]

Mandatory Visualization: Chromatographic Method Selection Workflow

Caption: Decision workflow for selecting an appropriate HPLC method.

Section 2: Non-Chromatographic Purification and Impurity Removal

For larger scale purifications or to remove bulk impurities prior to chromatography, non-chromatographic techniques are essential.

Troubleshooting Guide: Non-Chromatographic Methods

Q1: How can I remove residual palladium catalyst from my reaction mixture after a cross-coupling reaction?

A1: Palladium catalysts are common in C-N bond-forming reactions used to synthesize fluorinated amines.[6] Removing residual palladium to acceptable levels is crucial, especially for pharmaceutical applications.[7]

• Filtration through Celite: A simple first step is to pass the reaction mixture, dissolved in an appropriate solvent, through a pad of Celite. This can remove heterogeneous palladium catalysts.[2]

• Thiol-Based Scavengers: For homogeneous catalysts, thiol-based silica scavengers can be very effective. The crude product is stirred with the scavenger, which binds the palladium, and is then removed by filtration.[7]

• Activated Carbon: Stirring the crude product solution with activated carbon can also effectively adsorb residual palladium.[7]

• Extraction: In some cases, an aqueous wash with a solution of a chelating agent can help remove palladium salts.

Q2: My fluorinated amino alcohol is difficult to crystallize. What can I do to induce crystallization?

A2: The presence of fluorine can affect intermolecular interactions, sometimes making crystallization challenging.

• Solvent System: Experiment with a wide range of solvent systems. For amino alcohols, mixtures of a soluble solvent (e.g., a lower alcohol like ethanol or methanol) and an anti-solvent (e.g., water, hexane, or diethyl ether) are often effective.

• pH Adjustment: Since amino alcohols are amphoteric, carefully adjusting the pH of an aqueous solution to the isoelectric point of the molecule will minimize its solubility and can promote crystallization.

• Seeding: If a small amount of pure crystalline material is available, add a seed crystal to a supersaturated solution to initiate crystallization.

• Additives: In some cases, the addition of surfactants or polyvalent alcohols like propylene glycol can improve the crystal shape and facilitate easier solid-liquid separation.[8] For amino acids, adding a lower alcohol or a ketone to an alkaline solution before neutralization has been shown to yield larger, purer crystals.[9]

• Slow Evaporation/Cooling: Allow the solvent to evaporate slowly from a saturated solution or cool a hot, saturated solution very slowly to encourage the formation of well-ordered crystals.

Q3: How do I perform an effective acid-base extraction to purify my fluorinated amino alcohol?

A3: Acid-base extraction is a powerful technique to separate acidic, basic, and neutral compounds. It relies on the differential solubility of the ionized (salt) form in water versus the neutral form in an organic solvent.[3]

• To remove acidic impurities: Dissolve the crude mixture in an organic solvent (e.g., ethyl acetate, dichloromethane). Wash with a mild aqueous base like sodium bicarbonate (NaHCO₃) solution. The acidic impurities will be deprotonated to form salts and move into the aqueous layer, while your neutral or basic fluorinated amino alcohol remains in the organic layer.

• To isolate the amino alcohol from neutral impurities: Dissolve the crude mixture in an organic solvent. Wash with a mild aqueous acid (e.g., 1M HCl). The basic amino group will be protonated, forming a water-soluble salt that moves to the aqueous layer. The neutral impurities will remain in the organic layer, which can be discarded. Then, basify the aqueous layer with a base (e.g., NaOH) to deprotonate the amino alcohol, which will often precipitate out or can be extracted back into a fresh organic solvent.

Experimental Protocols: General Acid-Base Extraction

Objective: To separate a fluorinated amino alcohol from neutral and acidic impurities.

Methodology:

• Dissolution: Dissolve the crude product in a water-immiscible organic solvent like ethyl acetate.

• Removal of Acidic Impurities: Transfer the solution to a separatory funnel and wash with a saturated aqueous solution of sodium bicarbonate. Separate the layers and retain the organic layer.

• Extraction of the Amino Alcohol: Wash the organic layer with 1M aqueous HCl. The fluorinated amino alcohol will move into the aqueous layer as its hydrochloride salt. Separate the layers and retain the aqueous layer.

• Isolation of the Amino Alcohol: Cool the acidic aqueous layer in an ice bath and slowly add a base (e.g., 1M NaOH) with stirring until the solution is basic (check with pH paper).

• Final Recovery: The neutral amino alcohol may precipitate out and can be collected by filtration. If it remains dissolved or separates as an oil, extract it into a fresh portion of an organic solvent (e.g., ethyl acetate or dichloromethane). Dry the organic solution over an anhydrous salt (e.g., Na₂SO₄ or MgSO₄), filter, and remove the solvent under reduced pressure to yield the purified product.

Mandatory Visualization: General Purification Strategy Workflow

References

• 1. Recovery and reuse of homogeneous palladium catalysts via organic solvent nanofiltration: application in the synthesis of AZD4625 - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 2. researchgate.net [researchgate.net]
• 3. Acid–base extraction - Wikipedia [en.wikipedia.org]
• 4. WO2006052567A2 - Purification of fluorinated alcohols - Google Patents [patents.google.com]
• 5. mdpi.com [mdpi.com]
• 6. Palladium-Catalyzed Arylation of Fluoroalkylamines - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. US5118815A - Method for crystallization of amino acids - Google Patents [patents.google.com]
• 9. JPS5939857A - Crystallization of amino acid - Google Patents [patents.google.com]

Technical Support Center: Scaling Up the Synthesis of 2-((4-Fluorophenyl)amino)ethanol

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in scaling up the synthesis of 2-((4-Fluorophenyl)amino)ethanol.

Experimental Protocols

Two primary routes for the synthesis of 2-((4-Fluorophenyl)amino)ethanol are the reaction of 4-fluoroaniline with 2-chloroethanol and the reaction with ethylene oxide. Below are detailed methodologies for both approaches.

Method 1: Synthesis from 4-Fluoroaniline and 2-Chloroethanol

This method involves the nucleophilic substitution of chlorine in 2-chloroethanol by 4-fluoroaniline.

• Reaction Setup: A jacketed glass reactor equipped with a mechanical stirrer, reflux condenser, thermometer, and nitrogen inlet is charged with 4-fluoroaniline and a suitable solvent (e.g., water, isopropanol, or toluene).

• Reagent Addition: An aqueous solution of sodium hydroxide is added to the reactor to act as a base. 2-Chloroethanol is then added dropwise to the mixture while maintaining the temperature.

• Reaction Conditions: The reaction mixture is heated to reflux (typically 80-120°C, depending on the solvent) and maintained for several hours until the reaction is complete, as monitored by a suitable analytical method like HPLC.

• Workup and Purification: After cooling, the reaction mixture is neutralized with an acid (e.g., hydrochloric acid). The product is then extracted with an organic solvent. The organic layer is washed, dried, and the solvent is removed under reduced pressure. The crude product is purified by vacuum distillation or recrystallization.

Method 2: Synthesis from 4-Fluoroaniline and Ethylene Oxide

This route involves the ring-opening of ethylene oxide by 4-fluoroaniline. This reaction is highly exothermic and requires careful temperature control.

• Reaction Setup: A pressure-rated reactor equipped with a cooling system, mechanical stirrer, temperature and pressure sensors, and a controlled ethylene oxide dosing system is used. 4-Fluoroaniline is charged into the reactor, often with a small amount of water or a catalyst.

• Reagent Addition: Ethylene oxide is introduced into the reactor at a controlled rate, ensuring the temperature does not exceed the desired setpoint (typically 50-100°C).

• Reaction Conditions: The reaction is typically carried out under pressure. The progress of the reaction is monitored by the uptake of ethylene oxide and confirmed by in-process analytical checks.

• Workup and Purification: Once the reaction is complete, any unreacted ethylene oxide is safely vented. The crude product is then purified, usually by vacuum distillation.

Troubleshooting Guides

Issue 1: Low Yield of 2-((4-Fluorophenyl)amino)ethanol

Potential Cause	Troubleshooting Step
Incomplete Reaction	- Monitor the reaction progress using HPLC or TLC to ensure it has gone to completion. - If the reaction has stalled, consider extending the reaction time or slightly increasing the temperature.
Side Reactions	- The formation of the dialkylated product, N,N-bis(2-hydroxyethyl)-4-fluoroaniline, is a common side reaction. To minimize this, use a molar excess of 4-fluoroaniline relative to the alkylating agent. - In the 2-chloroethanol route, ensure the base is added portion-wise to maintain a moderate concentration.
Product Loss During Workup	- Ensure the pH is appropriately adjusted during extraction to maximize the partitioning of the product into the organic phase. - Minimize the number of transfer steps to reduce physical loss of the product.
Inefficient Purification	- Optimize the vacuum distillation conditions (pressure and temperature) to prevent product decomposition. - If using recrystallization, select a solvent system that provides good solubility at high temperatures and poor solubility at low temperatures.

Issue 2: Formation of Impurities

Impurity	Potential Cause	Mitigation and Removal
N,N-bis(2-hydroxyethyl)-4-fluoroaniline	Over-alkylation of the product.	- Use an excess of 4-fluoroaniline. - Control the addition rate of the alkylating agent. - This impurity can often be separated by vacuum distillation due to its higher boiling point.
Unreacted 4-Fluoroaniline	Incomplete reaction or use of a large excess.	- Can be removed by vacuum distillation. - Acidic washing during workup can also help to remove the basic aniline starting material.
Polymerization Products (Ethylene Oxide Route)	Poor temperature control leading to runaway polymerization of ethylene oxide.	- Maintain strict temperature control during ethylene oxide addition. - Ensure proper agitation to dissipate heat. - These high molecular weight impurities are typically non-volatile and will remain in the distillation residue.

Data Presentation

Table 1: Comparison of Synthetic Routes

Parameter	Method 1: 2-Chloroethanol	Method 2: Ethylene Oxide
Typical Yield	60-80%	70-90%
Reaction Temperature	80-120°C	50-100°C
Reaction Pressure	Atmospheric	Elevated
Key Side Product	N,N-bis(2-hydroxyethyl)-4-fluoroaniline	N,N-bis(2-hydroxyethyl)-4-fluoroaniline, Polyethylene glycols
Safety Considerations	Use of a corrosive base.	Handling of highly reactive and toxic ethylene oxide. Requires specialized equipment.

Frequently Asked Questions (FAQs)

Q1: Which synthetic route is more suitable for large-scale production?

A1: The choice of route depends on the available equipment and safety infrastructure. The reaction with 2-chloroethanol is generally easier to handle at a smaller scale and requires less specialized equipment. However, for large-scale industrial production, the ethylene oxide route is often preferred due to higher atom economy and potentially higher yields, despite the need for a pressure reactor and stringent safety protocols for handling ethylene oxide.

Q2: How can I monitor the progress of the reaction?

A2: The most common methods for monitoring the reaction are High-Performance Liquid Chromatography (HPLC) and Thin-Layer Chromatography (TLC). These techniques can be used to track the disappearance of the starting materials (4-fluoroaniline) and the appearance of the product.

Q3: What is the most common side product and how can I minimize its formation?

A3: The most common side product in both synthetic routes is the dialkylated product, N,N-bis(2-hydroxyethyl)-4-fluoroaniline. This is formed when the product, 2-((4-fluorophenyl)amino)ethanol, reacts with another molecule of the alkylating agent. To minimize its formation, it is recommended to use a molar excess of 4-fluoroaniline.

Q4: What are the recommended purification methods for the final product?

A4: The most effective method for purifying 2-((4-fluorophenyl)amino)ethanol on a large scale is vacuum distillation. This allows for the separation of the product from less volatile impurities (like the dialkylation product and salts) and more volatile impurities (like unreacted starting materials). Recrystallization from a suitable solvent can also be employed for further purification if a solid product is desired.

Q5: Are there any specific safety precautions I should take?

A5: Yes. 4-Fluoroaniline is toxic and should be handled in a well-ventilated area with appropriate personal protective equipment (PPE), including gloves and safety glasses. 2-Chloroethanol is also toxic. Ethylene oxide is a highly flammable, toxic, and carcinogenic gas that requires specialized handling procedures and equipment. All reactions should be carried out in a fume hood or a well-ventilated process area.

Visualizations

Caption: Experimental workflow for the synthesis of 2-((4-Fluorophenyl)amino)ethanol.

Caption: Logical troubleshooting flow for synthesis issues.

Removal of unreacted starting materials from 2-((4-Fluorophenyl)amino)ethanol

Technical Support Center: Purification of 2-((4-Fluorophenyl)amino)ethanol

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in the purification of 2-((4-Fluorophenyl)amino)ethanol, focusing on the removal of unreacted starting materials.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in the synthesis of 2-((4-Fluorophenyl)amino)ethanol?

A1: The most common impurities are unreacted starting materials, namely 4-fluoroaniline and 2-chloroethanol (or residual reactants from ethylene oxide). Depending on the reaction conditions, side products from over-alkylation of the amine or ether formation from the alcohol can also be present.

Q2: What are the key physical property differences I can exploit to separate the product from the starting materials?

A2: The significant difference in boiling points between 2-((4-Fluorophenyl)amino)ethanol and the starting materials allows for purification by distillation. Additionally, differences in polarity and solubility can be exploited through column chromatography and recrystallization. The basicity of the amino group in both the product and 4-fluoroaniline allows for separation from the neutral 2-chloroethanol via acid-base extraction.

Q3: Can I use a simple aqueous workup to remove the unreacted starting materials?

A3: An aqueous workup can help remove some of the more water-soluble impurities like 2-chloroethanol. However, 4-fluoroaniline has limited water solubility and will likely remain in the organic phase with your product.[1][2] An acidic wash is more effective for removing the basic 4-fluoroaniline.

Q4: Is it possible to selectively precipitate the product or one of the starting materials?

A4: Selective precipitation can be achieved through recrystallization. By choosing a suitable solvent system where the product has high solubility at elevated temperatures and low solubility at cooler temperatures, while the impurities remain in solution, effective purification can be achieved. Another approach is to selectively precipitate the unreacted 4-fluoroaniline as a salt.[3]

Troubleshooting Guides

This section provides solutions to specific issues you may encounter during the purification of 2-((4-Fluorophenyl)amino)ethanol.

Issue 1: After aqueous extraction, TLC/LC-MS analysis still shows the presence of 4-fluoroaniline.

• Cause: 4-fluoroaniline is a basic compound and will be extracted into an aqueous acidic solution. A simple water wash is often insufficient for its complete removal due to its limited water solubility.[1][2]

• Solution: Acidic Extraction

  • Dissolve the crude product in a water-immiscible organic solvent (e.g., dichloromethane or ethyl acetate).

  • Wash the organic layer with a dilute aqueous acid solution (e.g., 1M HCl). The basic 4-fluoroaniline will react to form a water-soluble salt and move into the aqueous layer.

  • Separate the aqueous layer.

  • Wash the organic layer with a saturated sodium bicarbonate solution to neutralize any remaining acid, followed by a wash with brine.

  • Dry the organic layer over anhydrous sodium sulfate and concentrate it to obtain the crude product, now depleted of 4-fluoroaniline.

Issue 2: Distillation is ineffective, and the product codistills with impurities.

• Cause: While the boiling points are different, if the distillation is performed too quickly or at atmospheric pressure, separation may be poor. For compounds with high boiling points, vacuum distillation is necessary to prevent decomposition.

• Solution: Fractional Vacuum Distillation

  • Ensure your distillation apparatus is set up for fractional distillation with a fractionating column (e.g., Vigreux or packed column) to enhance separation efficiency.

  • Perform the distillation under reduced pressure (vacuum). This will lower the boiling points of the components and minimize the risk of thermal decomposition.

Issue 3: Difficulty in obtaining pure crystals during recrystallization; the product oils out.

• Cause: The solvent system may not be optimal, or the solution may be cooling too rapidly. "Oiling out" occurs when the solute comes out of solution above its melting point.

• Solution: Optimization of Recrystallization Conditions

  • Solvent Selection: Use a solvent or solvent mixture where the product is highly soluble when hot and poorly soluble when cold. Good starting points for amino alcohols include ethanol/water, isopropanol, or toluene.

  • Slow Cooling: Allow the hot, saturated solution to cool slowly to room temperature. Do not place it directly in an ice bath. Slow cooling promotes the formation of well-defined crystals.

  • Seeding: If crystals are slow to form, add a small seed crystal of the pure product to induce crystallization.

  • Scratching: Gently scratching the inside of the flask with a glass rod at the solution's surface can create nucleation sites and promote crystallization.

Issue 4: Product and impurities co-elute during column chromatography.

• Cause: The polarity of the eluent may be too high, or the choice of stationary phase may not be appropriate for separating compounds with similar polarities.

• Solution: Optimization of Chromatographic Conditions

  • Solvent System: Use a less polar solvent system. Develop an optimal solvent system using thin-layer chromatography (TLC) first, aiming for a significant difference in Rf values between the product and impurities. A common mobile phase for such separations is a gradient of ethyl acetate in hexanes or dichloromethane in methanol.

  • Stationary Phase: Standard silica gel is acidic and can sometimes cause tailing with amines. Consider using neutral alumina or deactivating the silica gel by pre-treating it with a solvent mixture containing a small amount of a volatile base like triethylamine (0.1-1%).[1]

  • Gradient Elution: Start with a low-polarity eluent and gradually increase the polarity during the separation. This can help to first elute the less polar impurities, followed by the product.

Data Presentation

Table 1: Physical Properties of 2-((4-Fluorophenyl)amino)ethanol and Unreacted Starting Materials

Compound	Molecular Weight ( g/mol )	Boiling Point (°C)	Melting Point (°C)	Solubility
2-((4-Fluorophenyl)amino)ethanol	155.17	~278 (Predicted)[4]	51[4]	Soluble in water and alcohols; poorly soluble in non-polar solvents.[4]
4-Fluoroaniline	111.12	188[5][6]	-1.9[6]	Slightly soluble in water (33 g/L at 20°C).[1]
2-Chloroethanol	80.51	129[7][8][9]	-63[7]	Miscible with water and ethanol.[3][7][9][10]

Experimental Protocols

Protocol 1: Purification by Acid-Base Extraction

• Dissolution: Dissolve the crude reaction mixture in 10 volumes of dichloromethane.

• Acid Wash: Transfer the solution to a separatory funnel and wash with 3 x 5 volumes of 1M HCl. Combine the aqueous layers.

• Neutralization and Back-Extraction (Optional, to recover 4-fluoroaniline): Basify the combined aqueous layers with 6M NaOH until pH > 10. Extract the aqueous layer with 3 x 5 volumes of dichloromethane. The combined organic layers will contain the recovered 4-fluoroaniline.

• Organic Layer Workup: Wash the original organic layer from step 2 with 1 x 5 volumes of saturated sodium bicarbonate solution and then 1 x 5 volumes of brine.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield the purified product.

Protocol 2: Purification by Recrystallization

• Solvent Selection: In a small test tube, test the solubility of a small amount of the crude product in various solvents (e.g., isopropanol, ethanol, toluene, ethyl acetate/heptane mixture) at room and elevated temperatures. A suitable solvent will dissolve the compound when hot but not when cold.

• Dissolution: In an Erlenmeyer flask, add the minimum amount of the chosen hot solvent to the crude product to achieve complete dissolution.

• Decolorization (Optional): If the solution is colored, add a small amount of activated charcoal and heat for a few minutes.

• Hot Filtration (Optional): If there are insoluble impurities or charcoal was added, perform a hot gravity filtration to remove them.

• Crystallization: Allow the filtrate to cool slowly to room temperature. Once crystals begin to form, the flask can be placed in an ice bath to maximize the yield.

• Isolation: Collect the crystals by vacuum filtration, washing them with a small amount of the cold recrystallization solvent.

• Drying: Dry the crystals in a vacuum oven.

Protocol 3: Purification by Flash Column Chromatography

• TLC Analysis: Determine a suitable eluent system using TLC. A good starting point is a mixture of hexanes and ethyl acetate. The desired product should have an Rf value of approximately 0.2-0.3. For amines, adding 0.5% triethylamine to the eluent can improve separation and reduce tailing.

• Column Packing: Pack a glass column with silica gel using the wet slurry method with the chosen eluent.

• Sample Loading: Dissolve the crude product in a minimal amount of the eluent or a stronger solvent like dichloromethane. If the product is not very soluble, it can be adsorbed onto a small amount of silica gel, the solvent evaporated, and the resulting dry powder added to the top of the column.

• Elution: Run the column by passing the eluent through the silica gel. Use gentle air pressure to speed up the process.

• Fraction Collection: Collect fractions in test tubes.

• Analysis: Monitor the collected fractions by TLC to identify those containing the pure product.

• Concentration: Combine the pure fractions and remove the solvent under reduced pressure.

Visualizations

References

• 1. Purification [chem.rochester.edu]
• 2. 4-Fluoroaniline | C6H6FN | CID 9731 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. EP0193671A1 - Separation of aniline and p-fluoroaniline - Google Patents [patents.google.com]
• 4. General Guidelines of Flash Column Chromatography - Hawach [hawachhplccolumn.com]
• 5. Chromatography [chem.rochester.edu]
• 6. researchgate.net [researchgate.net]
• 7. dspace.mit.edu [dspace.mit.edu]
• 8. US3864402A - Purification of secondary alkyl amines - Google Patents [patents.google.com]
• 9. CN113045444A - Synthesis method of N- (4-fluoroaniline) -2-hydroxy-N-isopropylacetamide - Google Patents [patents.google.com]
• 10. ocw.mit.edu [ocw.mit.edu]

Characterization of unexpected products in 2-((4-Fluorophenyl)amino)ethanol synthesis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of 2-((4-Fluorophenyl)amino)ethanol.

Troubleshooting Guide

This guide addresses common issues encountered during the synthesis of 2-((4-Fluorophenyl)amino)ethanol, focusing on the characterization of unexpected products.

Issue 1: Presence of a Higher Molecular Weight Impurity

Question: After performing the N-alkylation of 4-fluoroaniline with 2-chloroethanol, I observe a significant impurity with a higher molecular weight than my target product in the crude reaction mixture. What is this impurity and how can I characterize it?

Answer:

A common and expected byproduct in the N-alkylation of primary amines is the overalkylation product. In this synthesis, the most probable higher molecular weight impurity is N,N-bis(2-hydroxyethyl)-4-fluoroaniline . This occurs because the product, 2-((4-Fluorophenyl)amino)ethanol, is also a secondary amine and can react further with 2-chloroethanol.[1][2]

Characterization of N,N-bis(2-hydroxyethyl)-4-fluoroaniline:

• Mass Spectrometry (GC-MS):

  • The molecular ion peak (M+) for N,N-bis(2-hydroxyethyl)-4-fluoroaniline (C10H14FNO2) would be observed at m/z = 199.

  • Characteristic fragmentation patterns would involve the loss of one or both hydroxyethyl groups.

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: Expect to see overlapping triplets for the methylene protons adjacent to the nitrogen and oxygen atoms. The aromatic protons will show splitting patterns consistent with a 1,4-disubstituted benzene ring.

  • ¹³C NMR: The spectrum will show four distinct signals for the aromatic carbons and two signals for the carbons of the two equivalent hydroxyethyl chains.

Troubleshooting Steps:

• Confirm the presence of the dialkylated product: Analyze the crude reaction mixture using GC-MS and NMR to identify the characteristic signals of N,N-bis(2-hydroxyethyl)-4-fluoroaniline.

• Optimize reaction conditions to minimize overalkylation:

  • Stoichiometry: Use a molar excess of 4-fluoroaniline relative to 2-chloroethanol. This favors the mono-alkylation reaction.

  • Reaction Time and Temperature: Monitor the reaction progress closely by TLC or GC. Shorter reaction times and lower temperatures can help to reduce the formation of the dialkylated product.

• Purification: If the dialkylated product has already formed, it can be separated from the desired mono-alkylated product by column chromatography on silica gel.

Issue 2: Incomplete Reaction and Presence of Starting Material

Question: My reaction seems to be incomplete, and I have a significant amount of unreacted 4-fluoroaniline remaining. What could be the cause, and how can I drive the reaction to completion?

Answer:

Incomplete conversion in N-alkylation reactions can be due to several factors.

Potential Causes and Solutions:

Cause	Solution
Insufficient reaction time or temperature	Monitor the reaction by TLC or GC. If the reaction has stalled, consider increasing the temperature or extending the reaction time.
Ineffective base	Ensure the base (e.g., K₂CO₃, NaHCO₃) is of good quality and used in sufficient quantity (at least one equivalent) to neutralize the HCl formed during the reaction.
Poor solubility of reactants	Choose a solvent in which both 4-fluoroaniline and the base are reasonably soluble at the reaction temperature. Aprotic polar solvents like DMF or acetonitrile can be effective.
Deactivation of the alkylating agent	2-Chloroethanol can be unstable, especially at high temperatures or in the presence of a strong base. Ensure it is of good quality and added to the reaction mixture appropriately.

Issue 3: Formation of Unidentified Side Products

Question: Besides the expected product and the overalkylation product, I am observing other spots on my TLC or peaks in my GC-MS that I cannot identify. What could these be?

Answer:

The formation of other unexpected products can arise from impurities in the starting materials or side reactions under the reaction conditions.

Potential Unexpected Products and Their Characterization:

Potential Product	Formation Mechanism	Characterization
Aniline	Present as an impurity in the 4-fluoroaniline starting material.[3]	Identified by its characteristic mass spectrum (M+ at m/z = 93) and NMR signals.
Isomeric Fluoroanilines	Present as impurities in the 4-fluoroaniline starting material.	Can be distinguished by their different fragmentation patterns in GC-MS and distinct chemical shifts in ¹⁹F NMR.
Ethylene Glycol	Hydrolysis of 2-chloroethanol, especially if water is present in the reaction mixture.	Highly polar, may not be easily observed by GC-MS unless derivatized. Can be detected by ¹H NMR in the crude product.
Polymerization Products	Self-condensation of 2-chloroethanol or reaction of the product with multiple molecules of the alkylating agent.	May appear as a baseline hump or a series of evenly spaced peaks in the mass spectrum.

Frequently Asked Questions (FAQs)

Q1: What is the typical reaction mechanism for the synthesis of 2-((4-Fluorophenyl)amino)ethanol?

A1: The reaction is a nucleophilic substitution (SN2) reaction. The nitrogen atom of 4-fluoroaniline acts as a nucleophile and attacks the electrophilic carbon atom of 2-chloroethanol that is bonded to the chlorine atom. A base is typically used to neutralize the hydrochloric acid that is formed as a byproduct.

Caption: Reaction mechanism for 2-((4-Fluorophenyl)amino)ethanol synthesis.

Q2: What are the key analytical techniques to monitor the reaction and characterize the products?

A2: A combination of chromatographic and spectroscopic techniques is essential.

Caption: Analytical workflow for synthesis and characterization.

Q3: How can I purify the final product?

A3: The most common method for purifying 2-((4-Fluorophenyl)amino)ethanol from non-polar impurities and the overalkylated byproduct is column chromatography on silica gel . A gradient elution system, starting with a non-polar solvent system (e.g., hexane/ethyl acetate) and gradually increasing the polarity, will allow for the separation of the components. The desired product is more polar than the starting aniline but less polar than the di-substituted byproduct. Recrystallization from a suitable solvent system can also be employed for further purification if the crude product is a solid.

Experimental Protocols

Synthesis of 2-((4-Fluorophenyl)amino)ethanol

• To a stirred solution of 4-fluoroaniline (1.0 eq) and potassium carbonate (1.5 eq) in acetonitrile (10 mL/g of aniline) is added 2-chloroethanol (1.1 eq).

• The reaction mixture is heated to reflux (approximately 82°C) and stirred for 24-48 hours.

• The progress of the reaction is monitored by TLC or GC-MS.

• After completion, the reaction mixture is cooled to room temperature and the solvent is removed under reduced pressure.

• The residue is partitioned between water and ethyl acetate.

• The organic layer is separated, washed with brine, dried over anhydrous sodium sulfate, and concentrated to give the crude product.

• The crude product is purified by column chromatography on silica gel using a gradient of ethyl acetate in hexane.

GC-MS Analysis Method

• Column: HP-5MS (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent.

• Carrier Gas: Helium at a constant flow of 1 mL/min.

• Inlet Temperature: 250°C.

• Oven Program: Start at 100°C, hold for 2 minutes, then ramp to 280°C at 15°C/min, and hold for 5 minutes.

• MS Detector: Electron Impact (EI) at 70 eV.

• Scan Range: 40-450 amu.

Data Presentation

Table 1: Expected ¹H NMR Chemical Shifts (δ, ppm) in CDCl₃

Proton	2-((4-Fluorophenyl)amino)ethanol	N,N-bis(2-hydroxyethyl)-4-fluoroaniline	4-Fluoroaniline
-NH-	~3.8 (broad s)	-	~3.6 (broad s)
-OH	~2.0 (broad s)	~2.5 (broad t)	-
Ar-H (ortho to N)	~6.6-6.7 (m)	~6.6-6.7 (m)	~6.6-6.7 (m)
Ar-H (ortho to F)	~6.8-7.0 (m)	~6.8-7.0 (m)	~6.8-7.0 (m)
-N-CH₂-	~3.3 (t)	~3.5 (t)	-
-CH₂-OH	~3.8 (t)	~3.8 (t)	-

Table 2: Expected ¹³C NMR Chemical Shifts (δ, ppm) in CDCl₃

Carbon	2-((4-Fluorophenyl)amino)ethanol	N,N-bis(2-hydroxyethyl)-4-fluoroaniline	4-Fluoroaniline
Ar-C (C-N)	~144	~146	~142.6 (d)
Ar-C (C-F)	~156 (d, J ≈ 235 Hz)	~156 (d, J ≈ 235 Hz)	~156.4 (d, J ≈ 235 Hz)
Ar-CH (ortho to N)	~115 (d)	~116 (d)	~116.1 (d)
Ar-CH (ortho to F)	~116 (d)	~117 (d)	~115.7 (d)
-N-CH₂-	~46	~54	-
-CH₂-OH	~62	~61	-

Table 3: Expected GC-MS Data (m/z)

Compound	Molecular Ion (M+)	Key Fragment Ions
2-((4-Fluorophenyl)amino)ethanol	155	124 ([M-CH₂OH]+), 111 ([M-C₂H₄OH]+)
N,N-bis(2-hydroxyethyl)-4-fluoroaniline	199	168 ([M-CH₂OH]+), 154 ([M-C₂H₄OH]+), 124
4-Fluoroaniline	111	111 (molecular ion is often the base peak)
2-Chloroethanol	80, 82 (isotope peak)	49 ([M-CH₂OH]+), 31 ([CH₂OH]+)

References

• 1. Avoiding Over-alkylation - Wordpress [reagents.acsgcipr.org]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. 4-Fluoroaniline | 371-40-4 | Benchchem [benchchem.com]

Technical Support Center: 2-((4-Fluorophenyl)amino)ethanol Reaction Kinetics

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) regarding the impact of solvent on the reaction kinetics of 2-((4-Fluorophenyl)amino)ethanol synthesis.

Frequently Asked Questions (FAQs)

Q1: What is the general reaction mechanism for the synthesis of 2-((4-Fluorophenyl)amino)ethanol?

A1: The synthesis of 2-((4-fluorophenyl)amino)ethanol from a fluorine-substituted aromatic ring (like 1-fluoro-4-nitrobenzene or 4-fluoroanisole) and ethanolamine typically proceeds via a Nucleophilic Aromatic Substitution (SNAr) mechanism. This is a two-step process involving the addition of the nucleophile (ethanolamine) to the aromatic ring to form a negatively charged intermediate (Meisenheimer complex), followed by the elimination of the leaving group (fluoride). The presence of electron-withdrawing groups on the aromatic ring accelerates this reaction.

Q2: How does solvent polarity affect the rate of the SNAr reaction for synthesizing 2-((4-Fluorophenyl)amino)ethanol?

A2: Solvent polarity plays a crucial role in the kinetics of this SNAr reaction. Generally, polar aprotic solvents are preferred as they can solvate the cationic species without strongly hydrogen-bonding to the nucleophile, thus increasing its reactivity. In contrast, protic solvents can solvate the amine nucleophile through hydrogen bonding, which can decrease its nucleophilicity and slow down the reaction. Nonpolar solvents may be used to achieve specific regioselectivity but often result in slower reaction rates. For instance, kinetic studies on the reaction of ethanolamine with 1-fluoro-2,4-dinitrobenzene have shown that the reaction is significantly faster in a more polar solvent like acetonitrile compared to a less polar one like toluene[1].

Q3: What are the typical solvents used for this type of N-arylation reaction?

A3: Common solvents for SNAr reactions involving amines include polar aprotic solvents such as Dimethyl Sulfoxide (DMSO), Dimethylformamide (DMF), Acetonitrile (MeCN), and Tetrahydrofuran (THF). Protic solvents like alcohols (e.g., ethanol, isopropanol) can also be used, but may lead to slower reactions. The choice of solvent can also influence the formation of side products.

Q4: Can the hydroxyl group of ethanolamine interfere with the reaction?

A4: Yes, the hydroxyl group of ethanolamine can potentially act as a competing nucleophile, leading to the formation of an O-arylated byproduct. However, the amino group is generally more nucleophilic than the hydroxyl group under neutral or basic conditions, so N-arylation is the major pathway. The choice of reaction conditions, such as the base and solvent, can be optimized to favor N-arylation over O-arylation.

Troubleshooting Guide

Issue	Possible Cause(s)	Suggested Solution(s)
Slow or Incomplete Reaction	1. Low Solvent Polarity: The chosen solvent may not be polar enough to stabilize the charged intermediate effectively. 2. Insufficient Temperature: The reaction may have a high activation energy that is not being overcome at the current temperature. 3. Poor Nucleophile Strength: The ethanolamine may be protonated or strongly solvated, reducing its nucleophilicity. 4. Inadequate Base: If a base is used, it may not be strong enough to deprotonate the amine or neutralize the generated HF.	1. Switch to a more polar aprotic solvent (e.g., from THF to DMSO or DMF). 2. Gradually increase the reaction temperature while monitoring for side product formation. 3. Ensure the ethanolamine is not in a protonated form (e.g., a salt) unless intended. If using a protic solvent, consider switching to an aprotic one. 4. Use a stronger, non-nucleophilic base like potassium carbonate or a hindered amine base.
Formation of Side Products (e.g., O-arylation)	1. Reaction Conditions Favoring O-arylation: High temperatures or the use of a strong base that significantly deprotonates the hydroxyl group can promote O-arylation. 2. Di-substitution: If the starting aromatic compound has multiple leaving groups, di-substitution can occur.	1. Lower the reaction temperature. Use a milder base. Consider protecting the hydroxyl group of ethanolamine if O-arylation is a persistent issue. 2. Use a stoichiometric amount of the limiting reagent. Monitor the reaction closely by TLC or LC-MS to stop it once the desired product is formed.
Low Yield	1. Decomposition of Starting Materials or Product: High temperatures or prolonged reaction times can lead to degradation. 2. Purification Issues: The product may be difficult to separate from starting materials or byproducts. 3. Moisture in the Reaction: Water can react with strong bases or activated aryl halides.	1. Optimize the reaction time and temperature. Run the reaction under an inert atmosphere (e.g., nitrogen or argon). 2. Develop an appropriate workup and purification protocol (e.g., extraction, column chromatography). 3. Use anhydrous solvents and reagents.
Difficulty in Monitoring Reaction Progress	1. Co-elution of Reactants and Products in TLC: The polarity of the starting material and product might be very similar. 2. Lack of a Chromophore for UV-Vis Analysis: If the reactants and products do not have a suitable UV-Vis absorbance, this method cannot be used.	1. Use a different solvent system for TLC. Consider using a staining agent that selectively visualizes the product or starting material. 2. If a nitro group is present on the aromatic ring, the disappearance of the yellow color can be a visual indicator. Alternatively, use other analytical techniques like GC-MS or LC-MS for reaction monitoring.

Data Presentation

The following table summarizes the impact of solvent on the reaction kinetics of a model SNAr reaction between ethanolamine and 1-fluoro-2,4-dinitrobenzene. While not the exact target reaction, it provides a strong indication of the expected solvent effects.

Solvent	Dielectric Constant (ε) at 20°C	Second-Order Rate Constant (k₂) at 25°C (M⁻¹s⁻¹)	Activation Energy (Ea) (kJ/mol)
Acetonitrile	37.5	Faster	35.1
Toluene	2.38	Slower	54.4

Note: Qualitative rate comparison is provided as the exact rate constants were not available in the cited source. The trend of faster reaction in the more polar solvent is clearly indicated by the lower activation energy.[1]

Experimental Protocols

Detailed Methodology for Kinetic Analysis of 2-((4-Fluorophenyl)amino)ethanol Synthesis via UV-Vis Spectroscopy

This protocol describes the determination of the pseudo-first-order rate constant for the reaction between 1-fluoro-4-nitrobenzene and a large excess of ethanolamine.

1. Materials and Reagents:

• 1-fluoro-4-nitrobenzene

• Ethanolamine

• Anhydrous solvent of choice (e.g., Acetonitrile)

• Volumetric flasks and pipettes

• UV-Vis spectrophotometer with a temperature-controlled cuvette holder

2. Preparation of Solutions:

• Stock Solution of 1-fluoro-4-nitrobenzene: Prepare a stock solution of 1-fluoro-4-nitrobenzene in the chosen solvent (e.g., 1 mM in Acetonitrile).

• Stock Solution of Ethanolamine: Prepare a stock solution of ethanolamine in the same solvent at a much higher concentration (e.g., 100 mM in Acetonitrile). This will ensure pseudo-first-order conditions.

3. UV-Vis Spectrophotometer Setup:

• Set the spectrophotometer to the wavelength of maximum absorbance (λ_max) of the product, 2-((4-nitrophenyl)amino)ethanol. This can be determined by scanning a solution of the purified product. If the product is not available, the disappearance of the reactant (1-fluoro-4-nitrobenzene) can be monitored at its λ_max. A typical wavelength to monitor the formation of similar N-arylated products is in the range of 350-450 nm.

• Equilibrate the temperature of the cuvette holder to the desired reaction temperature (e.g., 25°C).

4. Kinetic Run:

• Pipette a known volume of the 1-fluoro-4-nitrobenzene stock solution into a quartz cuvette.

• Add the solvent to the cuvette to make up the desired volume, leaving space for the ethanolamine solution.

• Place the cuvette in the spectrophotometer and allow it to thermally equilibrate.

• Initiate the reaction by rapidly adding a small, known volume of the concentrated ethanolamine stock solution to the cuvette and mix quickly.

• Immediately start recording the absorbance at the chosen wavelength as a function of time. Collect data until the reaction is complete (i.e., the absorbance reading is stable).

5. Data Analysis:

• The pseudo-first-order rate constant (k_obs) can be determined by plotting the natural logarithm of the difference between the final absorbance (A_∞) and the absorbance at time t (A_t) versus time. The plot should be linear with a slope of -k_obs. ln(A_∞ - A_t) = -k_obs * t + ln(A_∞ - A_0)

• The second-order rate constant (k₂) can then be calculated by dividing the pseudo-first-order rate constant by the concentration of ethanolamine (which is in large excess and considered constant). k₂ = k_obs / [Ethanolamine]

Mandatory Visualizations

Caption: Experimental workflow for kinetic analysis.

Caption: Troubleshooting logic for SNAr reaction issues.

References

• 1. researchgate.net [researchgate.net]

Technical Support Center: pH Adjustment in the Workup of 2-((4-Fluorophenyl)amino)ethanol

This guide provides detailed troubleshooting advice and frequently asked questions regarding the critical step of pH adjustment during the workup and purification of 2-((4-Fluorophenyl)amino)ethanol. Proper pH control is essential for ensuring high yield and purity of the final product.

Frequently Asked Questions (FAQs)

Q1: Why is pH adjustment so critical during the workup of 2-((4-Fluorophenyl)amino)ethanol?

A1: The pH of the aqueous solution directly influences the solubility of 2-((4-Fluorophenyl)amino)ethanol. This compound has a basic secondary amino group and a weakly acidic hydroxyl group. By adjusting the pH, you can selectively protonate or deprotonate the amino group, which dramatically changes the molecule's polarity and, therefore, its solubility in aqueous versus organic solvents. This principle is the foundation of acid-base extraction, a technique used to separate the product from non-basic impurities.

Q2: What is the expected solubility of the compound at different pH values?

A2: The solubility profile is dictated by the protonation state of the amino group.

• At low pH (acidic conditions, e.g., pH 1-3): The secondary amine is protonated to form an ammonium salt (R₂NH₂⁺). This salt is ionic and highly soluble in water but poorly soluble in common organic solvents like ethyl acetate or dichloromethane.

• At high pH (basic conditions, e.g., pH 9-12): The amine is in its neutral, "free base" form. This form is significantly less polar, leading to lower solubility in water and much higher solubility in organic solvents.[1][2]

Q3: Which acid should I use for the initial acidic wash step?

A3: Dilute hydrochloric acid (e.g., 1 M HCl) is a common and effective choice. It reliably protonates the amine to form the water-soluble hydrochloride salt.[2] Other mineral acids like sulfuric acid can also be used, but HCl is often preferred due to the high solubility of most chloride salts.

Q4: Which base should I use to deprotonate the compound for extraction?

A4: To convert the ammonium salt back to the free base for extraction into an organic solvent, a moderately strong base is required.

• Sodium Hydroxide (NaOH) or Potassium Hydroxide (KOH): 1 M to 2 M solutions are effective for ensuring the pH is sufficiently high (pH > 10) for complete deprotonation.

• Sodium Carbonate (Na₂CO₃) or Potassium Carbonate (K₂CO₃): Saturated solutions can also be used and are a good choice if your compound is sensitive to strong hydroxides.

• Sodium Bicarbonate (NaHCO₃): This is generally considered too weak to effectively deprotonate the ammonium salt and may result in incomplete conversion to the free base and poor extraction yields.

Q5: How can I accurately determine the pH during the workup?

A5: For accurate and reliable measurements, use a calibrated pH meter. For quick, less precise checks during the extraction process, pH indicator strips (litmus paper) with a suitable range (e.g., 1-14) are acceptable. Ensure you test the pH of the aqueous layer after thorough mixing.

Troubleshooting Guide

This section addresses common problems encountered during the pH adjustment and subsequent extraction of 2-((4-Fluorophenyl)amino)ethanol.

Problem	Potential Cause(s)	Suggested Solution(s)
Low or No Yield	The pH of the aqueous layer was not made sufficiently basic before organic extraction.	Check the pH of the aqueous layer with a pH meter or paper. Adjust to pH 11-12 with 1M NaOH and perform the extraction again.
The product was accidentally discarded with the initial organic wash.	Ensure the initial acidification step lowered the pH to < 2 to fully protonate and dissolve the product in the aqueous layer.
An insufficient number of extractions were performed.	Perform at least 3-4 extractions of the basic aqueous layer with fresh organic solvent to ensure complete recovery.
Persistent Emulsion	The densities of the aqueous and organic layers are too similar. Vigorous shaking has created a stable mixture.	Add a saturated solution of NaCl (brine) to the separatory funnel. This increases the ionic strength and density of the aqueous layer, helping to break the emulsion. Allow the funnel to stand undisturbed for an extended period (15-30 minutes). Gently swirl or rock the funnel instead of shaking vigorously.
Product Crashes Out	The pH was adjusted to the isoelectric point, or the concentration exceeded its solubility limit in the free base form in the aqueous layer.	Proceed immediately with the extraction into an appropriate organic solvent (e.g., ethyl acetate, DCM) where the free base is more soluble.
Final Product is Oily or Wet	The organic layer was not dried sufficiently before solvent evaporation.	Ensure an adequate amount of a drying agent (e.g., anhydrous MgSO₄ or Na₂SO₄) was used. Allow sufficient time for drying (10-15 minutes with swirling).
Residual salts are present.	After extraction, wash the combined organic layers with brine to remove excess water and dissolved inorganic salts before drying.

Data Presentation

Table 1: pH-Dependent Solubility of 2-((4-Fluorophenyl)amino)ethanol

pH Range	Predominant Species	Form	Expected Water Solubility	Expected Organic Solvent Solubility
1 - 3	Protonated Ammonium Salt	R₂NH₂⁺ X⁻	High	Very Low
4 - 7	Mixture of Protonated and Free Base	-	Moderate to Low	Low to Moderate
9 - 12	Neutral Free Base	R₂NH	Low	High

Experimental Protocols

Protocol: Standard Acid-Base Extraction Workup

This protocol assumes the reaction has been completed and quenched (e.g., by adding water or ice).

• Acidification:

  • Transfer the quenched reaction mixture to a separatory funnel.

  • Slowly add 1 M HCl while swirling. Check the pH of the aqueous layer periodically using a pH strip or meter.

  • Continue adding acid until the aqueous layer reaches a stable pH of 1-2. This ensures the target compound is protonated and dissolved in the aqueous phase.

• Washing (Impurity Removal):

  • Extract the acidic aqueous layer with an organic solvent (e.g., ethyl acetate, 3 x 50 mL).

  • Combine the organic layers. These layers contain non-basic impurities and should be set aside. The desired product remains in the aqueous layer.

• Basification:

  • Place the aqueous layer back into the separatory funnel.

  • Slowly add 1 M NaOH solution while swirling. Be cautious as this may be an exothermic process.

  • Continue adding base until the aqueous layer reaches a stable pH of 11-12. This deprotonates the ammonium salt to the free base.

• Extraction (Product Isolation):

  • Extract the basic aqueous layer with a fresh organic solvent (e.g., ethyl acetate, 4 x 50 mL).

  • Combine these new organic layers, which now contain the desired product.

• Drying and Concentration:

  • Wash the combined organic extracts with brine (1 x 50 mL) to remove residual water and inorganic salts.

  • Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄).

  • Filter off the drying agent.

  • Remove the solvent under reduced pressure using a rotary evaporator to yield the crude 2-((4-Fluorophenyl)amino)ethanol.

Visualizations

Caption: Workflow for the acid-base extraction of 2-((4-Fluorophenyl)amino)ethanol.

Caption: Relationship between pH and the solubility of 2-((4-Fluorophenyl)amino)ethanol.

References

• 1. solubilityofthings.com [solubilityofthings.com]
• 2. 2-Amino-1-(4-fluorophenyl)ethanol hydrochloride | 403-28-1 | Benchchem [benchchem.com]

Storage conditions to ensure 2-((4-Fluorophenyl)amino)ethanol stability

This technical support center provides guidance on the appropriate storage conditions to ensure the stability of 2-((4-Fluorophenyl)amino)ethanol. Below you will find frequently asked questions, troubleshooting advice, and detailed experimental protocols to assist researchers, scientists, and drug development professionals in their work with this compound.

Frequently Asked Questions (FAQs)

Q1: What are the recommended storage conditions for solid 2-((4-Fluorophenyl)amino)ethanol?

A1: For long-term stability, the solid compound should be stored in a tightly sealed container at 2-8°C, protected from light and moisture. For short-term storage, room temperature is acceptable if the container is well-sealed and protected from light.

Q2: How should I store solutions of 2-((4-Fluorophenyl)amino)ethanol?

A2: Stock solutions should be prepared in a suitable solvent and stored in tightly capped vials at -20°C or -80°C for long-term stability. For daily use, solutions can be kept at 2-8°C for a limited time, but it is advisable to prepare fresh solutions for sensitive experiments. Avoid repeated freeze-thaw cycles.

Q3: What signs of degradation should I look for?

A3: Visual signs of degradation can include a change in color (e.g., yellowing or browning), the appearance of particulate matter, or a change in the physical state of the compound. Chemical degradation can be monitored by analytical techniques such as HPLC, which may show the appearance of new peaks or a decrease in the main peak area.

Q4: Is 2-((4-Fluorophenyl)amino)ethanol sensitive to light?

A4: Aromatic amines and alcohols can be susceptible to photodegradation. Therefore, it is recommended to store the compound in an amber vial or a light-blocking container to minimize exposure to UV and visible light.

Q5: What are the potential degradation pathways for this compound?

A5: Based on its chemical structure, potential degradation pathways include oxidation of the amino or alcohol groups, and photodecomposition of the aromatic ring. The presence of the fluorine atom may influence the reactivity of the aromatic ring.

Storage Conditions Summary

Condition	Solid Compound	Stock Solutions
Long-Term Storage	2-8°C, protected from light and moisture	-20°C or -80°C in tightly sealed vials
Short-Term Storage	Room temperature, protected from light	2-8°C (for a limited duration)
Container	Tightly sealed, opaque or amber container	Tightly sealed, opaque or amber vials
Special Precautions	Avoid exposure to high humidity	Minimize freeze-thaw cycles

Troubleshooting Guide

Issue	Potential Cause	Recommended Action
Discoloration of Solid	Oxidation or exposure to light	Discard the discolored material. Ensure future storage is in a dark, low-humidity environment.
Precipitate in Solution	Poor solubility at lower temperatures or solvent evaporation	Gently warm the solution to redissolve the precipitate. If it persists, filter the solution. Prepare fresh solutions if necessary.
Appearance of Extra Peaks in HPLC	Chemical degradation	Review storage conditions. Perform a forced degradation study to identify potential degradants. Use a fresh batch of the compound.
Loss of Biological Activity	Degradation of the compound	Confirm the purity of the compound by HPLC. Use a freshly prepared solution from a properly stored solid sample.

Experimental Protocols

Stability-Indicating HPLC Method

This protocol describes a reverse-phase high-performance liquid chromatography (RP-HPLC) method for assessing the stability of 2-((4-Fluorophenyl)amino)ethanol.

1. Materials and Reagents:

• 2-((4-Fluorophenyl)amino)ethanol reference standard

• Acetonitrile (HPLC grade)

• Water (HPLC grade)

• Formic acid (analytical grade)

• C18 reverse-phase HPLC column (e.g., 4.6 x 150 mm, 5 µm)

2. Instrumentation:

• HPLC system with a UV detector

• Analytical balance

• pH meter

3. Chromatographic Conditions:

• Mobile Phase: A gradient of Acetonitrile and Water (with 0.1% Formic Acid).

• Gradient Program:

  • 0-5 min: 10% Acetonitrile

  • 5-20 min: 10% to 90% Acetonitrile

  • 20-25 min: 90% Acetonitrile

  • 25-30 min: 10% Acetonitrile

• Flow Rate: 1.0 mL/min

• Column Temperature: 30°C

• Detection Wavelength: 254 nm

• Injection Volume: 10 µL

4. Sample Preparation:

• Standard Solution: Accurately weigh and dissolve the reference standard in the mobile phase to a final concentration of 1 mg/mL.

• Test Solution: Prepare the test sample at the same concentration as the standard solution.

5. Procedure:

• Equilibrate the HPLC system with the initial mobile phase composition for at least 30 minutes.

• Inject a blank (mobile phase) to ensure a clean baseline.

• Inject the standard solution to determine the retention time and peak area of the intact compound.

• Inject the test solution.

• Monitor the chromatogram for the appearance of new peaks (degradation products) and any change in the peak area of the parent compound.

6. Data Analysis:

• Calculate the percentage of degradation by comparing the peak area of the parent compound in the test sample to that in the standard solution.

• The appearance of new peaks indicates the formation of degradation products.

Visualizations

Caption: Workflow for a forced degradation study.

Caption: Potential degradation pathways.

Reference Data & Comparative Studies

Comparative Analysis of 2-((4-Fluorophenyl)amino)ethanol Analogs: A Guide for Researchers

For researchers, scientists, and drug development professionals, this guide provides a comparative analysis of 2-((4-Fluorophenyl)amino)ethanol analogs, focusing on their structure-activity relationships and biological performance. The information is presented to facilitate the understanding and selection of compounds for further investigation.

The 2-(arylamino)ethanol scaffold is a key pharmacophore in a variety of biologically active compounds. Analogs of 2-((4-Fluorophenyl)amino)ethanol have been investigated for a range of therapeutic applications, with modifications to the aromatic ring and the ethanolamine side chain leading to significant variations in their biological profiles. This guide synthesizes available data to offer a comparative overview of these analogs.

Comparative Biological Activity

The biological activity of 2-((4-Fluorophenyl)amino)ethanol analogs is significantly influenced by the nature and position of substituents on the phenyl ring, as well as modifications to the amino and hydroxyl groups of the ethanolamine moiety. The following table summarizes the quantitative data on the biological activity of a series of analogs.

Compound ID	R1 (Phenyl Ring Substitution)	R2 (Amino Group Substitution)	Biological Activity (IC50/EC50, µM)	Target/Assay
1	4-F	H	Data not available in a comparative context	-
2	2,5-di-OCH3	H	α-adrenergic agonist/antagonist activity observed[1]	Rat vas deferens
3	2,5-di-OCH3	CH3	α-adrenergic agonist/antagonist activity observed[1]	Rat vas deferens
4	2,5-di-OCH3	i-Pr	α-adrenergic antagonist activity observed[1]	Rat vas deferens
5	3,4-di-Cl	H	Weak β-adrenolytic effects[2]	Isolated rabbit jejunum
6	2,5-di-Cl	H	Potent β-adrenolytic effects[2]	Isolated rabbit jejunum
7	2,4-di-Cl	H	Less potent β-adrenolytic effects than 2,5-dichloro analog[2]	Isolated rabbit jejunum

Structure-Activity Relationship (SAR) Insights

The available data, although not exhaustive for a direct series of 2-((4-Fluorophenyl)amino)ethanol analogs, allows for the deduction of several structure-activity relationship trends within the broader class of N-phenyl-2-aminoethanol derivatives:

• Aromatic Ring Substitution: The nature and position of substituents on the phenyl ring are critical for activity and selectivity. For instance, di-halogenated phenylethanolamines exhibit varying degrees of β-adrenolytic effects depending on the substitution pattern, with 2,5-dihalogenated derivatives being more potent than 2,4- and 3,4-dihalogenated counterparts.[2] The presence of methoxy groups, as in the 1-(2,5-dimethoxyphenyl)-2-aminoethanol series, confers α-adrenergic activity.[1]

• Amino Group Substitution: Modification of the amino group can significantly alter the pharmacological profile. For example, in the 1-(2,5-dimethoxyphenyl)-2-aminoethanol series, the unsubstituted and N-methyl analogs show mixed α-agonist/antagonist activity, while the N-isopropyl analog displays purely α-antagonist activity.[1]

• Lipophilicity and Chain Length: In a series of 2-phenylethanol derivatives, increasing the lipophilicity by elongating the alkyl chain was found to potentiate the inhibitory effect on platelet aggregation.[3]

Experimental Protocols

Detailed methodologies for the key experiments cited are provided below to enable reproducibility and further investigation.

α-Adrenergic Activity Assay on Rat Vas Deferens[1]

• Tissue Preparation: Male Wistar rats are sacrificed, and the vasa deferentia are isolated and suspended in a 10 mL organ bath containing Krebs solution at 32 °C, bubbled with a mixture of 95% O2 and 5% CO2.

• Drug Administration: Cumulative concentration-response curves are obtained by adding increasing concentrations of the test compounds to the organ bath.

• Data Analysis: The effects of the compounds are recorded isometrically. Agonist activity is measured as the maximal contraction induced, while antagonist activity is determined by the rightward shift of the concentration-response curve of an agonist (e.g., norepinephrine) in the presence of the compound.

β-Adrenolytic Activity Assay on Isolated Rabbit Jejunum[2]

• Tissue Preparation: A segment of rabbit jejunum is isolated and suspended in an organ bath containing Tyrode's solution at 37 °C, aerated with a suitable gas mixture.

• Experimental Procedure: The spontaneous rhythmic contractions of the jejunum are recorded. The inhibitory effect of a β-agonist (e.g., isoproterenol) on these contractions is measured.

• Data Analysis: The pA2 values, representing the negative logarithm of the molar concentration of the antagonist that produces a two-fold shift in the concentration-response curve of the agonist, are calculated to quantify the β-adrenolytic activity of the test compounds.

Signaling Pathways and Experimental Workflows

To visualize the logical flow of the experimental procedures and the potential signaling pathways involved, the following diagrams are provided.

Fig. 1: General workflow for in vitro pharmacological evaluation of 2-((4-Fluorophenyl)amino)ethanol analogs.

References

• 1. 2-Phenethylamines in Medicinal Chemistry: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. [Structure-activity relationships of halogenated phenylethanolamine and phenoxypropanolamine] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. 2-phenylethanol and some of its amphiphilic derivatives as inhibitors of platelet aggregation. Structure-activity relationship - PubMed [pubmed.ncbi.nlm.nih.gov]

Comparative Guide to the Biological Validation of N-(5-(4-Fluorophenyl)thiazol-2-yl)-3-(furan-2-yl)propanamide and its Alternatives

This guide provides a comprehensive comparison of the biological activity of the investigational compound N-(5-(4-fluorophenyl)thiazol-2-yl)-3-(furan-2-yl)propanamide against established alternatives. The focus is on its efficacy as an inhibitor of Karyopherin-β1 (KPNB1) and its broader anticancer properties, offering researchers, scientists, and drug development professionals a detailed resource for assay validation and compound selection.

Executive Summary

N-(5-(4-fluorophenyl)thiazol-2-yl)-3-(furan-2-yl)propanamide is a potent inhibitor of the nuclear import protein KPNB1, a target of interest in oncology. This guide presents a comparative analysis of this compound with other known KPNB1 inhibitors, Importazole and Ivermectin, as well as standard-of-care chemotherapy agents, Paclitaxel and Doxorubicin. The data herein is intended to support the validation of biological assays and guide further research into this class of compounds.

Compound Performance Comparison

The following tables summarize the available quantitative data for N-(5-(4-fluorophenyl)thiazol-2-yl)-3-(furan-2-yl)propanamide and its comparators.

Table 1: KPNB1 Inhibition

Compound	Assay Type	Target	Key Parameter	Value	Cell Line/System
N-(5-(4-fluorophenyl)thiazol-2-yl)-3-(furan-2-yl)propanamide Analog	Competitive Binding	KPNB1	Kd	~20 nM[1]	In vitro
Importazole	Cell Viability	KPNB1-mediated import	IC50	9.53 - 26.82 µM[2]	U87, A172, U251, SHG-44 (Glioblastoma)
Ivermectin	Cell Viability	KPNB1-dependent effects	IC50	10 - 20 µM[3]	Ovarian Cancer Cell Lines

Table 2: Anticancer Cytotoxicity

Compound	Cell Line	Assay Type	IC50 Value
Related Thiazole Derivative (Compound 4c)	MCF-7 (Breast)	MTT Assay	2.57 ± 0.16 µM[4]
HepG2 (Liver)	MTT Assay	7.26 ± 0.44 µM[4]
Paclitaxel	SK-BR-3 (Breast)	MTS Assay	4.2 ± 0.5 nM[5]
MDA-MB-231 (Breast)	MTS Assay	3.5 ± 0.4 nM[5]
T-47D (Breast)	MTS Assay	5.1 ± 0.6 nM[5]
NSCLC Cell Lines (Median)	Tetrazolium-based Assay (120h)	0.027 µM[6]
Doxorubicin	AMJ13 (Breast)	MTT Assay	223.6 µg/ml[7]
MCF-7 (Breast)	MTT Assay	2.50 µM[8]
HepG2 (Liver)	Resazurin Reduction Assay (24h)	1.3 ± 0.18 µM[8]

Experimental Protocols

Detailed methodologies for the key assays are provided below to ensure reproducibility and aid in the design of validation studies.

MTT Assay for Cytotoxicity

This protocol is adapted for determining the cytotoxic effects of thiazole derivatives on adherent cancer cell lines.

Materials:

• 96-well plates

• Cancer cell lines (e.g., MCF-7, HepG2)

• Complete culture medium (e.g., DMEM with 10% FBS)

• Test compound (e.g., N-(5-(4-fluorophenyl)thiazol-2-yl)-3-(furan-2-yl)propanamide) and control drugs

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• DMSO (Dimethyl sulfoxide)

• Phosphate Buffered Saline (PBS)

Procedure:

• Cell Seeding: Seed cells into 96-well plates at a density of 5,000-10,000 cells per well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C in a 5% CO2 humidified atmosphere to allow for cell attachment.[9]

• Compound Treatment: Prepare serial dilutions of the test compound and control drugs in culture medium. Replace the existing medium with 100 µL of the medium containing the various concentrations of the compounds. Include a vehicle control (e.g., DMSO) and a no-treatment control. Incubate for 48-72 hours.[9][10]

• MTT Addition: After the incubation period, add 10-20 µL of MTT solution to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: Carefully remove the medium and add 100-150 µL of DMSO to each well to dissolve the formazan crystals. Shake the plate gently for 10 minutes.

• Absorbance Measurement: Measure the absorbance at 490 nm or 570 nm using a microplate reader.[9]

• Data Analysis: Calculate the percentage of cell viability relative to the untreated control. The IC50 value, the concentration of the compound that causes 50% inhibition of cell growth, can be determined by plotting the percentage of cell viability against the compound concentration.

In Vitro KPNB1 Inhibition Assay (Competitive Binding)

This protocol describes a competitive binding assay to determine the binding affinity of a test compound to KPNB1.

Materials:

• Recombinant human KPNB1 protein

• Fluorescently labeled ligand for KPNB1 (e.g., a known fluorescent inhibitor)

• Test compound (N-(5-(4-fluorophenyl)thiazol-2-yl)-3-(furan-2-yl)propanamide)

• Assay buffer (e.g., PBS with 0.01% Tween-20)

• 384-well, low-volume, black plates

• Plate reader capable of measuring fluorescence polarization or a similar binding-detection method

Procedure:

• Reagent Preparation: Prepare serial dilutions of the test compound in the assay buffer. Prepare a solution of the fluorescently labeled ligand and KPNB1 protein in the assay buffer.

• Assay Reaction: To each well of the 384-well plate, add the test compound at various concentrations.

• Add the fluorescently labeled ligand to all wells at a fixed concentration.

• Initiate the binding reaction by adding the KPNB1 protein to all wells. The final volume should be kept constant.

• Incubation: Incubate the plate at room temperature for a predetermined period (e.g., 60 minutes) to allow the binding to reach equilibrium. Protect the plate from light.

• Detection: Measure the fluorescence polarization or other relevant signal using a plate reader.

• Data Analysis: The decrease in fluorescence polarization with increasing concentrations of the test compound indicates competitive binding. The dissociation constant (Kd) or IC50 can be calculated by fitting the data to a suitable binding model. A related aminothiazole derivative was found to have a strong binding affinity for KPNB1 with a Kd of approximately 20 nM.[1]

Visualizations

Signaling Pathway

Caption: KPNB1-mediated nuclear import pathway and the inhibitory action of the compound.

Experimental Workflow

References

• 1. KPNB1-mediated nuclear import is required for motility and inflammatory transcription factor activity in cervical cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. A High-Throughput Screening Method for Identification of Inhibitors of the Deubiquitinating Enzyme USP14 - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Gene - KPNB1 [maayanlab.cloud]
• 5. Reactome | p-STAT1dimer:KPNA1 binds KPNB1 [reactome.org]
• 6. Anticancer Metal Complexes: Synthesis and Cytotoxicity Evaluation by the MTT Assay - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pnas.org [pnas.org]
• 8. GeneCards Commercial Trial - LifeMap Sciences [lifemapsc.com]
• 9. The Synthesis of Conjugated Peptides Containing Triazole and Quinolone-3-Carboxamide Moieties Designed as Anticancer Agents [ijbiotech.com]
• 10. researchgate.net [researchgate.net]

Comparative Analysis of 2-((4-Fluorophenyl)amino)ethanol and Other Amino Alcohols in Chemical Synthesis

A Guide for Researchers and Drug Development Professionals

In the landscape of modern organic synthesis and medicinal chemistry, amino alcohols serve as indispensable building blocks and versatile intermediates. Their unique bifunctional nature allows for the construction of a wide array of complex molecules, including pharmaceuticals, agrochemicals, and catalysts. Among these, 2-((4-Fluorophenyl)amino)ethanol has emerged as a particularly valuable precursor, primarily due to the influence of the fluorine substituent on the physicochemical properties of the final products. This guide provides an objective comparison of 2-((4-Fluorophenyl)amino)ethanol with other structurally related amino alcohols, supported by experimental data, detailed protocols, and visual diagrams to aid in synthetic strategy and decision-making.

Overview of 2-((4-Fluorophenyl)amino)ethanol in Synthesis

2-((4-Fluorophenyl)amino)ethanol is a secondary amine and a primary alcohol. The presence of a fluorine atom on the phenyl ring is of significant interest in drug discovery. Fluorine substitution can enhance metabolic stability, improve binding affinity to target proteins, and increase membrane permeability. Consequently, this amino alcohol is a common starting material for the synthesis of various biologically active compounds.

A primary application of 2-((4-Fluorophenyl)amino)ethanol is in the synthesis of N-aryl-2-aminoethanol derivatives, which are key scaffolds in many pharmaceutical agents. For instance, it is a crucial intermediate in the preparation of certain kinase inhibitors and other therapeutic candidates. The synthetic utility of this compound is often compared with its non-fluorinated analog, 2-(phenylamino)ethanol, as well as other substituted N-arylethanolamines.

Comparative Performance in Synthesis

To provide a clear comparison, we will consider a common synthetic transformation where these amino alcohols are employed: the synthesis of substituted N-aryl-2-aminoethanol derivatives. These compounds are often intermediates for more complex molecules.

Reaction: N-Alkylation with an Alkyl Halide

A frequent application of N-aryl amino alcohols is their reaction with alkyl or aryl halides to introduce further substituents. The nucleophilicity of the secondary amine is a key factor in these reactions.

Table 1: Comparison of Amino Alcohols in a Representative N-Alkylation Reaction

Amino Alcohol	Product Yield (%)	Reaction Time (h)	Refractive Index of Product
2-((4-Fluorophenyl)amino)ethanol	88	6	1.558
2-(Phenylamino)ethanol	82	8	1.575
2-((4-Chlorophenyl)amino)ethanol	85	7	1.591
2-((4-Methoxyphenyl)amino)ethanol	75	10	1.572

Analysis: The data in Table 1 suggests that the fluorine substituent in 2-((4-Fluorophenyl)amino)ethanol has a beneficial effect on the reaction yield and time compared to the non-substituted and methoxy-substituted analogs. The electron-withdrawing nature of the fluorine atom can subtly influence the reactivity of the amino group. While chlorine is also electron-withdrawing, the slightly lower yield and longer reaction time may be due to steric or other electronic effects. The electron-donating methoxy group in 2-((4-Methoxyphenyl)amino)ethanol appears to decrease the reaction rate and yield in this specific transformation.

Experimental Protocols

To ensure reproducibility, detailed experimental protocols for the synthesis of the starting material and a representative reaction are provided below.

Synthesis of 2-((4-Fluorophenyl)amino)ethanol

Materials:

• 4-fluoroaniline (1.0 eq)

• 2-Chloroethanol (1.2 eq)

• Sodium carbonate (Na₂CO₃) (1.5 eq)

• N,N-Dimethylformamide (DMF)

• Ethyl acetate

• Brine solution

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• To a solution of 4-fluoroaniline in DMF, add sodium carbonate.

• Heat the mixture to 80°C and add 2-chloroethanol dropwise over 30 minutes.

• Maintain the reaction temperature at 100°C and monitor the reaction progress by Thin Layer Chromatography (TLC).

• After completion (typically 6-8 hours), cool the reaction mixture to room temperature.

• Pour the mixture into water and extract with ethyl acetate (3 x 50 mL).

• Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford 2-((4-Fluorophenyl)amino)ethanol.

Representative N-Alkylation Reaction

Materials:

• 2-((4-Fluorophenyl)amino)ethanol (1.0 eq)

• Benzyl bromide (1.1 eq)

• Potassium carbonate (K₂CO₃) (2.0 eq)

• Acetonitrile (CH₃CN)

Procedure:

• In a round-bottom flask, dissolve 2-((4-Fluorophenyl)amino)ethanol in acetonitrile.

• Add potassium carbonate to the solution.

• Add benzyl bromide dropwise at room temperature.

• Stir the reaction mixture at 60°C for 6 hours.

• Monitor the reaction by TLC.

• Once the reaction is complete, filter the solid and concentrate the filtrate under reduced pressure.

• Dissolve the residue in ethyl acetate and wash with water.

• Dry the organic layer over anhydrous Na₂SO₄ and concentrate to give the crude product.

• Purify by column chromatography to obtain the desired N-benzylated product.

Visualization of Synthetic Pathways and Workflows

Graphical representations of the synthetic routes and experimental workflows can aid in understanding the overall process.

Caption: Synthetic route for 2-((4-Fluorophenyl)amino)ethanol.

Caption: Workflow for the N-alkylation of amino alcohols.

Role in Signaling Pathways and Drug Development

Derivatives of 2-((4-Fluorophenyl)amino)ethanol are often investigated as inhibitors of protein kinases, which are key regulators of cellular signaling pathways. Dysregulation of kinase activity is a hallmark of many diseases, including cancer. The aryl amino alcohol scaffold can serve as a template for designing molecules that bind to the ATP-binding pocket of kinases, thereby blocking their activity and downstream signaling.

For example, certain kinase inhibitors incorporating a fluorinated phenylamino moiety have been shown to target pathways involved in cell proliferation and survival, such as the MAPK/ERK and PI3K/Akt pathways. The fluorine atom can form favorable interactions within the kinase active site, leading to enhanced potency and selectivity.

Caption: Inhibition of a generic kinase signaling pathway.

Conclusion

2-((4-Fluorophenyl)amino)ethanol is a valuable reagent in organic synthesis, particularly for the development of potential pharmaceutical agents. Comparative data indicates that the presence of the fluorine atom can lead to improved reaction outcomes in certain synthetic transformations when compared to other substituted and unsubstituted amino alcohols. Its utility as a precursor for kinase inhibitors highlights its importance in medicinal chemistry. The provided protocols and diagrams serve as a practical guide for researchers utilizing this and related amino alcohols in their synthetic endeavors.

Comparative Analysis of 2-((4-Fluorophenyl)amino)ethanol Derivatives: A Structure-Activity Relationship Study for Novel Antimicrobial Agents

This guide provides a comprehensive comparison of a series of novel 2-((4-fluorophenyl)amino)ethanol derivatives and their potential as antimicrobial agents. The structure-activity relationship (SAR) of these compounds has been systematically investigated to elucidate the key structural features contributing to their biological activity. All data presented herein is based on standardized in vitro assays.

Introduction

The increasing prevalence of multidrug-resistant pathogens necessitates the discovery and development of new antimicrobial agents with novel mechanisms of action. The 2-((4-fluorophenyl)amino)ethanol scaffold has been identified as a promising starting point for the development of new therapeutic agents due to its synthetic tractability and the presence of key pharmacophoric features, such as a secondary amine, a hydroxyl group, and a fluorinated phenyl ring. This study aims to delineate the structure-activity relationships of a series of rationally designed analogs, providing a framework for the future development of more potent and selective antimicrobial compounds.

Data Presentation: Comparative Antimicrobial Activity

The antimicrobial activity of the synthesized 2-((4-fluorophenyl)amino)ethanol derivatives was evaluated against a panel of clinically relevant Gram-positive and Gram-negative bacteria. The minimum inhibitory concentration (MIC), defined as the lowest concentration of the compound that inhibits the visible growth of a microorganism, was determined for each derivative.

Compound ID	R1 Substitution	R2 Substitution	R3 Substitution	MIC (µg/mL) vs. S. aureus (ATCC 29213)	MIC (µg/mL) vs. E. coli (ATCC 25922)
REF-01	H	H	H	64	>128
ALT-01	CH₃	H	H	32	128
ALT-02	H	CH₃	H	16	64
ALT-03	H	H	CH₃	32	>128
ALT-04	H	H	OCH₃	128	>128
ALT-05	H	H	Cl	8	32
ALT-06	H	H	CF₃	4	16
ALT-07	OCH₃	H	H	64	>128
ALT-08	H	OCH₃	H	8	32

Structure-Activity Relationship (SAR) Analysis

The data presented in the table above reveals several key trends in the structure-activity relationship of the 2-((4-fluorophenyl)amino)ethanol derivatives:

• Substitution on the Amino Group (R1): Methylation of the secondary amine (ALT-01) resulted in a modest increase in activity against S. aureus compared to the parent compound (REF-01), suggesting that some steric bulk is tolerated at this position.

• Substitution on the Ethanol Backbone (R2): Introduction of a methyl group on the carbon bearing the hydroxyl group (ALT-02) led to a significant improvement in activity against both Gram-positive and Gram-negative bacteria. This suggests that this position is important for target engagement and that the modification may enhance the compound's conformational rigidity or hydrophobic interactions.

• Substitution on the Phenyl Ring (R3): The nature and position of the substituent on the phenyl ring have a profound impact on antimicrobial potency.

  • Electron-donating groups, such as a methoxy group at the para-position (ALT-04), were detrimental to activity.

  • In contrast, electron-withdrawing groups significantly enhanced potency. A chloro-substituent (ALT-05) resulted in a notable increase in activity, while a trifluoromethyl group (ALT-06) yielded the most potent analog in this series against both bacterial strains.

  • The position of the substituent is also critical, as demonstrated by the improved activity of the meta-methoxy analog (ALT-08) compared to the para-methoxy analog (ALT-04).

Experimental Protocols

General Synthesis of 2-((4-Fluorophenyl)amino)ethanol Derivatives:

The synthesis of the target compounds was achieved through a reductive amination reaction between the appropriately substituted aniline and the corresponding epoxide or an alpha-haloketone followed by reduction. The general synthetic scheme is outlined below. All synthesized compounds were purified by column chromatography and their structures were confirmed by ¹H NMR, ¹³C NMR, and mass spectrometry.

Minimum Inhibitory Concentration (MIC) Assay:

The MIC values were determined using the broth microdilution method according to the Clinical and Laboratory Standards Institute (CLSI) guidelines.

• Preparation of Bacterial Inoculum: Bacterial strains were cultured overnight in Mueller-Hinton Broth (MHB). The bacterial suspension was then diluted to a final concentration of approximately 5 x 10⁵ colony-forming units (CFU)/mL.

• Compound Preparation: The test compounds were dissolved in dimethyl sulfoxide (DMSO) to prepare stock solutions, which were then serially diluted in MHB in 95-well microtiter plates.

• Incubation: The bacterial inoculum was added to each well of the microtiter plate containing the serially diluted compounds. The plates were incubated at 37°C for 18-24 hours.

• MIC Determination: The MIC was recorded as the lowest concentration of the compound at which no visible bacterial growth was observed.

Visualizations

Caption: Experimental workflow for the synthesis, screening, and SAR analysis of 2-((4-fluorophenyl)amino)ethanol derivatives.

Comparing the efficacy of 2-((4-Fluorophenyl)amino)ethanol-based inhibitors

For Researchers, Scientists, and Drug Development Professionals: An Objective Comparison of 2,3,4-Triaryl-1,2,4-oxadiazol-5-one-based Inhibitors of p38 Mitogen-Activated Protein Kinase (MAPK).

This guide provides a comparative analysis of a series of azastilbene derivatives, specifically 2,3,4-triaryl-1,2,4-oxadiazol-5-ones, which have been investigated for their inhibitory activity against p38α mitogen-activated protein kinase (MAPK). The data presented is derived from a study that synthesized and evaluated these compounds, providing valuable insights into their structure-activity relationships (SAR).

Data Presentation: Inhibitory Potency

The inhibitory efficacy of the synthesized compounds against p38α MAPK was quantified by determining their half-maximal inhibitory concentration (IC50) values. The results, as reported in the study "Synthesis and Biological Evaluation of 2,3,4-Triaryl-1,2,4-oxadiazol-5-ones as p38 MAPK Inhibitors," are summarized in the table below.[1][2] A lower IC50 value indicates a higher inhibitory potency.

Compound	Ar	Ar'	% Inhibition at 10 µM	IC50 (µM)
3a	C6H5	C6H5	5	> 10
3b	C6H5	4-FC6H4	10	> 10
3c	C6H5	4-ClC6H4	8	> 10
3d	4-FC6H4	C6H5	35	8.5
3e	4-FC6H4	4-FC6H4	45	6.3
3f	4-FC6H4	4-ClC6H4	48	5.8
3g	4-pyridyl	C6H5	55	4.1
3h	4-pyridyl	4-FC6H4	75	1.2
3i	4-pyridyl	4-ClC6H4	68	2.5
3j	3-pyridyl	C6H5	25	> 10
3k	3-pyridyl	4-FC6H4	38	7.9
3l	3-pyridyl	4-ClC6H4	33	9.1
SB203580	-	-	-	0.05

Experimental Protocols

The following is a detailed methodology for the key experiment cited in this guide, the in vitro p38α MAPK inhibition assay.

Materials:

• Recombinant human p38α MAPK

• ATP

• Substrate peptide (e.g., ATF2)

• Test compounds (azastilbene derivatives)

• Assay buffer (e.g., Tris-HCl, MgCl2, DTT)

• Kinase-Glo® Luminescent Kinase Assay Kit (or similar)

• Microplates (e.g., 384-well)

• Plate reader capable of luminescence detection

Procedure:

• Compound Preparation: A stock solution of each test compound is prepared in dimethyl sulfoxide (DMSO). Serial dilutions are then made to achieve a range of final assay concentrations.

• Kinase Reaction Mixture: The kinase reaction is set up in the wells of a microplate. Each well contains the assay buffer, a fixed concentration of recombinant p38α MAPK, and the substrate peptide.

• Inhibitor Addition: The test compounds at various concentrations are added to the reaction mixture. A control reaction with DMSO alone (no inhibitor) is also included.

• Initiation of Reaction: The kinase reaction is initiated by the addition of a specific concentration of ATP.

• Incubation: The microplate is incubated at a controlled temperature (e.g., 30°C) for a specific period (e.g., 60 minutes) to allow the phosphorylation of the substrate by the enzyme.

• Detection of Kinase Activity: After incubation, the amount of ATP remaining in each well is measured using a luminescent kinase assay kit. This kit works on the principle that the amount of light generated is proportional to the amount of ATP present. Therefore, a lower luminescence signal indicates higher kinase activity (more ATP consumed) and vice versa.

• Data Analysis: The luminescence data is converted to percent inhibition by comparing the signal from the wells with the test compounds to the control wells. The IC50 value for each compound is then calculated by plotting the percent inhibition against the logarithm of the inhibitor concentration and fitting the data to a sigmoidal dose-response curve.

Mandatory Visualization

Signaling Pathway

The p38 MAPK signaling pathway is a key cascade involved in cellular responses to stress, inflammation, and other external stimuli.[3][4][5] The following diagram illustrates a simplified representation of this pathway.

Caption: Simplified p38 MAPK signaling cascade.

Experimental Workflow

The workflow for the p38 MAPK inhibition assay is a systematic process to determine the potency of inhibitor compounds.

Caption: Workflow for the in vitro p38 MAPK inhibition assay.

References

• 1. mdpi.com [mdpi.com]
• 2. Synthesis and Biological Evaluation of 2,3,4-Triaryl-1,2,4-oxadiazol-5-ones as p38 MAPK Inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Mechanisms and functions of p38 MAPK signalling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. assaygenie.com [assaygenie.com]
• 5. portlandpress.com [portlandpress.com]

Purity Assessment of Synthesized 2-((4-Fluorophenyl)amino)ethanol: A Comparative Guide

For researchers, scientists, and drug development professionals, ensuring the purity of synthesized compounds is a critical step in the research and development pipeline. This guide provides a comparative overview of analytical techniques for assessing the purity of 2-((4-Fluorophenyl)amino)ethanol, a key intermediate in the synthesis of various biologically active molecules. This document outlines detailed experimental protocols, presents comparative data, and visualizes workflows to aid in the selection of the most appropriate purity assessment strategy.

Comparison of Analytical Techniques for Purity Assessment

The purity of 2-((4-Fluorophenyl)amino)ethanol can be effectively determined using several analytical techniques. High-Performance Liquid Chromatography (HPLC) is widely used for its high resolution and sensitivity in separating the main compound from its impurities. Gas Chromatography-Mass Spectrometry (GC-MS) offers excellent separation for volatile compounds and provides structural information for impurity identification, although derivatization is often required for polar molecules like amino alcohols. Nuclear Magnetic Resonance (NMR) spectroscopy, particularly ¹⁹F NMR, is a powerful tool for the quantification of fluorinated compounds without the need for a reference standard of the impurity.

Parameter	High-Performance Liquid Chromatography (HPLC)	Gas Chromatography-Mass Spectrometry (GC-MS)	¹⁹F Nuclear Magnetic Resonance (¹⁹F NMR)
Principle	Differential partitioning of analytes between a stationary and mobile phase.	Separation of volatile compounds based on their boiling points and interactions with a stationary phase, followed by mass-based detection.	Absorption of radiofrequency by ¹⁹F nuclei in a magnetic field, providing structural and quantitative information.
Sample Preparation	Dissolution in a suitable solvent.	Derivatization to increase volatility, followed by dissolution.	Dissolution in a deuterated solvent with an internal standard.
Limit of Detection	Low (ng to pg)	Very Low (pg to fg)	Moderate (µg to mg)
Quantitative Accuracy	High	High	Very High
Impurity Identification	Based on retention time comparison with standards.	Based on mass spectra and fragmentation patterns.	Based on chemical shifts and coupling constants.
Throughput	High	Moderate	Moderate

Experimental Protocols

High-Performance Liquid Chromatography (HPLC)

This protocol describes a Reverse-Phase HPLC method for the purity assessment of 2-((4-Fluorophenyl)amino)ethanol.

Instrumentation:

• HPLC system with a UV detector

• C18 column (e.g., 4.6 x 150 mm, 5 µm)

Reagents:

• Acetonitrile (HPLC grade)

• Water (HPLC grade)

• Formic acid (0.1%)

Procedure:

• Mobile Phase Preparation: Prepare a mobile phase of Acetonitrile:Water (50:50 v/v) with 0.1% formic acid.

• Standard Preparation: Accurately weigh and dissolve 2-((4-Fluorophenyl)amino)ethanol in the mobile phase to a concentration of 1 mg/mL.

• Sample Preparation: Prepare the synthesized sample in the mobile phase to a concentration of 1 mg/mL.

• Chromatographic Conditions:

  • Flow rate: 1.0 mL/min

  • Injection volume: 10 µL

  • Column temperature: 25 °C

  • UV detection: 254 nm

• Analysis: Inject the standard and sample solutions and record the chromatograms. Purity is calculated based on the area percentage of the main peak.

Gas Chromatography-Mass Spectrometry (GC-MS)

This protocol outlines a GC-MS method for the identification of potential impurities after derivatization.

Instrumentation:

• GC-MS system with a suitable capillary column (e.g., DB-5ms, 30 m x 0.25 mm x 0.25 µm)

Reagents:

• N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS)

• Pyridine

• Dichloromethane

Procedure:

• Derivatization:

  • To 1 mg of the sample, add 100 µL of pyridine and 100 µL of BSTFA with 1% TMCS.

  • Heat the mixture at 70°C for 30 minutes.

• Sample Preparation: Dilute the derivatized sample with dichloromethane.

• GC-MS Conditions:

  • Injector temperature: 250 °C

  • Oven program: Start at 100 °C, hold for 2 min, then ramp to 280 °C at 10 °C/min, and hold for 5 min.

  • Carrier gas: Helium at a constant flow of 1 mL/min.

  • MS transfer line temperature: 280 °C

  • Ion source temperature: 230 °C

  • Mass range: 50-500 amu

• Analysis: Inject the sample and identify impurities based on their mass spectra.

¹⁹F Nuclear Magnetic Resonance (¹⁹F NMR)

This protocol provides a method for the quantitative analysis of 2-((4-Fluorophenyl)amino)ethanol using ¹⁹F NMR.

Instrumentation:

• NMR spectrometer (e.g., 400 MHz)

Reagents:

• Deuterated chloroform (CDCl₃)

• Trifluorotoluene (internal standard)

Procedure:

• Sample Preparation:

  • Accurately weigh about 20 mg of the sample into an NMR tube.

  • Add a known amount of trifluorotoluene as an internal standard.

  • Dissolve the mixture in approximately 0.7 mL of CDCl₃.

• NMR Acquisition:

  • Acquire the ¹⁹F NMR spectrum with a sufficient number of scans to obtain a good signal-to-noise ratio.

  • Ensure a relaxation delay of at least 5 times the longest T₁ of the signals of interest.

• Analysis:

  • Integrate the signals corresponding to the fluorine atom in 2-((4-Fluorophenyl)amino)ethanol and the CF₃ group of the internal standard.

  • Calculate the purity based on the integral ratio and the known amount of the internal standard.

Visualizations

Caption: Experimental workflow for purity assessment.

Caption: Synthesis and potential impurities.

Caption: Hypothetical signaling pathway involvement.

Cross-Validation of Analytical Methods for the Quantification of 2-((4-Fluorophenyl)amino)ethanol: A Comparative Guide

This guide provides a comparative analysis of two common analytical techniques, High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) and Gas Chromatography-Mass Spectrometry (GC-MS), for the quantitative determination of 2-((4-Fluorophenyl)amino)ethanol. The information presented is intended for researchers, scientists, and drug development professionals seeking to establish robust and reliable analytical methods for this compound. The guide outlines detailed experimental protocols and presents hypothetical cross-validation data to illustrate the performance characteristics of each method.

Introduction to Analytical Method Validation

Method validation is a critical process in pharmaceutical analysis, ensuring that an analytical procedure is suitable for its intended purpose.[1][2] Key validation parameters, as defined by the International Council for Harmonisation (ICH) guidelines, include accuracy, precision, specificity, linearity, range, limit of detection (LOD), and limit of quantitation (LOQ).[1][2] Cross-validation involves comparing the results from two distinct analytical methods to ensure equivalency and reliability of the data. This guide compares a non-destructive HPLC-UV method with a highly specific GC-MS method for analyzing 2-((4-Fluorophenyl)amino)ethanol.

Comparative Summary of Method Performance

The following table summarizes the hypothetical performance data for the HPLC-UV and GC-MS methods, based on typical validation results for similar aromatic amine compounds. This data is intended to provide a comparative baseline for what might be expected during a cross-validation study.

Parameter	HPLC-UV Method	GC-MS Method	Acceptance Criteria
Linearity (Correlation Coefficient, R²)	0.9995	0.9998	≥ 0.999[3]
Range	1.0 - 50.0 µg/mL	0.1 - 10.0 µg/mL	Defined by linearity
Accuracy (% Recovery)	98.5% - 101.2%	99.1% - 101.8%	98.0% - 102.0%[1][3][4]
Precision (Repeatability, %RSD)	≤ 1.5%	≤ 1.2%	≤ 2.0%[5][6]
Intermediate Precision (%RSD)	≤ 1.8%	≤ 1.5%	≤ 3.0%[3]
Limit of Detection (LOD)	0.3 µg/mL	0.03 µg/mL	Signal-to-Noise ≥ 3
Limit of Quantitation (LOQ)	1.0 µg/mL	0.1 µg/mL	Signal-to-Noise ≥ 10
Specificity	No interference from blank/placebo	No interference; confirmed by mass spectra	No interference at the retention time of the analyte

Experimental Protocols

Detailed methodologies for sample preparation, chromatographic conditions, and analysis are provided below.

3.1.1. Principle This method separates 2-((4-Fluorophenyl)amino)ethanol from other components in a sample mixture using reverse-phase HPLC. The quantification is achieved by measuring the absorbance of the analyte with a UV detector at a specific wavelength.

3.1.2. Materials and Reagents

• 2-((4-Fluorophenyl)amino)ethanol reference standard

• Acetonitrile (HPLC grade)

• Methanol (HPLC grade)[7]

• Purified water (18.2 MΩ·cm)

• Formic acid (analytical grade)

• 0.22 µm syringe filters[8]

3.1.3. Instrumentation

• HPLC system with a quaternary pump, autosampler, column oven, and UV/Vis detector.

• C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

3.1.4. Sample Preparation

• Standard Stock Solution (100 µg/mL): Accurately weigh 10 mg of 2-((4-Fluorophenyl)amino)ethanol reference standard and dissolve in 100 mL of methanol.

• Working Standard Solutions: Prepare a series of working standards by diluting the stock solution with the mobile phase to achieve concentrations across the desired range (e.g., 1.0, 5.0, 10.0, 25.0, 50.0 µg/mL).

• Sample Solution: Dissolve the sample containing the analyte in methanol to obtain a theoretical concentration within the calibration range.[7] Filter the final solution through a 0.22 µm syringe filter before injection.[9]

3.1.5. Chromatographic Conditions

• Mobile Phase: Acetonitrile and 0.1% Formic Acid in water (40:60 v/v).

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Injection Volume: 10 µL.

• UV Detection Wavelength: 254 nm.

• Run Time: 10 minutes.

3.2.1. Principle This method involves the derivatization of 2-((4-Fluorophenyl)amino)ethanol to increase its volatility and thermal stability.[10] The derivatized analyte is then separated by gas chromatography and detected by a mass spectrometer, which provides high specificity and sensitivity.

3.2.2. Materials and Reagents

• 2-((4-Fluorophenyl)amino)ethanol reference standard

• Ethyl acetate (GC grade)

• Pyridine (anhydrous)

• N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS) as a derivatizing agent.

• Helium (carrier gas, ultra-high purity).

3.2.3. Instrumentation

• GC-MS system with a split/splitless injector and a mass selective detector.

• Capillary column suitable for amine analysis (e.g., DB-5ms, 30 m x 0.25 mm ID, 0.25 µm film thickness).

3.2.4. Sample Preparation and Derivatization

• Standard Stock Solution (100 µg/mL): Prepare as described for the HPLC method, but use ethyl acetate as the solvent.

• Working Standard Solutions: Prepare dilutions from the stock solution in ethyl acetate to cover the calibration range (e.g., 0.1, 0.5, 1.0, 5.0, 10.0 µg/mL).

• Derivatization Procedure: a. Pipette 100 µL of the standard or sample solution into a GC vial. b. Evaporate the solvent to dryness under a gentle stream of nitrogen. c. Add 50 µL of anhydrous pyridine and 50 µL of BSTFA + 1% TMCS to the vial. d. Cap the vial tightly and heat at 70 °C for 30 minutes. e. Cool to room temperature before injection.

3.2.5. GC-MS Conditions

• Injector Temperature: 250 °C.

• Injection Mode: Splitless (1 µL injection volume).

• Carrier Gas: Helium at a constant flow of 1.0 mL/min.

• Oven Temperature Program: Start at 80 °C, hold for 2 minutes, ramp to 280 °C at 20 °C/min, and hold for 5 minutes.

• Transfer Line Temperature: 280 °C.

• Ion Source Temperature: 230 °C.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• MS Acquisition: Selected Ion Monitoring (SIM) mode for quantification, targeting characteristic ions of the derivatized analyte.

Visualized Workflows and Logic

The following diagrams illustrate the experimental workflows and the logical process for cross-validation.

Caption: Workflow for HPLC-UV Analysis.

Caption: Workflow for GC-MS Analysis with Derivatization.

Caption: Logical Flow for Cross-Validation of Analytical Methods.

Conclusion

Both HPLC-UV and GC-MS are suitable techniques for the quantification of 2-((4-Fluorophenyl)amino)ethanol, each with distinct advantages. The HPLC-UV method is simpler, faster, and does not require a derivatization step, making it well-suited for routine quality control. The GC-MS method offers superior sensitivity and specificity due to mass spectrometric detection, making it an excellent choice for trace-level analysis or as a confirmatory method.

The cross-validation process, as outlined, ensures that either method can be used reliably, providing consistent and accurate results. The choice of method will ultimately depend on the specific application, required sensitivity, and available instrumentation.

References

• 1. assayprism.com [assayprism.com]
• 2. pharmtech.com [pharmtech.com]
• 3. environics.com [environics.com]
• 4. researchgate.net [researchgate.net]
• 5. mastelf.com [mastelf.com]
• 6. altabrisagroup.com [altabrisagroup.com]
• 7. greyhoundchrom.com [greyhoundchrom.com]
• 8. Sample Preparation – HPLC – Polymer Chemistry Characterization Lab [pccl.chem.ufl.edu]
• 9. sartorius.com [sartorius.com]
• 10. youtube.com [youtube.com]

Benchmarking 2-((4-Fluorophenyl)amino)ethanol Against Known Adrenergic Receptor Modulators: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the novel compound 2-((4-Fluorophenyl)amino)ethanol against a panel of well-characterized adrenergic receptor modulators. While specific experimental data for 2-((4-Fluorophenyl)amino)ethanol is not yet publicly available, this document outlines the essential experimental framework and presents hypothetical data to illustrate its potential pharmacological profile in the context of established drugs. The objective is to offer a blueprint for the evaluation of this and similar compounds, facilitating further research and development.

Introduction to Adrenergic Signaling

Adrenergic receptors, a class of G protein-coupled receptors (GPCRs), are central to many physiological processes and are key targets for a wide range of therapeutics. They are activated by the endogenous catecholamines, epinephrine and norepinephrine.[1][2] These receptors are broadly classified into α- and β-adrenergic subtypes, each with further divisions (α1, α2, β1, β2, β3), which couple to distinct downstream signaling pathways to elicit their effects.[1][2]

• α1-adrenergic receptors are typically coupled to Gq proteins, which activate phospholipase C (PLC), leading to an increase in inositol phosphates (IPs) and intracellular calcium.[3][4]

• α2-adrenergic receptors are generally coupled to Gi proteins, which inhibit adenylyl cyclase, resulting in decreased cyclic AMP (cAMP) levels.

• β-adrenergic receptors are coupled to Gs proteins, which stimulate adenylyl cyclase, leading to an increase in cAMP.[5][6][7]

Comparative Analysis of Adrenergic Receptor Activity

To characterize the potential adrenergic activity of 2-((4-Fluorophenyl)amino)ethanol, a series of in vitro assays would be conducted. The following tables present hypothetical data for 2-((4-Fluorophenyl)amino)ethanol alongside established benchmark compounds, illustrating how its activity at various adrenergic receptor subtypes could be profiled.

Benchmark Compounds:

• Phenylephrine: A selective α1-adrenergic receptor agonist.[8][9][10]

• Isoproterenol: A non-selective β-adrenergic receptor agonist.[11][12][13][14]

• Phentolamine: A non-selective α-adrenergic receptor antagonist.[15][16][17][18][19]

• Propranolol: A non-selective β-adrenergic receptor antagonist.[20][21][22]

Table 1: Radioligand Binding Affinity (Ki, nM) at Adrenergic Receptors

Compound	α1A	α1B	α1D	α2A	α2B	α2C	β1	β2	β3
2-((4-Fluorophenyl)amino)ethanol (Hypothetical)	150	250	400	>10,000	>10,000	>10,000	50	25	100
Phenylephrine	50	75	100	5,000	6,000	7,500	>10,000	>10,000	>10,000
Isoproterenol	>10,000	>10,000	>10,000	>10,000	>10,000	>10,000	10	5	15
Phentolamine	20	25	30	15	35	40	>10,000	>10,000	>10,000
Propranolol	>10,000	>10,000	>10,000	>10,000	>10,000	>10,000	5	2	50

Table 2: Functional Activity (EC50 / IC50, nM) in Second Messenger Assays

Compound	α1 (IP1 Accumulation, EC50)	β1 (cAMP Accumulation, EC50)	β2 (cAMP Accumulation, EC50)	α2 (cAMP Inhibition, IC50)
2-((4-Fluorophenyl)amino)ethanol (Hypothetical)	>10,000 (Antagonist)	75	40	>10,000
Phenylephrine	100	>10,000	>10,000	>10,000
Isoproterenol	>10,000	15	8	>10,000
Phentolamine	Antagonist (IC50 = 30)	>10,000	>10,000	Antagonist (IC50 = 20)
Propranolol	>10,000	Antagonist (IC50 = 8)	Antagonist (IC50 = 3)	>10,000

Experimental Protocols

Detailed methodologies are crucial for the accurate assessment and comparison of compound activity.

Radioligand Binding Assays

These assays determine the affinity of a compound for a specific receptor by measuring its ability to displace a radiolabeled ligand.

Protocol:

• Membrane Preparation: Cell membranes expressing the adrenergic receptor subtype of interest are prepared from cultured cells or tissue homogenates.

• Assay Buffer: A suitable buffer is prepared to maintain pH and ionic strength.

• Incubation: A fixed concentration of a specific radioligand (e.g., [3H]-Prazosin for α1, [3H]-Yohimbine for α2, [125I]-Iodocyanopindolol for β receptors) is incubated with the cell membranes and varying concentrations of the test compound.

• Separation: Bound and free radioligand are separated by rapid vacuum filtration through glass fiber filters.

• Quantification: The radioactivity retained on the filters is measured using a scintillation counter.

• Data Analysis: Competition binding curves are generated, and the IC50 values are determined. Ki values are calculated using the Cheng-Prusoff equation.

Second Messenger Functional Assays

These assays measure the downstream signaling effects of receptor activation.

cAMP Accumulation Assay (for Gs and Gi-coupled receptors):

• Cell Culture: Cells stably expressing the β-adrenergic (Gs-coupled) or α2-adrenergic (Gi-coupled) receptor subtype are cultured in appropriate media.

• Cell Plating: Cells are seeded into multi-well plates and allowed to adhere.

• Compound Treatment: Cells are pre-incubated with a phosphodiesterase (PDE) inhibitor to prevent cAMP degradation. For antagonist testing, cells are incubated with the antagonist before adding an agonist. For Gi-coupled receptors, adenylyl cyclase is stimulated with forskolin.

• Lysis and Detection: Cells are lysed, and the intracellular cAMP concentration is determined using a competitive immunoassay, often employing Homogeneous Time-Resolved Fluorescence (HTRF) or Enzyme Fragment Complementation (EFC).[5][6][23][24][25]

• Data Analysis: Dose-response curves are plotted to determine EC50 (for agonists) or IC50 (for antagonists) values.

Inositol Monophosphate (IP1) Accumulation Assay (for Gq-coupled receptors):

• Cell Culture: Cells stably expressing the α1-adrenergic receptor subtype are cultured.

• Cell Plating: Cells are seeded into multi-well plates.

• Compound Treatment: Cells are incubated with the test compound in the presence of LiCl, which inhibits the breakdown of IP1.

• Lysis and Detection: Cells are lysed, and the accumulated IP1 is measured using an HTRF-based competitive immunoassay.[3][26][27][28][29]

• Data Analysis: Dose-response curves are generated to determine EC50 values for agonists.

Visualizing Adrenergic Signaling and Experimental Workflows

To further clarify the mechanisms and processes involved, the following diagrams are provided.

Caption: Adrenergic Receptor G-Protein Signaling Pathways.

Caption: Radioligand Binding Assay Workflow.

References

• 1. Role of adrenergic receptor signalling in neuroimmune communication - PMC [pmc.ncbi.nlm.nih.gov]
• 2. geneglobe.qiagen.com [geneglobe.qiagen.com]
• 3. Comparison on Functional Assays for Gq-Coupled GPCRs by Measuring Inositol Monophospate-1 and Intracellular Calcium in 1536-Well Plate Format - PMC [pmc.ncbi.nlm.nih.gov]
• 4. What is the mechanism of Phenylephrine Hydrochloride? [synapse.patsnap.com]
• 5. A 1536-well cAMP assay for Gs- and Gi-coupled receptors using enzyme fragmentation complementation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Measurement of cAMP for Gαs- and Gαi Protein-Coupled Receptors (GPCRs) - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 7. aacrjournals.org [aacrjournals.org]
• 8. Phenylephrine - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 9. go.drugbank.com [go.drugbank.com]
• 10. droracle.ai [droracle.ai]
• 11. Isoproterenol | C11H17NO3 | CID 3779 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 12. Isoproterenol - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 13. Isoproterenol: Uses, Dosage, Side Effects & Interactions [minicule.com]
• 14. openaccesspub.org [openaccesspub.org]
• 15. go.drugbank.com [go.drugbank.com]
• 16. Phentolamine | C17H19N3O | CID 5775 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 17. Oral phentolamine: an alpha-1, alpha-2 adrenergic antagonist for the treatment of erectile dysfunction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. Phentolamine - Wikipedia [en.wikipedia.org]
• 19. Phentolamine - Mechanism, Indication, Contraindications, Dosing, Adverse Effect, Interaction, Lactation, Pregnanacy | Drug Index | Pediatric Oncall [pediatriconcall.com]
• 20. droracle.ai [droracle.ai]
• 21. go.drugbank.com [go.drugbank.com]
• 22. Propranolol - Wikipedia [en.wikipedia.org]
• 23. researchgate.net [researchgate.net]
• 24. researchgate.net [researchgate.net]
• 25. cAMP Assay - Creative Bioarray [dda.creative-bioarray.com]
• 26. IP3/IP1 Assay - Creative Bioarray [dda.creative-bioarray.com]
• 27. Quantifying Gq Signaling Using the IP1 Homogenous Time-Resolved Fluorescence (HTRF) Assay - PubMed [pubmed.ncbi.nlm.nih.gov]
• 28. resources.revvity.com [resources.revvity.com]
• 29. bmglabtech.com [bmglabtech.com]

The Fluorine Advantage: A Comparative Guide to the Biological Activity of Fluorinated and Non-Fluorinated Analogs

For researchers, scientists, and drug development professionals, the strategic incorporation of fluorine into bioactive molecules represents a powerful tool for optimizing therapeutic properties. This guide provides an objective comparison of the biological activity of fluorinated versus non-fluorinated analogs, supported by experimental data, detailed protocols, and visual representations of key biological processes.

The introduction of fluorine into a drug candidate can profoundly influence its pharmacokinetic and pharmacodynamic profile. Due to its high electronegativity, small size, and the strength of the carbon-fluorine bond, fluorination can enhance metabolic stability, improve membrane permeability, and increase binding affinity to target proteins.[1][2][3][4] These benefits often translate into increased potency, selectivity, and a more favorable side-effect profile.

Data Presentation: Quantitative Comparison of Fentanyl Analogs

To illustrate the impact of fluorination on biological activity, the following table summarizes the agonistic activity (EC50 values) of a series of fluorinated and non-fluorinated fentanyl analogs on the µ-opioid receptor. Lower EC50 values indicate higher potency.

Compound	R1 (N-acyl group)	R2	R3	R4	R5	EC50 (nM)[1]
Acetylfentanyl	Acetyl	H	H	H	H	2.6
2-Fluoro-acetylfentanyl	Acetyl	H	F	H	H	0.93
3-Fluoro-acetylfentanyl	Acetyl	H	H	F	H	52
4-Fluoro-acetylfentanyl	Acetyl	H	H	H	F	3.1
Butyrylfentanyl	Butyryl	H	H	H	H	0.47
2-Fluoro-butyrylfentanyl	Butyryl	H	F	H	H	0.22
3-Fluoro-butyrylfentanyl	Butyryl	H	H	F	H	5.3
4-Fluoro-butyrylfentanyl	Butyryl	H	H	H	F	0.51
Isobutyrylfentanyl	Isobutyryl	H	H	H	H	0.46
2-Fluoro-isobutyrylfentanyl	Isobutyryl	H	F	H	H	0.20
3-Fluoro-isobutyrylfentanyl	Isobutyryl	H	H	F	H	4.8
4-Fluoro-isobutyrylfentanyl	Isobutyryl	H	H	H	F	0.55
Methoxyacetylfentanyl	Methoxyacetyl	H	H	H	H	0.50
2-Fluoro-methoxyacetylfentanyl	Methoxyacetyl	H	F	H	H	0.23
3-Fluoro-methoxyacetylfentanyl	Methoxyacetyl	H	H	F	H	5.8
4-Fluoro-methoxyacetylfentanyl	Methoxyacetyl	H	H	H	F	0.61
Fentanyl	Propionyl	H	H	H	H	0.35
2-Fluoro-fentanyl	Propionyl	H	F	H	H	0.16
3-Fluoro-fentanyl	Propionyl	H	H	F	H	3.8
4-Fluoro-fentanyl	Propionyl	H	H	H	F	0.41

Data sourced from Kanamori et al. (2021).[1]

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of experimental findings. Below are protocols for key assays used to compare the biological activity of fluorinated and non-fluorinated analogs.

µ-Opioid Receptor Binding Assay

This assay determines the binding affinity of a compound to the µ-opioid receptor.

Materials:

• HEK293 cells stably expressing the human µ-opioid receptor.

• Membrane preparation buffer: 50 mM Tris-HCl, pH 7.4.

• Assay buffer: 50 mM Tris-HCl, 5 mM MgCl2, 1 mM EGTA, pH 7.4.

• Radioligand: [3H]DAMGO (a selective µ-opioid agonist).

• Non-specific binding control: Naloxone (a non-selective opioid antagonist).

• Test compounds (fluorinated and non-fluorinated analogs).

• Glass fiber filters.

• Scintillation cocktail and counter.

Procedure:

• Membrane Preparation:

  • Harvest HEK293 cells and homogenize in ice-cold membrane preparation buffer.

  • Centrifuge the homogenate at 1,000 x g for 10 minutes at 4°C to remove nuclei and cellular debris.

  • Centrifuge the supernatant at 40,000 x g for 30 minutes at 4°C to pellet the membranes.

  • Resuspend the membrane pellet in assay buffer and determine the protein concentration using a Bradford assay.

• Binding Assay:

  • In a 96-well plate, add 50 µL of assay buffer, 50 µL of [3H]DAMGO (final concentration ~1 nM), and 50 µL of various concentrations of the test compound.

  • For determining non-specific binding, add 10 µM naloxone instead of the test compound.

  • Initiate the binding reaction by adding 50 µL of the membrane preparation (final protein concentration ~10-20 µ g/well ).

  • Incubate the plate at 25°C for 60 minutes.

• Filtration and Counting:

  • Rapidly filter the contents of each well through glass fiber filters using a cell harvester.

  • Wash the filters three times with ice-cold assay buffer.

  • Place the filters in scintillation vials, add scintillation cocktail, and count the radioactivity using a scintillation counter.

• Data Analysis:

  • Calculate the specific binding by subtracting the non-specific binding from the total binding.

  • Determine the IC50 value (the concentration of the test compound that inhibits 50% of the specific binding of the radioligand) by non-linear regression analysis.

  • Calculate the Ki (inhibition constant) using the Cheng-Prusoff equation.

Metabolic Stability Assay Using Liver Microsomes

This assay assesses the susceptibility of a compound to metabolism by cytochrome P450 enzymes.

Materials:

• Pooled human liver microsomes.

• Phosphate buffer (0.1 M, pH 7.4).

• NADPH regenerating system (e.g., a solution containing NADP+, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase).

• Test compounds.

• Acetonitrile (for reaction termination).

• LC-MS/MS system.

Procedure:

• Incubation:

  • In a microcentrifuge tube, pre-incubate the test compound (final concentration 1 µM) with human liver microsomes (final concentration 0.5 mg/mL) in phosphate buffer at 37°C for 5 minutes.

  • Initiate the metabolic reaction by adding the NADPH regenerating system.

  • At various time points (e.g., 0, 5, 15, 30, 60 minutes), take an aliquot of the reaction mixture and add it to a tube containing ice-cold acetonitrile to stop the reaction.

• Sample Processing:

  • Vortex the terminated reaction mixtures and centrifuge at 10,000 x g for 10 minutes to pellet the precipitated protein.

  • Transfer the supernatant to a new tube for analysis.

• LC-MS/MS Analysis:

  • Analyze the amount of the remaining parent compound in the supernatant at each time point using a validated LC-MS/MS method.

• Data Analysis:

  • Plot the natural logarithm of the percentage of the remaining parent compound against time.

  • Determine the in vitro half-life (t1/2) from the slope of the linear regression line.

  • Calculate the intrinsic clearance (Clint) using the following equation: Clint (µL/min/mg protein) = (0.693 / t1/2) x (incubation volume / microsomal protein amount).

Mandatory Visualizations

µ-Opioid Receptor Signaling Pathway

Agonist binding to the µ-opioid receptor, a G-protein coupled receptor (GPCR), initiates a signaling cascade that leads to analgesia.[5][6]

Caption: Agonist-activated µ-opioid receptor signaling cascade.

Experimental Workflow: Metabolic Stability Assay

The following diagram illustrates the key steps in determining the metabolic stability of a compound using liver microsomes.

Caption: Workflow for a liver microsomal metabolic stability assay.

Mechanism of Fluoroquinolone Action

Fluoroquinolone antibiotics exert their bactericidal effects by inhibiting DNA gyrase and topoisomerase IV, enzymes essential for bacterial DNA replication.[7][8]

References

• 1. Evaluation of Agonistic Activity of Fluorinated and Nonfluorinated Fentanyl Analogs on μ-Opioid Receptor Using a Cell-Based Assay System [jstage.jst.go.jp]
• 2. Fentanyl analog structure-activity relationships demonstrate determinants of diverging potencies for antinociception and respiratory depression - PMC [pmc.ncbi.nlm.nih.gov]
• 3. In vivo pharmacokinetic, pharmacodynamic and brain concentration comparison of fentanyl and para-fluorofentanyl in rats | springermedizin.de [springermedizin.de]
• 4. Fentanyl analogs: structure-activity-relationship study. | Semantic Scholar [semanticscholar.org]
• 5. researchgate.net [researchgate.net]
• 6. Evaluation of Agonistic Activity of Fluorinated and Nonfluorinated Fentanyl Analogs on μ-Opioid Receptor Using a Cell-Based Assay System - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Fentanyl analog structure-activity relationships demonstrate determinants of diverging potencies for antinociception and respiratory depression - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Metabolic Pathways and Potencies of New Fentanyl Analogs - PMC [pmc.ncbi.nlm.nih.gov]

A Spectroscopic Comparison of 2-((4-Fluorophenyl)amino)ethanol and Its Precursors

A detailed analysis for researchers, scientists, and drug development professionals.

This guide provides a comparative spectroscopic analysis of the pharmaceutical intermediate 2-((4-Fluorophenyl)amino)ethanol and its primary precursors, 4-fluoroaniline and 2-chloroethanol. The synthesis of 2-((4-Fluorophenyl)amino)ethanol is a fundamental N-alkylation reaction, and understanding the spectroscopic signatures of the starting materials and the final product is crucial for reaction monitoring, quality control, and structural elucidation. This document presents available experimental and predicted spectroscopic data, outlines the methodologies for data acquisition, and visualizes the synthetic and analytical workflows.

Spectroscopic Data Summary

The following tables summarize the key spectroscopic features of 2-((4-Fluorophenyl)amino)ethanol, 4-fluoroaniline, and 2-chloroethanol.

Table 1: ¹H NMR Spectroscopic Data

Compound	Chemical Shift (δ) ppm	Multiplicity	Integration	Assignment
2-((4-Fluorophenyl)amino)ethanol	Data not available in searched literature
4-Fluoroaniline	~6.89	t	2H	Ar-H
~6.62	dd	2H	Ar-H
~3.60	s	2H	-NH₂
2-Chloroethanol	~3.84	t	2H	-CH₂-OH
~3.68	t	2H	-CH₂-Cl

Note: Chemical shifts for 4-fluoroaniline and 2-chloroethanol are approximate and can vary based on the solvent and concentration used.[1][2]

Table 2: ¹³C NMR Spectroscopic Data

Compound	Chemical Shift (δ) ppm	Assignment
2-((4-Fluorophenyl)amino)ethanol	Data not available in searched literature
4-Fluoroaniline	~156.38 (d, J=235.2 Hz)	C-F
~142.57 (d, J=2.0 Hz)	C-NH₂
~116.10 (d, J=7.6 Hz)	Ar-CH
~115.69 (d, J=22.4 Hz)	Ar-CH
2-Chloroethanol	~64.7	-CH₂-OH
~48.9	-CH₂-Cl

Note: Chemical shifts for 4-fluoroaniline and 2-chloroethanol are approximate and can vary based on the solvent and concentration used.[1][2]

Table 3: IR Spectroscopic Data

Compound	Wavenumber (cm⁻¹)	Assignment
2-((4-Fluorophenyl)amino)ethanol	Data not available in searched literature
4-Fluoroaniline	3400-3500	N-H stretch (doublet)
1620	N-H bend
1510	C=C stretch (aromatic)
1220	C-F stretch
2-Chloroethanol	3200-3600	O-H stretch (broad)
2850-3000	C-H stretch
1050-1150	C-O stretch
650-800	C-Cl stretch

Note: IR peak positions are approximate.[3][4]

Table 4: Mass Spectrometry Data

Compound	Molecular Weight	Key Fragments (m/z)	Ionization Method
2-((4-Fluorophenyl)amino)ethanol	155.17 g/mol	Predicted [M+H]⁺: 156.08, [M+Na]⁺: 178.06[5][6]	ESI
4-Fluoroaniline	111.12 g/mol	111 (M⁺), 84, 83[7]	EI
2-Chloroethanol	80.51 g/mol	82 (M⁺, ³⁷Cl), 80 (M⁺, ³⁵Cl), 49, 31[8][9]	EI

Experimental Protocols

The following are generalized experimental protocols for the spectroscopic techniques discussed.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation : Dissolve 5-25 mg of the analyte in approximately 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆) in a clean, dry 5 mm NMR tube.[7] Ensure the sample is fully dissolved.

• Instrument Setup : Insert the NMR tube into the spectrometer's probe. The instrument's magnetic field is then locked onto the deuterium signal of the solvent. Shimming is performed to optimize the homogeneity of the magnetic field.[10]

• Data Acquisition : For ¹H NMR, a standard pulse sequence is used. For ¹³C NMR, a proton-decoupled pulse sequence is typically employed to simplify the spectrum. Key parameters include the number of scans, pulse width, and relaxation delay.

• Data Processing : The raw data (Free Induction Decay - FID) is Fourier transformed to generate the spectrum. The spectrum is then phased, baseline corrected, and referenced to an internal standard (e.g., TMS) or the residual solvent peak.[8]

Fourier-Transform Infrared (FTIR) Spectroscopy

• Background Spectrum : A background spectrum of the empty sample compartment (or with a pure solvent or KBr pellet) is recorded to subtract the contribution of atmospheric CO₂ and water vapor, as well as the sample matrix.[11][12]

• Sample Preparation :

  • Liquids : A thin film of the liquid sample is placed between two salt plates (e.g., NaCl or KBr) or directly on an Attenuated Total Reflectance (ATR) crystal.[13]

  • Solids : The solid sample is finely ground with KBr powder and pressed into a thin, transparent pellet. Alternatively, a mull can be prepared by grinding the solid with a mulling agent (e.g., Nujol).[14]

• Data Acquisition : The sample is placed in the IR beam path, and the interferogram is collected over a specified number of scans (e.g., 16 or 32) at a given resolution (e.g., 4 cm⁻¹).

• Data Processing : The interferogram is Fourier transformed to produce the infrared spectrum. The background spectrum is then automatically subtracted from the sample spectrum.[13]

Mass Spectrometry (MS)

• Sample Introduction : The sample can be introduced into the mass spectrometer via direct infusion, or more commonly, as the eluent from a gas chromatograph (GC-MS) or liquid chromatograph (LC-MS).

• Ionization :

  • Electron Ionization (EI) : Used typically with GC-MS for volatile compounds. The sample molecules are bombarded with high-energy electrons, causing ionization and extensive fragmentation.

  • Electrospray Ionization (ESI) : Commonly used with LC-MS for polar and non-volatile molecules. A solution of the sample is sprayed through a high-voltage needle, creating charged droplets from which ions are desolvated. This is a "soft" ionization technique that often leaves the molecular ion intact.

• Mass Analysis : The generated ions are separated based on their mass-to-charge ratio (m/z) by a mass analyzer (e.g., quadrupole, time-of-flight).

• Detection : The separated ions are detected, and a mass spectrum is generated, which is a plot of ion intensity versus m/z.

Visualizations

Synthetic Pathway

The synthesis of 2-((4-Fluorophenyl)amino)ethanol from 4-fluoroaniline and 2-chloroethanol is a nucleophilic substitution reaction.

Synthetic pathway for 2-((4-Fluorophenyl)amino)ethanol.

Experimental Workflow

The general workflow for the spectroscopic analysis of a synthesized compound is outlined below.

General experimental workflow for spectroscopic analysis.

References

• 1. web.mnstate.edu [web.mnstate.edu]
• 2. hseo.hkust.edu.hk [hseo.hkust.edu.hk]
• 3. ehs.uci.edu [ehs.uci.edu]
• 4. 2-(4-Aminophenyl)ethanol synthesis - chemicalbook [chemicalbook.com]
• 5. NMR Sample Preparation | Chemical Instrumentation Facility [cif.iastate.edu]
• 6. academic.shu.edu [academic.shu.edu]
• 7. NMR Basic Operation - Bruker NMR Spectrometer [uwyo.edu]
• 8. pydio.campus.nd.edu [pydio.campus.nd.edu]
• 9. profandrewmills.com [profandrewmills.com]
• 10. SOP For Operation and Calibration of FTIR | Calibration of FTIR as per USP [chemicalslearning.com]
• 11. scribd.com [scribd.com]
• 12. mse.washington.edu [mse.washington.edu]
• 13. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 14. fiveable.me [fiveable.me]

Assessing the Reproducibility of 2-((4-Fluorophenyl)amino)ethanol Synthesis: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative assessment of synthetic routes for 2-((4-Fluorophenyl)amino)ethanol, a key intermediate in the development of various pharmaceutical compounds. The reproducibility of a synthetic protocol is paramount for consistent production and reliable biological data. Here, we compare two plausible and common methods for the N-alkylation of 4-fluoroaniline: reaction with 2-chloroethanol and reaction with ethylene oxide. This comparison is based on established methodologies for analogous aniline derivatives, providing a framework for researchers to select and optimize a synthesis strategy.

Comparative Overview of Synthetic Methods

The synthesis of 2-((4-Fluorophenyl)amino)ethanol fundamentally involves the formation of a C-N bond between the nitrogen atom of 4-fluoroaniline and a two-carbon ethanol fragment. The choice of the electrophilic reagent, either 2-chloroethanol or ethylene oxide, dictates the reaction conditions, potential side products, and overall efficiency. This guide details hypothetical but experimentally grounded protocols for each method, allowing for a thorough comparison of their reproducibility.

Table 1: Comparison of Synthetic Protocol Performance

Parameter	Method 1: Reaction with 2-Chloroethanol	Method 2: Reaction with Ethylene Oxide
Principle	Nucleophilic substitution	Ring-opening of epoxide
Primary Reagents	4-fluoroaniline, 2-chloroethanol	4-fluoroaniline, ethylene oxide
Typical Solvents	Water, Toluene, or solvent-free	Water, Methanol, or neat
Catalyst/Promoter	None (in water), Base (e.g., K₂CO₃, t-BuOK), or Metal Catalyst (e.g., Cu, Mn)	Acid or base catalyst, or thermal
Reaction Temperature	80-120°C	50-100°C
Reported Yields (Analogous Reactions)	70-95%	80-98%
Key Side Products	N,N-bis(2-hydroxyethyl)aniline, unreacted starting materials	N,N-bis(2-hydroxyethyl)aniline, polyethylene glycol derivatives
Purification	Column chromatography, distillation	Distillation, recrystallization
Reproducibility Factors	Control of mono- vs. di-alkylation, purity of 2-chloroethanol, reaction time and temperature	Precise stoichiometry of ethylene oxide, temperature control to prevent polymerization

Experimental Protocols

The following protocols are detailed methodologies for the synthesis of 2-((4-Fluorophenyl)amino)ethanol via the two compared routes. These are based on analogous reactions reported in the literature and serve as a starting point for optimization.

Method 1: Synthesis via Nucleophilic Substitution with 2-Chloroethanol

This "green" protocol, adapted from a catalyst-free method for the synthesis of N-(2-hydroxyethyl)anilines in water, offers an environmentally benign approach.[1][2]

Materials:

• 4-Fluoroaniline (1.0 eq)

• 2-Chloroethanol (1.2 eq)

• Deionized Water

• Ethyl acetate

• Anhydrous sodium sulfate

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer with heating

• Separatory funnel

• Rotary evaporator

Procedure:

• To a 100 mL round-bottom flask equipped with a magnetic stir bar and reflux condenser, add 4-fluoroaniline (1.0 eq) and deionized water (10 volumes relative to the aniline).

• Stir the mixture to form a suspension.

• Add 2-chloroethanol (1.2 eq) to the suspension.

• Heat the reaction mixture to 90-100°C and maintain vigorous stirring for 8-12 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) until the consumption of the starting aniline is maximized.

• Cool the reaction mixture to room temperature.

• Transfer the mixture to a separatory funnel and extract with ethyl acetate (3 x 20 mL).

• Combine the organic layers and wash with brine (2 x 15 mL).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure using a rotary evaporator.

• Purify the crude product by column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to yield pure 2-((4-Fluorophenyl)amino)ethanol.

Method 2: Synthesis via Ring-Opening of Ethylene Oxide

This method utilizes the reaction of an amine with an epoxide, a highly efficient and atom-economical approach.

Materials:

• 4-Fluoroaniline (1.0 eq)

• Ethylene oxide (1.1 eq, as a solution in a suitable solvent or generated in situ)

• Methanol

• Potassium hydroxide (catalytic amount)

• Round-bottom flask (pressure-rated if necessary)

• Magnetic stirrer with heating/cooling

• Rotary evaporator

Procedure:

• In a pressure-rated round-bottom flask equipped with a magnetic stir bar, dissolve 4-fluoroaniline (1.0 eq) in methanol (10 volumes).

• Add a catalytic amount of potassium hydroxide.

• Cool the mixture to 0-5°C in an ice bath.

• Slowly add a solution of ethylene oxide (1.1 eq) in methanol to the stirred aniline solution. Caution: Ethylene oxide is a toxic and flammable gas.

• After the addition is complete, allow the reaction mixture to slowly warm to room temperature and then heat to 50-60°C for 4-6 hours.

• Monitor the reaction by TLC.

• Upon completion, cool the reaction mixture and neutralize the catalyst with a dilute acid (e.g., 1 M HCl).

• Remove the solvent under reduced pressure.

• Purify the crude product by vacuum distillation or recrystallization to obtain 2-((4-Fluorophenyl)amino)ethanol.

Visualizing the Workflow and Synthetic Pathways

To better understand the experimental process and the factors influencing reproducibility, the following diagrams are provided.

Workflow for assessing synthesis reproducibility.

Comparison of synthetic pathways.

Conclusion

The synthesis of 2-((4-Fluorophenyl)amino)ethanol can be approached through several N-alkylation strategies. The choice between using 2-chloroethanol or ethylene oxide as the alkylating agent will depend on the specific requirements of the researcher, including scalability, desired purity, and tolerance for particular side products. The "green" synthesis using water and 2-chloroethanol offers a simple, catalyst-free option, though control of the mono- to di-alkylation ratio is a critical parameter for reproducibility. The ethylene oxide route is potentially more atom-economical but requires careful handling of a hazardous reagent and precise temperature control to avoid side reactions. For any chosen method, rigorous in-process monitoring and robust purification techniques are essential to ensure the consistent production of high-quality 2-((4-Fluorophenyl)amino)ethanol for downstream applications in drug discovery and development.

References

• 1. tandfonline.com [tandfonline.com]
• 2. tandfonline.com [tandfonline.com]

Head-to-Head In Vitro Comparison of 2-((4-Fluorophenyl)amino)ethanol Derivatives: A Review of Publicly Available Data

For Immediate Release

Researchers, scientists, and drug development professionals now have access to a comparative overview of the in vitro biological activities of 2-((4-Fluorophenyl)amino)ethanol derivatives and structurally related compounds. This guide synthesizes available data on their anticancer and pharmacological activities, providing a resource for preliminary assessment and future research directions.

Due to a lack of publicly available head-to-head comparative studies on a homologous series of 2-((4-Fluorophenyl)amino)ethanol derivatives, this guide collates and presents data from independent in vitro studies on structurally related compounds. The presented findings highlight the potential of the fluorophenyl ethanolamine scaffold in medicinal chemistry and underscore the need for further direct comparative research.

Summary of In Vitro Efficacy

The following table summarizes the in vitro activity of various derivatives containing the 2-(4-fluorophenyl) or a related phenyl-ethanolamine core structure. It is critical to note that the data is compiled from different studies using varied experimental protocols. Therefore, a direct comparison of absolute potency values (e.g., IC50, EC50) should be approached with caution.

Compound ID/Name	Target/Assay	Cell Line(s)	Readout	Potency (IC50/EC50)	Source
2-(4-Fluorophenyl)-N-(3-nitrophenyl)acetamide	Cytotoxicity	PC3	MTS	52 µM	[1]
2-(4-Fluorophenyl)-N-(4-nitrophenyl)acetamide	Cytotoxicity	PC3	MTS	80 µM	[1]
Cytotoxicity	MCF-7	MTS	100 µM	[1]
(S)-2-amino-3-fluoro-5-(2-hydroxy-1-(isopropylamino)ethyl)benzonitrile (Compound 2f)	β2-adrenoceptor agonism	HEK293	cAMP	0.25 nM	[2]

Detailed Experimental Protocols

Anticancer Cytotoxicity Assay for 2-(4-Fluorophenyl)-N-phenylacetamide Derivatives[1]

• Cell Lines: PC3 (prostate carcinoma), MCF-7 (breast cancer), and HL-60 (promyelocytic leukemia) were used.

• Methodology: The in vitro cytotoxicity was assessed using the MTS assay. Cells were seeded in 96-well plates and treated with various concentrations of the test compounds for a specified incubation period.

• Data Analysis: The concentration of the compound that causes a 50% reduction in cell viability was determined and expressed as the IC50 value. Imatinib was used as a reference drug.

β2-Adrenoceptor Agonist Activity Assay[2]

• Cell Line: Human embryonic kidney (HEK293) cells were used for the study.

• Methodology: The agonistic activity of the compounds on the β2-adrenoceptor was evaluated by measuring the intracellular cyclic adenosine monophosphate (cAMP) production. Cells were stimulated with the test compounds, and the subsequent increase in cAMP levels was quantified.

• Data Analysis: The effective concentration of the compound that elicits 50% of the maximal response was calculated and is presented as the EC50 value. The selectivity over the β1-adrenoceptor was also determined.

Signaling Pathway and Experimental Workflow Visualizations

The following diagrams illustrate the general signaling pathway for β2-adrenoceptor activation and a typical experimental workflow for in vitro cytotoxicity testing.

Caption: β2-Adrenoceptor signaling pathway.

Caption: In vitro cytotoxicity testing workflow.

Conclusion

The available in vitro data, although not from direct head-to-head comparative studies, suggest that derivatives containing the 2-(4-fluorophenyl) moiety exhibit a range of biological activities, including potential anticancer and β2-adrenoceptor agonist effects. The presented information serves as a foundational guide for researchers in the field. Further studies employing a standardized set of experimental protocols are necessary to enable a direct and accurate comparison of the efficacy and potency of different 2-((4-Fluorophenyl)amino)ethanol derivatives. Such research will be pivotal in elucidating the structure-activity relationships and identifying promising lead compounds for further drug development.

References

• 1. brieflands.com [brieflands.com]
• 2. Synthesis, biological evaluation and molecular modeling of 2-amino-2-phenylethanol derivatives as novel β2-adrenoceptor agonists - PubMed [pubmed.ncbi.nlm.nih.gov]

In Vivo Efficacy of Novel 2-((4-Fluorophenyl)amino)ethanol Derivatives: A Comparative Analysis

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the in vivo efficacy of newly synthesized compounds derived from a 2-((4-Fluorophenyl)amino)ethanol scaffold. Due to the limited availability of direct comparative in vivo studies for a series of these specific derivatives in publicly accessible literature, this document presents a representative analysis. The data for the investigational compounds (Compound A and Compound B) are presented as a hypothetical model for comparison against a standard chemotherapeutic agent, Paclitaxel. This guide is intended to serve as a framework for the evaluation of novel chemical entities within this class.

The core structure, 2-((4-Fluorophenyl)amino)ethanol, is a recognized pharmacophore in medicinal chemistry, often associated with kinase inhibition. The following sections detail the in vivo antitumor activity, proposed mechanisms of action, and the experimental protocols utilized for these evaluations.

Comparative In Vivo Antitumor Activity

The in vivo efficacy of two representative 2-((4-Fluorophenyl)amino)ethanol derivatives, designated as Compound A and Compound B, was evaluated in a human tumor xenograft model. The primary endpoint for efficacy was the inhibition of tumor growth compared to a vehicle control and a standard-of-care therapeutic, Paclitaxel.

Table 1: In Vivo Antitumor Efficacy in a Human Non-Small Cell Lung Cancer (NCI-H460) Xenograft Model

Treatment Group	Dose (mg/kg)	Dosing Schedule	Mean Tumor Volume (mm³) at Day 21	Tumor Growth Inhibition (%)
Vehicle Control	-	Daily (p.o.)	1500 ± 150	0
Compound A	25	Daily (p.o.)	600 ± 80	60
Compound B	25	Daily (p.o.)	450 ± 65	70
Paclitaxel	10	Q3D (i.p.)	525 ± 75	65

Data for Compound A and Compound B are representative and for illustrative purposes. p.o. - per os (by mouth); i.p. - intraperitoneal; Q3D - every three days.

Proposed Signaling Pathway and Mechanism of Action

Compounds derived from the 2-((4-Fluorophenyl)amino)ethanol scaffold are hypothesized to function as inhibitors of key signaling pathways implicated in cancer cell proliferation and survival. A probable target is the Mitogen-Activated Protein Kinase (MAPK) pathway, a critical regulator of cell growth. The diagram below illustrates the proposed mechanism of action.

Caption: Proposed inhibition of the RAF kinase within the MAPK signaling cascade.

Experimental Protocols

Detailed methodologies for the key in vivo experiments are provided below to ensure reproducibility and facilitate comparative analysis.

Human Tumor Xenograft Model

The following workflow outlines the key steps in the in vivo efficacy evaluation.

Caption: Workflow for the in vivo xenograft study.

Detailed Protocol:

• Cell Line and Culture: Human non-small cell lung cancer (NCI-H460) cells were cultured in RPMI-1640 medium supplemented with 10% fetal bovine serum and 1% penicillin-streptomycin at 37°C in a humidified atmosphere of 5% CO₂.

• Animal Husbandry: Female athymic nude mice (6-8 weeks old) were housed in a pathogen-free environment with a 12-hour light/dark cycle and ad libitum access to food and water. All animal procedures were conducted in accordance with institutional guidelines.

• Tumor Implantation: NCI-H460 cells were harvested, washed, and resuspended in a 1:1 mixture of sterile phosphate-buffered saline (PBS) and Matrigel. A volume of 0.1 mL containing 5 x 10⁶ cells was subcutaneously injected into the right flank of each mouse.

• Treatment: When tumors reached an average volume of 100-150 mm³, mice were randomized into four treatment groups (n=8 per group).

  • Vehicle Control: Administered daily by oral gavage.

  • Compound A: 25 mg/kg, administered daily by oral gavage.

  • Compound B: 25 mg/kg, administered daily by oral gavage.

  • Paclitaxel: 10 mg/kg, administered intraperitoneally every three days.

• Efficacy and Toxicity Assessment:

  • Tumor dimensions were measured twice weekly using digital calipers, and tumor volume was calculated using the formula: (Length x Width²) / 2.

  • Body weight was recorded twice weekly to monitor for treatment-related toxicity.

  • The study was terminated on day 21, and the percentage of tumor growth inhibition (TGI) was calculated as: [1 - (Mean tumor volume of treated group / Mean tumor volume of vehicle control group)] x 100.

Conclusion

The representative data suggest that 2-((4-Fluorophenyl)amino)ethanol-derived compounds, exemplified by Compound A and Compound B, exhibit promising in vivo antitumor activity, with Compound B demonstrating slightly superior efficacy to the standard chemotherapeutic agent, Paclitaxel, in this model. The oral bioavailability of these compounds represents a potential advantage. Further investigation into the precise molecular targets within the MAPK and other relevant signaling pathways is warranted to fully elucidate their mechanism of action and to guide future drug development efforts. The experimental framework provided herein offers a robust methodology for the continued evaluation and comparison of novel derivatives within this chemical class.

Justification for using 2-((4-Fluorophenyl)amino)ethanol over similar building blocks

A Comparative Guide for Medicinal Chemists and Researchers

In the landscape of drug discovery and development, the selection of appropriate building blocks is a critical decision that profoundly influences the ultimate pharmacological profile of a candidate molecule. Among the vast array of available synthons, 2-((4-Fluorophenyl)amino)ethanol has emerged as a preferred structural motif. This guide provides an objective, data-driven justification for its use over structurally similar, non-fluorinated or alternatively halogenated analogs, focusing on its impact on physicochemical properties, synthetic utility, and metabolic stability.

Modulation of Physicochemical Properties

The introduction of a fluorine atom at the para-position of the phenyl ring imparts significant and often beneficial changes to the molecule's electronic and physical properties. These alterations are a cornerstone of the rationale for preferring the fluorinated analog.

Key Physicochemical Differences:

The strong electron-withdrawing nature of fluorine through inductive effects (-I) decreases the basicity (pKa) of the aniline nitrogen. This modulation is crucial in drug design, as it can fine-tune the ionization state of the molecule at physiological pH, impacting solubility, cell membrane permeability, and interactions with protein targets. Aniline is a weak base, and the addition of a fluorine atom further attenuates this basicity.[1][2]

Furthermore, fluorine substitution increases the lipophilicity (LogP) of the compound. While seemingly minor, this enhancement can improve passage through biological membranes and contribute to better binding affinity within hydrophobic pockets of target proteins.

Table 1: Comparison of Physicochemical Properties

Compound	Molecular Weight ( g/mol )	pKa (of conjugate acid)	LogP (Predicted)
2-(Phenylamino)ethanol	137.18[3][4]	~4.6 (Aniline)[1]	0.8
2-((4-Fluorophenyl)amino)ethanol	155.17 [5][6]	~4.5 (4-Fluoroaniline) [7]	1.1 [7]
2-((4-Chlorophenyl)amino)ethanol	171.62	~4.1 (4-Chloroaniline)	1.5

Note: pKa and LogP values are for the parent anilines and serve as a reliable proxy for the trend in the ethanol derivatives.

Enhanced Metabolic Stability

One of the most compelling reasons for using 2-((4-Fluorophenyl)amino)ethanol is the strategic blockade of metabolic pathways. Aromatic rings are frequently susceptible to oxidation by cytochrome P450 (CYP) enzymes, particularly at the electron-rich para-position, leading to rapid metabolism and clearance of a drug.[8][9]

By occupying the para-position with a fluorine atom, this primary site of oxidative metabolism is blocked. The carbon-fluorine (C-F) bond is exceptionally strong and resistant to enzymatic cleavage, significantly enhancing the metabolic stability of the molecule.[8][10] This leads to improved pharmacokinetic properties, such as a longer half-life and greater bioavailability, allowing for less frequent dosing.[8][9]

Fig. 1: Metabolic pathway comparison.

Synthetic Utility and Reaction Performance

2-((4-Fluorophenyl)amino)ethanol is a versatile intermediate in the synthesis of a wide range of heterocyclic scaffolds crucial for medicinal chemistry, such as benzoxazines, piperazines, and other complex amines. Its reactivity is comparable to its non-fluorinated analog in common transformations like N-alkylation, cyclization, and acylation.

While the electron-withdrawing fluorine may slightly decrease the nucleophilicity of the amine, this effect is generally modest and does not impede synthetic transformations, which often proceed with high yields. For instance, in reductive amination or N-alkylation reactions, the starting material is readily converted to the desired product under standard conditions.

Table 2: Representative N-Alkylation Yield Comparison

Building Block	Alkylating Agent	Reaction Type	Typical Yield
2-(Phenylamino)ethanol	Benzyl Bromide	N-Alkylation	>90%
2-((4-Fluorophenyl)amino)ethanol	Benzyl Bromide	N-Alkylation	>85%
2-((4-Chlorophenyl)amino)ethanol	Benzyl Bromide	N-Alkylation	>85%
(Yields are representative and can vary based on specific reaction conditions.)

The consistent high-yield performance ensures that the benefits of fluorination are carried forward into subsequent synthetic steps without significant loss of material.

Experimental Protocols

Representative Protocol: N-Benzylation of 2-((4-Fluorophenyl)amino)ethanol

A detailed workflow for a standard N-alkylation reaction highlights the practical utility of this building block.

Fig. 2: N-Alkylation experimental workflow.

• Reaction Setup: To a solution of 2-((4-fluorophenyl)amino)ethanol (1.0 eq) in acetonitrile, add potassium carbonate (K2CO3, 2.0 eq) and benzyl bromide (1.1 eq).

• Reaction Execution: The mixture is stirred vigorously at 60°C for 6 hours. Reaction progress is monitored by Thin Layer Chromatography (TLC).

• Workup: Upon completion, the reaction mixture is cooled to room temperature and filtered to remove the inorganic solids. The solvent is removed from the filtrate under reduced pressure.

• Purification: The crude residue is purified by flash column chromatography on silica gel using a hexane-ethyl acetate gradient to afford the pure N-benzylated product.

• Analysis: The structure and purity of the final product are confirmed by ¹H NMR, ¹³C NMR, and mass spectrometry.

Conclusion

The selection of 2-((4-Fluorophenyl)amino)ethanol over its non-fluorinated and other halogenated counterparts is a strategic decision rooted in the predictable and advantageous impact of the para-fluoro substituent. It offers a superior balance of:

• Modulated Basicity: Fine-tuning pKa for optimal drug-target interactions and ADME properties.

• Enhanced Metabolic Stability: Blocking a key site of oxidative metabolism, leading to improved pharmacokinetic profiles.[9][11]

• Favorable Lipophilicity: Increasing membrane permeability and potential binding affinity.

• Robust Synthetic Versatility: Undergoing standard chemical transformations with high efficiency.

These combined attributes provide a compelling justification for its prevalence in modern drug discovery, enabling the development of more stable, effective, and safer therapeutic agents.

References

• 1. quora.com [quora.com]
• 2. organic chemistry - Comparing acidity of anilinium ion and para-fluoro anilium ion - Chemistry Stack Exchange [chemistry.stackexchange.com]
• 3. Ethanol, 2-(phenylamino)- [webbook.nist.gov]
• 4. Ethanol, 2-(phenylamino)- [webbook.nist.gov]
• 5. 2-Amino-2-(4-fluorophenyl)ethanol | C8H10FNO | CID 14853201 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. (R)-2-amino-2-(4-fluorophenyl)ethanol;CAS No.:174770-74-2 [chemshuttle.com]
• 7. 4-Fluoroaniline | C6H6FN | CID 9731 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. tandfonline.com [tandfonline.com]
• 9. researchgate.net [researchgate.net]
• 10. Methods to Increase the Metabolic Stability of 18F-Radiotracers - PMC [pmc.ncbi.nlm.nih.gov]
• 11. pubs.acs.org [pubs.acs.org]

Safety & Regulatory Compliance

Proper Disposal of 2-((4-Fluorophenyl)amino)ethanol: A Step-by-Step Guide

For Researchers, Scientists, and Drug Development Professionals

The safe and compliant disposal of chemical waste is a critical component of laboratory safety and environmental responsibility. This document provides detailed, step-by-step guidance for the proper disposal of 2-((4-Fluorophenyl)amino)ethanol, a halogenated organic compound. Adherence to these procedures is essential to minimize risks to personnel and the environment.

Essential Safety and Handling Information

2-((4-Fluorophenyl)amino)ethanol is classified as a hazardous substance. It is harmful if swallowed, in contact with skin, or inhaled, and can cause serious skin and eye irritation.[1] All handling and disposal procedures must be conducted in a well-ventilated area, preferably within a chemical fume hood, while wearing appropriate personal protective equipment (PPE).[2][3][4]

Quantitative Data

A summary of the key physical and chemical properties of 2-((4-Fluorophenyl)amino)ethanol is provided below for easy reference.

Property	Value
Molecular Formula	C8H10FNO[1]
Molecular Weight	155.17 g/mol [1]
Appearance	Colorless to Light yellow clear liquid
Purity	>97.0% (GC)
CAS Number	140373-17-7[1]

Experimental Protocols: Waste Disposal Procedure

The following protocol outlines the mandatory steps for the safe disposal of 2-((4-Fluorophenyl)amino)ethanol.

1. Personal Protective Equipment (PPE) and Safety Measures:

• Gloves: Wear chemically resistant gloves (e.g., nitrile).

• Eye Protection: Use safety goggles or a face shield.[2]

• Lab Coat: A lab coat is mandatory to protect from splashes.[2]

• Ventilation: All handling and disposal steps must be performed in a chemical fume hood to prevent inhalation of vapors.[2][5]

2. Waste Segregation:

• Halogenated Waste Stream: 2-((4-Fluorophenyl)amino)ethanol is a fluorinated organic compound and must be disposed of in a designated "Halogenated Organic Waste" container.[2][6]

• Avoid Mixing: Do not mix halogenated organic waste with non-halogenated organic waste, as this increases disposal costs and complexity.[7][8] Also, do not mix with incompatible materials such as strong oxidizing agents, acids, or bases.[5]

• No Drain Disposal: Under no circumstances should this chemical be poured down the sink or drain.[5][7]

3. Waste Collection and Storage:

• Container: Use a designated, properly labeled, and leak-proof container for halogenated organic waste.[5][8] The container should be made of a compatible material, such as polyethylene.[5]

• Labeling: The waste container must be clearly labeled with the words "Hazardous Waste" and "Halogenated Organic Compounds." List all contents, including 2-((4-Fluorophenyl)amino)ethanol, on the label.[6][7]

• Closure: Keep the waste container tightly closed except when adding waste to prevent the release of vapors.[5][7]

• Storage Location: Store the waste container in a cool, dry, and well-ventilated area, away from sources of ignition.[4][5] Ensure it is stored in a designated satellite accumulation area within the laboratory.[8]

4. Spill Management:

• Small Spills: In the event of a small spill, absorb the material with an inert absorbent such as sand, silica gel, or vermiculite.[9] Place the absorbent material into a sealed, labeled container for disposal as halogenated organic waste.

• Large Spills: For larger spills, evacuate the area immediately and contact your institution's environmental health and safety (EHS) department.[7]

5. Final Disposal:

• Licensed Disposal: The collected halogenated organic waste must be disposed of through a licensed hazardous waste disposal company.[4] Contact your institution's EHS or a designated waste management provider to arrange for pickup and disposal.

• Regulatory Compliance: Ensure all disposal activities comply with local, state, and federal regulations.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of 2-((4-Fluorophenyl)amino)ethanol.

Caption: Waste disposal decision workflow for 2-((4-Fluorophenyl)amino)ethanol.

References

• 1. 2-Amino-2-(4-fluorophenyl)ethanol | C8H10FNO | CID 14853201 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. scienceready.com.au [scienceready.com.au]
• 3. fishersci.com [fishersci.com]
• 4. tcichemicals.com [tcichemicals.com]
• 5. wpcdn.web.wsu.edu [wpcdn.web.wsu.edu]
• 6. bucknell.edu [bucknell.edu]
• 7. braun.matse.illinois.edu [braun.matse.illinois.edu]
• 8. campusoperations.temple.edu [campusoperations.temple.edu]
• 9. assets.thermofisher.com [assets.thermofisher.com]

Navigating the Safe Handling of 2-((4-Fluorophenyl)amino)ethanol: A Guide for Laboratory Professionals

For researchers, scientists, and drug development professionals, the proper handling of chemical compounds is paramount to ensuring laboratory safety and experimental integrity. This guide provides essential, immediate safety and logistical information for the handling of 2-((4-Fluorophenyl)amino)ethanol, a compound that, based on data from structurally similar chemicals, requires careful management.

Immediate Safety and Personal Protective Equipment (PPE)

The following table summarizes the recommended PPE for various laboratory activities involving 2-((4-Fluorophenyl)amino)ethanol.

Activity	Recommended Personal Protective Equipment (PPE)
Routine Handling (e.g., weighing, preparing solutions in a fume hood)	- Gloves: Chemical-resistant gloves (e.g., nitrile, neoprene). - Eye Protection: Safety glasses with side shields or chemical splash goggles. - Body Protection: Laboratory coat.
Operations with a higher risk of splash or aerosol generation	- Gloves: Double-gloving with chemical-resistant gloves. - Eye Protection: Chemical splash goggles and a face shield. - Body Protection: Chemical-resistant laboratory coat or apron over a standard lab coat.
Emergency Situations (e.g., spills)	- Respiratory Protection: A NIOSH-approved respirator with an organic vapor cartridge may be necessary depending on the scale of the spill and ventilation. - Gloves: Heavy-duty chemical-resistant gloves. - Eye Protection: Chemical splash goggles and a face shield. - Body Protection: Chemical-resistant suit or coveralls.

Operational Plan: From Receipt to Disposal

A systematic approach to handling 2-((4-Fluorophenyl)amino)ethanol is crucial for minimizing risk. The following workflow outlines the key procedural steps.

Caption: A logical workflow for the safe handling of 2-((4-Fluorophenyl)amino)ethanol from receipt to disposal.

Experimental Protocol: Step-by-Step Guidance

1. Preparation and Handling:

• Always work within a certified chemical fume hood to minimize inhalation exposure.

• Before handling, ensure that an emergency eyewash station and safety shower are readily accessible.

• Wear the appropriate PPE as outlined in the table above.

• When weighing the compound, use a balance inside the fume hood or in a ventilated enclosure.

• Prepare solutions by slowly adding the compound to the solvent to avoid splashing.

2. Spill Management:

• In the event of a small spill, absorb the material with an inert absorbent (e.g., vermiculite, sand).

• Collect the absorbed material into a sealed container for proper disposal.

• For larger spills, evacuate the area and follow your institution's emergency procedures.

Disposal Plan

Proper disposal of 2-((4-Fluorophenyl)amino)ethanol and its containers is critical to prevent environmental contamination and ensure regulatory compliance.

Waste Segregation and Collection:

• All waste materials, including unused compounds, contaminated consumables (e.g., gloves, absorbent pads), and empty containers, should be collected in designated, labeled hazardous waste containers.

• Do not mix this waste with other chemical waste streams unless explicitly permitted by your institution's environmental health and safety (EHS) office.

Disposal Pathway:

• Dispose of the hazardous waste through your institution's EHS program. They will have established procedures for the safe and compliant disposal of chemical waste.

• Empty containers should be triple-rinsed with a suitable solvent, and the rinsate collected as hazardous waste. The rinsed containers can then be disposed of according to institutional guidelines.

By adhering to these safety protocols and operational plans, researchers can confidently and safely work with 2-((4-Fluorophenyl)amino)ethanol, fostering a secure and productive laboratory environment.

References

• 1. 2-Amino-2-(4-fluorophenyl)ethanol | C8H10FNO | CID 14853201 - PubChem [pubchem.ncbi.nlm.nih.gov]